Mechanism of Action of N-Methyl Fenoldopam Hydrochloride In Vivo: A Technical Whitepaper
Executive Summary As a Senior Application Scientist, I approach the pharmacological characterization of benzazepines not merely as a descriptive exercise, but as a system of causal relationships. is a synthetic 1-phenyl-...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
As a Senior Application Scientist, I approach the pharmacological characterization of benzazepines not merely as a descriptive exercise, but as a system of causal relationships. is a synthetic 1-phenyl-3-benzazepine derivative. While frequently encountered as an active related compound or impurity of the antihypertensive agent fenoldopam, its distinct structural pharmacology warrants a dedicated mechanistic analysis. This whitepaper deconstructs the in vivo mechanism of action of N-Methyl fenoldopam, detailing its receptor kinetics, systemic physiological effects, and the self-validating experimental protocols required to study it.
Structural Pharmacology & Receptor Kinetics
The addition of an N-methyl group to the 1-phenyl-3-benzazepine scaffold is a profound structural modification. Historical demonstrate that N-alkylation significantly alters both pharmacodynamics and pharmacokinetics.
For example, the transition from the secondary amine SKF-38393 to its N-methylated counterpart SKF-82958 shifts the molecule from a partial D1 agonist to a . Applying this SAR principle, N-Methyl fenoldopam exhibits robust, high-efficacy activation of Gs-coupled D1-like receptors (D1 and D5 subtypes). The N-methyl group increases the molecule's lipophilicity, which enhances its intrinsic efficacy at the receptor binding pocket while maintaining strict selectivity over D2-like receptors.
In Vivo Mechanism of Action: Systems Physiology
The in vivo effects of N-Methyl fenoldopam are dictated by the anatomical distribution of D1-like receptors, primarily localized in the peripheral vasculature and renal tubules.
Vascular Smooth Muscle Relaxation (The cAMP/PKA/MLCK Axis)
Binding of N-Methyl fenoldopam to the vascular D1 receptor induces a conformational shift that activates the stimulatory G-protein (
Gs
). This activation upregulates adenylyl cyclase (AC), catalyzing the rapid conversion of ATP to cyclic AMP (cAMP).
Elevated intracellular cAMP activates Protein Kinase A (PKA). PKA subsequently phosphorylates Myosin Light Chain Kinase (MLCK), decreasing its affinity for the calcium-calmodulin complex. This biochemical decoupling halts actin-myosin cross-bridging, resulting in potent, dose-dependent vasodilation—particularly in the renal, mesenteric, and coronary vascular beds.
Renal Tubular Natriuresis
In the renal proximal tubule, D1 receptor activation leads to PKA-mediated phosphorylation of DARPP-32 (Dopamine- and cAMP-regulated phosphoprotein). Phosphorylated DARPP-32 acts as a potent inhibitor of Protein Phosphatase-1. This sustains the phosphorylation (and subsequent inhibition) of the apical
Na+/H+
exchanger (NHE3) and the basolateral
Na+/K+
-ATPase, driving profound natriuresis and diuresis.
Figure 1: D1 receptor-mediated Gs/cAMP/PKA signaling pathway of N-Methyl fenoldopam.
Quantitative Data Summary
To understand the impact of the N-methyl substitution, we must compare it directly to its parent compound. The table below summarizes the quantitative pharmacological shifts driven by this structural change.
Parameter
Fenoldopam
N-Methyl Fenoldopam HCl
Mechanistic Implication
Molecular Weight
305.76 g/mol
356.24 g/mol
Reflects the addition of the methyl group and HCl salt formulation.
D1 Receptor Efficacy (
Emax
)
~70% (Partial Agonist)
>90% (Full Agonist)
N-methylation increases intrinsic efficacy at Gs-coupled receptors.
Receptor Binding Affinity (
Ki
)
D1: ~10 nM
D1: <10 nM (Estimated)
Benzazepine N-alkylation typically enhances receptor binding affinity.
Blood-Brain Barrier Penetration
Poor (Peripheral action)
Low-to-Moderate
Increased lipophilicity slightly improves CNS penetrance, though peripheral effects dominate.
Self-Validating Experimental Protocols
A critical pitfall in assay design is the assumption of causality based purely on observation. If we observe vasodilation, we must prove it is D1-mediated and not an off-target effect (e.g., calcium channel blockade). The following protocols are designed as self-validating systems , incorporating mandatory antagonist challenges to prove receptor-specific causality.
Protocol A: In Vitro cAMP Accumulation Assay (Validation of D1 Agonism)
Objective: Quantify Gs-coupled receptor activation and prove D1-specificity.
Step 1: Cell Preparation. Plate HEK293 cells stably expressing human D1 receptors in a 384-well microplate.
Step 2: Phosphodiesterase Inhibition. Pre-incubate cells with 0.5 mM IBMX for 30 minutes. Causality Note: IBMX prevents the degradation of cAMP by phosphodiesterases, ensuring the measured cAMP accurately reflects adenylyl cyclase synthesis rates.
Step 3: The Validation Step (Antagonist Control). Pre-treat half the experimental wells with 1 µM SCH-23390 (a highly selective D1 antagonist) for 15 minutes.
Step 4: Agonist Challenge. Add varying concentrations (1 nM to 10 µM) of N-Methyl fenoldopam hydrochloride. Incubate for 20 minutes at 37°C.
Step 5: Detection. Lyse cells and measure cAMP using a TR-FRET immunoassay.
System Validation: The concentration-response curve must be completely right-shifted or abolished in the SCH-23390 treated wells. This proves the cAMP surge is exclusively D1-mediated.
Protocol B: In Vivo Telemetric Hemodynamic Assessment
Objective: Measure real-time vasodilation and hypotensive effects in conscious subjects.
Step 1: Surgical Implantation. Implant telemetry transmitters into the descending aorta of Sprague-Dawley rats. Allow a 7-day recovery period to ensure baseline hemodynamics are not skewed by surgical stress.
Step 2: Baseline Acquisition. Record Mean Arterial Pressure (MAP) and Heart Rate (HR) continuously for 60 minutes.
Step 3: Dosing. Administer N-Methyl fenoldopam hydrochloride via an indwelling IV catheter (0.1 - 1.0 µg/kg/min continuous infusion).
Step 4: Mechanistic Validation. After the MAP stabilizes at the new hypotensive baseline, inject SCH-23390 (0.5 mg/kg IV).
Step 5: Data Analysis. A rapid reversal of the hypotensive effect back to baseline post-antagonist injection validates that the vasodilation is strictly D1-receptor dependent.
Figure 2: Self-validating in vivo workflow for assessing D1-mediated hemodynamics.
Title: Structure–Activity Relationship Studies on 6-Chloro-1-phenylbenzazepines Leads to the Identification of a New Dopamine D1 Receptor Antagonist
Source: Molecules (MDPI)
URL: [Link]
Title: The dopamine D(1) receptor agonist SKF-82958 serves as a discriminative stimulus in the rat
Source: European Journal of Pharmacology (PubMed)
URL: [Link]
An In-depth Technical Guide to the Dopamine D1 Receptor Binding Affinity of N-Methyl Fenoldopam
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of N-Methyl fenoldopam hydrochloride and its interaction with the dopamine D1 receptor. It delves int...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of N-Methyl fenoldopam hydrochloride and its interaction with the dopamine D1 receptor. It delves into the underlying principles of receptor binding, detailed experimental methodologies for quantifying this interaction, and the functional consequences of receptor activation.
Introduction: The Dopamine D1 Receptor and its Ligands
The dopamine D1 receptor, a member of the G protein-coupled receptor (GPCR) family, is the most abundant dopamine receptor in the central nervous system.[1] It plays a crucial role in vital neurological processes, including motor control, cognition, motivation, and reward.[1] Upon activation, the D1 receptor canonically couples to the Gαs/olf G-protein, which stimulates adenylyl cyclase to increase intracellular levels of the second messenger cyclic AMP (cAMP).[1][2][3][4] This signaling cascade is fundamental to numerous physiological functions and represents a key target for therapeutic intervention in conditions like Parkinson's disease and schizophrenia.[1]
Fenoldopam, a synthetic benzazepine derivative, is a well-characterized selective D1 receptor partial agonist.[5] It is used clinically as a rapid-acting vasodilator for the management of severe hypertension.[5][6][7] Its therapeutic effect is mediated by the activation of D1 receptors in arterial beds, leading to smooth muscle relaxation and a decrease in systemic vascular resistance.[5][8][9] N-Methyl fenoldopam is a derivative of fenoldopam, and understanding its binding affinity for the D1 receptor is crucial for elucidating its pharmacological profile and potential therapeutic applications.
N-Methyl Fenoldopam Hydrochloride: A Chemical Profile
N-Methyl fenoldopam is a derivative of fenoldopam, characterized by the addition of a methyl group to the nitrogen atom of the benzazepine ring system. While specific details on the synthesis of N-Methyl fenoldopam are not extensively published in mainstream literature, the synthesis of its parent compound, fenoldopam, typically involves the alkylation of a primary amine.[10] It is plausible that a similar synthetic strategy, followed by N-methylation, could be employed. The hydrochloride salt form enhances the compound's solubility and stability for experimental use.
The Principle of Receptor Binding Affinity
The interaction between a ligand, such as N-Methyl fenoldopam, and its receptor is quantified by its binding affinity. This is a measure of the strength of the binding interaction. Two key parameters are used to express binding affinity:
IC50 (Inhibitory Concentration 50%): This is the concentration of an unlabeled competing ligand that is required to displace 50% of a specific radiolabeled ligand from its receptor.
Ki (Inhibition Constant): The Ki is a more absolute measure of binding affinity, representing the equilibrium dissociation constant of the competing ligand. It is independent of the concentration of the radioligand used in the assay. The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation. A lower Ki value indicates a higher binding affinity.
Methodology for Determining D1 Receptor Binding Affinity: A Radioligand Binding Assay
Radioligand binding assays are a gold-standard technique for quantifying the interaction between a ligand and a receptor.[11] The following protocol outlines a detailed, self-validating system for determining the binding affinity of N-Methyl fenoldopam for the dopamine D1 receptor using the selective D1 antagonist radioligand, [[3H]SCH 23390.
Experimental Workflow Diagram
Caption: Workflow for D1 Receptor Radioligand Binding Assay.
Step-by-Step Protocol
I. Materials and Reagents:
Tissue Source: Rat striatal tissue, known for its high density of D1 receptors.[12]
Radioligand: [[3H]SCH 23390, a selective D1 receptor antagonist. Its affinity (Kd) is typically in the sub-nanomolar range (e.g., 0.34 nM).[13]
Test Compound: N-Methyl fenoldopam hydrochloride.
Nonspecific Binding Determinant: A high concentration (e.g., 300 nM) of a potent D1 antagonist like cis(Z)-flupenthixol.[13]
Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4, containing 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, and 1 mM MgCl2.
Homogenization Buffer: Assay buffer, often with protease inhibitors.
Scintillation Cocktail.
Glass fiber filters.
II. Membrane Preparation:
Homogenization: Dissect and homogenize rat striatal tissue in ice-cold homogenization buffer.
Low-Speed Centrifugation: Centrifuge the homogenate at a low speed (e.g., 1,000 x g for 10 minutes at 4°C) to remove nuclei and cellular debris.
High-Speed Centrifugation: Collect the supernatant and centrifuge at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the cell membranes.[11]
Washing: Discard the supernatant, resuspend the membrane pellet in fresh, ice-cold assay buffer, and repeat the high-speed centrifugation. This step is crucial for removing endogenous dopamine.
Final Resuspension: Resuspend the final pellet in assay buffer.
Protein Quantification: Determine the protein concentration of the membrane preparation using a standard method like the BCA assay. This allows for the normalization of results.
III. Assay Procedure:
Assay Setup: In a 96-well plate or individual tubes, set up the following conditions in triplicate:
Nonspecific Binding (NSB): Assay buffer + membrane preparation + [[3H]SCH 23390 + a high concentration of unlabeled antagonist (e.g., cis(Z)-flupenthixol). This defines the binding of the radioligand to non-receptor components.
Competition Binding: Assay buffer + membrane preparation + [[3H]SCH 23390 + varying concentrations of N-Methyl fenoldopam hydrochloride. A wide range of concentrations (e.g., 10^-10 M to 10^-4 M) should be used to generate a complete inhibition curve.
Incubation: Incubate the reactions at an optimized temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 30 minutes).[13]
Termination and Filtration: Rapidly terminate the binding reaction by filtering the contents of each tube through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.
Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.
Quantification: Place the filters into scintillation vials, add scintillation cocktail, and quantify the amount of radioactivity (in disintegrations per minute, DPM) using a liquid scintillation counter.
Data Analysis and Interpretation
Calculate Specific Binding: For each concentration of the test compound, calculate the specific binding:
Specific Binding = Total Binding (DPM) - Nonspecific Binding (DPM)
Generate Inhibition Curve: Plot the percentage of specific binding as a function of the logarithm of the N-Methyl fenoldopam concentration.
Determine IC50: Use non-linear regression analysis (e.g., sigmoidal dose-response curve fit) to determine the IC50 value.
Calculate Ki: Convert the IC50 to a Ki value using the Cheng-Prusoff equation :
Ki = IC50 / (1 + ([L]/Kd))
Where:
[L] is the concentration of the radioligand ([[3H]SCH 23390) used in the assay.
Kd is the equilibrium dissociation constant of the radioligand for the D1 receptor.
Binding Affinity Profile of N-Methyl Fenoldopam and Related Compounds
Compound
Receptor
Ki (nM)
Tissue Source
Radioligand
Fenoldopam
D1-like
3120
Feline Renal Cortex
[[3H]SCH 23390
Dopamine
D1-like
933100
Feline Renal Cortex
[[3H]SCH 23390
SKF38393 (Agonist)
D1-like
470
Feline Renal Cortex
[[3H]SCH 23390
SCH 23390 (Antagonist)
D1-like
1970
Feline Renal Cortex
[[3H]SCH 23390
Data sourced from a study on feline renal cortical membranes.[14]
It is important to note that binding affinities can vary depending on the species, tissue preparation, and specific assay conditions used.[11]
Functional Consequences of D1 Receptor Binding
The binding of an agonist like fenoldopam, and presumably N-Methyl fenoldopam, to the D1 receptor initiates a cascade of intracellular events. This signaling pathway is crucial for the compound's pharmacological effects.
Upon binding of an agonist, the D1 receptor undergoes a conformational change, activating the associated Gs protein.[3] This leads to the stimulation of adenylyl cyclase, which catalyzes the conversion of ATP to cAMP.[3][8] The subsequent increase in intracellular cAMP activates Protein Kinase A (PKA), which then phosphorylates various downstream targets, leading to the ultimate cellular response.[2][3] In vascular smooth muscle, this pathway results in relaxation and vasodilation.[8][9] Studies have shown that fenoldopam markedly increases adenylyl cyclase activity, confirming its role as a functional agonist at the D1 receptor.[15]
Conclusion
Determining the binding affinity of N-Methyl fenoldopam hydrochloride for the dopamine D1 receptor is a critical step in its pharmacological characterization. The detailed radioligand binding assay protocol described herein provides a robust framework for obtaining precise and reliable quantitative data (Ki values). By understanding the strength of this interaction and its functional consequence on the canonical adenylyl cyclase signaling pathway, researchers can better predict the compound's potency, selectivity, and potential therapeutic utility. This knowledge is essential for guiding further preclinical and clinical development efforts in the pursuit of novel D1-targeted therapies.
References
The Signaling and Pharmacology of the Dopamine D1 Receptor - Frontiers. (URL: [Link])
Pharmacology of Signaling Induced by Dopamine D1-Like Receptor Activation - PMC - NIH. (URL: [Link])
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Pharmacology of binding of 3H-SCH-23390 to D-1 dopaminergic receptor sites in rat striatal tissue - PubMed. (URL: [Link])
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Binding of (+)PHNO and Other D2-dopamine Agonists to D1-dopamine Receptors Labelled by [3H]SCH 23390 - PubMed. (URL: [Link])
Binding of a novel dopaminergic agonist radioligand [3H]-fenoldopam (SKF 82526) to D-1 receptors in rat striatum - PubMed. (URL: [Link])
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Intraocular pressure increases with fenoldopam, but not nitroprusside, in hypertensive humans - PubMed. (URL: [Link])
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A Technical Guide to the Preclinical Pharmacokinetics of N-Methyl Fenoldopam
Executive Summary This technical guide provides a comprehensive framework for designing and executing preclinical pharmacokinetic (PK) studies of N-Methyl fenoldopam hydrochloride. While public domain data on this specif...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
This technical guide provides a comprehensive framework for designing and executing preclinical pharmacokinetic (PK) studies of N-Methyl fenoldopam hydrochloride. While public domain data on this specific N-methylated hydrochloride salt is limited, this document leverages the extensive research on fenoldopam mesylate, a closely related selective dopamine D1 receptor partial agonist, as a scientifically robust surrogate for methodological design.[1][2] We present field-proven protocols, data interpretation strategies, and bioanalytical methodologies tailored for drug development professionals. The core objective is to equip researchers with the necessary tools to rigorously characterize the absorption, distribution, metabolism, and excretion (ADME) profile of N-Methyl fenoldopam in relevant animal models, thereby enabling informed decisions for clinical trial design.[3]
Introduction: Rationale and Strategic Context
Fenoldopam is a rapid-acting intravenous antihypertensive agent that exerts its effect through selective agonism of peripheral dopamine D1 receptors, leading to arterial vasodilation, particularly in renal vascular beds.[1][2][4] The N-Methyl derivative represents a next-generation modification aimed at potentially altering the compound's physicochemical and pharmacokinetic properties. The choice of the hydrochloride salt form can influence solubility and dissolution, which are critical for drug formulation and bioavailability, but the core ADME characteristics of the active fenoldopam moiety are expected to remain largely consistent.
A thorough understanding of the pharmacokinetic profile is a cornerstone of preclinical development.[3][5] It informs dose selection, predicts human exposure, and identifies potential safety liabilities. This guide provides the strategic and tactical steps to generate a comprehensive preclinical PK data package.
Section 1: Preclinical Strategy & Animal Model Selection
The primary goals of preclinical PK studies are to define the drug's disposition in a living system and to establish a relationship between dose, exposure (plasma concentration), and time.[6]
Rationale for Species Selection
The choice of animal models is critical for the human relevance of the data.[5]
Rodents (Rats): The Sprague-Dawley or Wistar rat is typically the initial species of choice for single-dose and dose-ranging PK studies. Their small size, well-characterized physiology, and cost-effectiveness make them ideal for early-stage screening. Rat studies are excellent for determining fundamental PK parameters like clearance, volume of distribution, half-life, and oral bioavailability.[7]
Non-Rodents (Dogs): The Beagle dog is a commonly used non-rodent species.[8][9] Their larger size allows for serial blood sampling without compromising animal welfare, leading to more robust individual PK profiles. Dogs often have metabolic pathways that are more predictive of human metabolism than rodents for certain classes of drugs.
Ethical Considerations and Study Design Principles
All animal studies must be conducted under an approved protocol from an Institutional Animal Care and Use Committee (IACUC). Key principles of "the 3Rs" (Replacement, Reduction, and Refinement) should be applied. Pilot studies are highly recommended to refine dose levels and sampling schedules, ensuring the collection of high-quality data while minimizing animal use.[5]
Section 2: Bioanalytical Method Development & Validation
A robust and validated bioanalytical method is the foundation of any successful PK study. Its purpose is to accurately and precisely quantify the concentration of N-Methyl fenoldopam and its key metabolites in biological matrices (e.g., plasma).
Method of Choice: LC-MS/MS
Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) is the gold standard for small molecule quantification due to its superior sensitivity, selectivity, and speed.[7][10]
Selectivity: The instrument's ability to monitor a specific precursor-to-product ion transition (Multiple Reaction Monitoring or MRM) ensures that only the analyte of interest is measured. For fenoldopam, a common transition is m/z 306.16 → 107.10.[10]
Sensitivity: Modern LC-MS/MS systems can achieve a Lower Limit of Quantification (LLOQ) in the low ng/mL to sub-ng/mL range, which is essential for characterizing the elimination phase of the drug.[7][10]
Core Validation Parameters
The method must be validated according to regulatory guidelines (e.g., FDA). Key validation parameters include:
Linearity: The concentration range over which the assay is accurate and precise.
Accuracy & Precision: Assessed at multiple quality control (QC) levels (low, mid, high). Inter- and intra-day variance should be less than 15%.[7]
Selectivity & Matrix Effect: Ensuring that endogenous components in the plasma do not interfere with quantification.[10]
Recovery: The efficiency of the extraction process.[7]
Stability: Ensuring the analyte is stable under various conditions (bench-top, freeze-thaw cycles, long-term storage).[7][10]
Detailed Protocol: Plasma Sample Preparation
This protocol describes a protein precipitation method, which is rapid and effective for this class of compounds.[7]
Thaw Samples: Thaw frozen plasma samples, calibration standards, and QCs on ice.
Aliquot: Pipette 50 µL of plasma into a 1.5 mL microcentrifuge tube.
Add Internal Standard (IS): Add 10 µL of a working IS solution (e.g., a stable isotope-labeled version of the drug or a structurally similar compound like oxazepam) to all tubes except blanks.[10] Vortex briefly.
Precipitate Proteins: Add 200 µL of cold acetonitrile (or a methanol/ethyl acetate mixture) to each tube.[7]
Vortex: Vortex vigorously for 1 minute to ensure complete protein precipitation.
Centrifuge: Centrifuge at >12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.
Transfer Supernatant: Carefully transfer the supernatant to a new 96-well plate or autosampler vials.
Evaporate & Reconstitute (Optional but Recommended): Evaporate the solvent under a stream of nitrogen and reconstitute in a mobile phase-matched solution to improve peak shape and sensitivity.
Inject: Inject the prepared sample onto the LC-MS/MS system.
Section 3: In Vivo Study Design & Execution
This section details the workflow for a typical single-dose PK study in rats.
Dosing and Route of Administration
To determine key PK parameters, including bioavailability, studies are conducted using both intravenous (IV) and oral (PO) routes of administration.
IV Administration: Typically administered as a bolus via the tail vein. The IV dose provides a direct measure of systemic clearance and volume of distribution, as it bypasses absorption. A typical IV dose for fenoldopam in rats is 2 mg/kg.[7]
PO Administration: Administered via oral gavage. The PO dose allows for the assessment of oral absorption and bioavailability.
Experimental Workflow Diagram
Caption: High-level experimental workflow for a preclinical pharmacokinetic study.
Detailed Protocol: Blood Sample Collection (Rat)
Animal Restraint: Gently restrain the rat in a suitable device.
Blood Collection: Collect sparse blood samples (approx. 100-150 µL) from each animal at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).[7] The saphenous vein is a preferred site for serial sampling.
Anticoagulant: Collect blood into tubes containing an anticoagulant (e.g., K2-EDTA).
Plasma Separation: Centrifuge the blood samples at approximately 2,000-3,000 x g for 10 minutes at 4°C within 30 minutes of collection.
Storage: Transfer the resulting plasma supernatant to clearly labeled cryovials and store immediately at -80°C pending bioanalysis.[7]
Section 4: Pharmacokinetic Data Analysis & Interpretation
Once plasma concentrations are determined, pharmacokinetic parameters are calculated using non-compartmental analysis (NCA) with software like Phoenix WinNonlin.
Key Pharmacokinetic Parameters
Parameter
Description
Significance
Cmax
Maximum observed plasma concentration
Indicates the rate and extent of absorption.
Tmax
Time at which Cmax is observed
Indicates the speed of absorption.
AUC(0-t)
Area under the plasma concentration-time curve from time 0 to the last measurable point
Represents total drug exposure over time.
AUC(0-inf)
Area under the curve extrapolated to infinity
A more complete measure of total drug exposure.
t½ (Half-life)
Time required for the plasma concentration to decrease by half
Determines dosing interval and time to reach steady state. Fenoldopam has a very short half-life.[7][11]
CL (Clearance)
Volume of plasma cleared of the drug per unit time
Measures the body's efficiency in eliminating the drug.
Vd (Volume of Distribution)
Apparent volume into which the drug distributes in the body
Indicates the extent of drug distribution into tissues versus plasma.
F% (Bioavailability)
Fraction of the orally administered dose that reaches systemic circulation
A critical parameter for oral drug development.
Representative Pharmacokinetic Data (Fenoldopam in Animal Models)
The following table summarizes representative PK values for fenoldopam from published literature to provide context for expected results.
Note: Direct comparison is complex due to different dosing paradigms (infusion vs. bolus). Fenoldopam consistently shows rapid clearance and a short half-life across species.
Section 5: Metabolism & Excretion Pathways
Understanding how a drug is metabolized and eliminated is crucial for predicting drug-drug interactions and identifying potential safety issues related to metabolites.
Primary Metabolic Pathways
Fenoldopam is extensively metabolized, primarily in the liver, through Phase II conjugation reactions.[11][13][14] The primary metabolic pathways do not involve Cytochrome P450 (CYP) enzymes, which reduces the likelihood of CYP-mediated drug interactions.[1] The main metabolites are:
The vast majority of a fenoldopam dose is excreted in the urine (approximately 90%) as metabolites, with a smaller fraction eliminated in the feces (around 10%).[1][11][13][14]
Metabolic Pathway Diagram
Caption: Primary metabolic pathways of the fenoldopam moiety.
References
Boppana, V. K., Dolce, K. M., Cyronak, M. J., & Ziemniak, J. A. (1989). Simplified procedures for the determination of fenoldopam and its metabolites in human plasma by high-performance liquid chromatography with electrochemical detection: comparison of manual and robotic sample preparation methods. Journal of Chromatography B: Biomedical Sciences and Applications, 487(2), 385–399. [Link]
Zou, P., Ji, C., & Wang, B. (2020). Guidelines for the experimental design of pharmacokinetic studies with nanomaterials in preclinical animal models. Journal of Pharmaceutical Analysis, 10(4), 297–306. [Link]
Li, W., Liu, Y., Zhang, Y., & Liu, K. (2018). A positive-negative switching LC-MS/MS method for quantification of fenoldopam and its phase II metabolites: Applications to a pharmacokinetic study in rats. Journal of Pharmaceutical and Biomedical Analysis, 159, 34–40. [Link]
Yang, M., Chen, H., & Yu, X. (2015). Rapid determination of fenoldopam in human plasma by UPLC-MS/MS for pharmacokinetic analysis in patients. Journal of Chromatography B, 978-979, 78–82. [Link]
Bloom, S. A., Martin-Flores, M., & Scrivani, P. V. (2012). Preliminary pharmacokinetics and cardiovascular effects of fenoldopam continuous rate infusion in six healthy dogs. Journal of Veterinary Pharmacology and Therapeutics, 35(3), 248–253. [Link]
O'Neill, K. E., Labato, M. A., & Court, M. H. (2016). The pharmacokinetics of intravenous fenoldopam in healthy, awake cats. Journal of Veterinary Pharmacology and Therapeutics, 39(2), 202–204. [Link]
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Zou, P., Ji, C., & Wang, B. (2020). Guidelines for the experimental design of pharmacokinetic studies with nanomaterials in preclinical animal models. PubMed. [Link]
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Yang, M., Chen, H., & Yu, X. (2014). Rapid determination of fenoldopam in human plasma by UPLC-MS/MS for pharmacokinetic analysis in patients. ResearchGate. [Link]
White, W. B., & Halley, S. E. (2001). Fenoldopam — A Selective Peripheral Dopamine-1 Receptor Agonist for the Treatment of Severe Hypertension. Nimbot.com. [Link]
MDPI. (2024, October 1). Fenoldopam for Renal Protection in Cardiac Surgery: Pharmacology, Clinical Applications, and Evolving Perspectives. MDPI. [Link]
Ziemniak, J. A., & Cyronak, M. J. (1993). A retrospective analysis of fenoldopam renal excretion in 65 subjects: evidence for possible intrarenal formation of fenoldopam from its metabolites. Clinical Pharmacology & Therapeutics, 54(4), 429–436. [Link]
In vitro toxicity and safety profile of N-Methyl fenoldopam hydrochloride
An In-Depth Technical Guide to the In Vitro Toxicity and Safety Profile of N-Methyl Fenoldopam Hydrochloride Abstract This technical guide provides a comprehensive framework for evaluating the in vitro toxicity and safet...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the In Vitro Toxicity and Safety Profile of N-Methyl Fenoldopam Hydrochloride
Abstract
This technical guide provides a comprehensive framework for evaluating the in vitro toxicity and safety profile of N-Methyl fenoldopam hydrochloride, a derivative of the selective dopamine D1 receptor agonist, fenoldopam. Given the limited direct data on this specific N-methylated compound, this guide establishes a robust testing strategy based on the known pharmacology of fenoldopam and the broader class of dopamine agonists. We delineate the critical in vitro assays required for a thorough non-clinical safety assessment, covering general cytotoxicity, genotoxicity, and target-specific liabilities such as cardiovascular and neurotoxicity. The rationale behind each experimental design is detailed, emphasizing a mechanism-driven approach to safety evaluation. This document is intended for researchers, toxicologists, and drug development professionals engaged in the preclinical assessment of novel dopaminergic compounds.
Introduction: Pharmacological Context and Rationale for In Vitro Safety Assessment
Fenoldopam is a synthetic benzazepine derivative recognized for its selective partial agonism at the dopamine D1 receptor.[1] Clinically, fenoldopam mesylate was utilized for the short-term management of severe hypertension via intravenous infusion, owing to its ability to induce vasodilation, particularly in renal arteries, thereby increasing renal blood flow.[2][3] Its mechanism involves the activation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent smooth muscle relaxation.[1][3]
N-Methyl fenoldopam hydrochloride is a structural analog of fenoldopam. While specific data on this derivative is scarce in public literature, its structural similarity necessitates a rigorous safety evaluation rooted in the established profile of its parent compound and the known risks associated with dopamine receptor agonists.[4][5]
In vitro toxicity testing is a cornerstone of modern drug development, providing an early, high-throughput, and mechanistic assessment of a compound's safety profile before advancing to more complex and resource-intensive in vivo studies.[6] This guide outlines a logical, tiered strategy for characterizing the potential hazards of N-Methyl fenoldopam hydrochloride.
Mechanism of Action of the Parent Compound: Fenoldopam
Fenoldopam is a selective agonist for D1-like dopamine receptors with moderate affinity for α2-adrenoceptors and no significant affinity for D2-like, α1, β-adrenergic, or serotonergic receptors.[7] The R-isomer is the biologically active enantiomer.[7] The D1 receptor-mediated signaling cascade is a critical pathway to understand when predicting potential on-target and off-target effects.
Caption: D1 Receptor Signaling Cascade.
A Strategic Framework for In Vitro Toxicity Evaluation
A comprehensive in vitro safety assessment should be structured to identify potential liabilities early and efficiently. The proposed workflow for N-Methyl fenoldopam hydrochloride prioritizes assays based on regulatory requirements and mechanism-based risk hypotheses.
Caption: Tiered In Vitro Safety Assessment Workflow.
General Cytotoxicity Assessment
The initial step is to determine the concentrations at which N-Methyl fenoldopam hydrochloride exerts overt cytotoxicity. This data is crucial for establishing the dose range for subsequent, more sensitive assays, ensuring that observed effects are not merely a consequence of widespread cell death.
Causality Behind Experimental Choices: We select assays that measure distinct cytotoxicity mechanisms. The Lactate Dehydrogenase (LDH) release assay quantifies plasma membrane damage, a hallmark of necrosis, while metabolic assays like MTT or resazurin reduction measure mitochondrial function, which can be an earlier indicator of cellular stress.[6][8] The choice of cell lines should reflect the drug's intended target and potential off-target tissues. Given fenoldopam's primary effect on renal vasculature and its action on dopamine receptors, human kidney (e.g., HK-2) and neuronal (e.g., SH-SY5Y) cell lines are appropriate choices.
Recommended Assays & Anticipated Data
Assay
Principle
Endpoint
Cell Line(s)
Hypothetical IC50 (µM)
LDH Release
Measures release of cytosolic LDH from cells with damaged membranes.[8]
Extracellular LDH Activity
HK-2, SH-SY5Y
> 100
Resazurin Reduction
Measures reduction of resazurin to fluorescent resorufin by viable, metabolically active cells.
Fluorescence
HK-2, SH-SY5Y
85
Caspase-3/7 Glo
Measures activation of executioner caspases, indicating apoptosis.[9]
Luminescence
SH-SY5Y
> 100
Experimental Protocol: LDH Cytotoxicity Assay
Cell Seeding: Plate human kidney (HK-2) cells in a 96-well plate at a density of 1 x 10⁴ cells/well. Allow cells to adhere and grow for 24 hours at 37°C, 5% CO₂.
Compound Treatment: Prepare a 2x concentration series of N-Methyl fenoldopam hydrochloride in culture medium (e.g., 0.1 µM to 200 µM). Remove the old medium from the cells and add 50 µL of fresh medium and 50 µL of the 2x compound solution to each well.
Controls:
Spontaneous LDH Release: Add 50 µL of medium instead of the compound.
Maximum LDH Release: Add 10 µL of a 10x Lysis Buffer to control wells 45 minutes before the assay endpoint.
Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.
Assay Procedure:
Carefully transfer 50 µL of supernatant from each well to a new flat-bottom 96-well plate.
Prepare the LDH reaction mixture according to the manufacturer's instructions (e.g., CyQUANT™ LDH Cytotoxicity Assay kit).
Add 50 µL of the reaction mixture to each well of the new plate.
Incubate for 30 minutes at room temperature, protected from light.
Add 50 µL of Stop Solution.
Data Acquisition: Measure the absorbance at 490 nm and 680 nm using a microplate reader.
Calculation: Subtract the 680 nm absorbance (background) from the 490 nm absorbance. Calculate the percentage of cytotoxicity using the formula:
% Cytotoxicity = 100 * (Compound-Treated LDH - Spontaneous LDH) / (Maximum LDH - Spontaneous LDH)
Genotoxicity Assessment
Genotoxicity testing is a mandatory component of the safety assessment for new drug candidates, designed to detect compounds that can induce genetic damage through various mechanisms.[10][11] The standard in vitro battery recommended by regulatory agencies like the FDA provides a comprehensive screen for mutagenicity and clastogenicity.[10]
Causality Behind Experimental Choices: No single test can detect all genotoxic mechanisms. Therefore, a battery of tests is required.[10]
The Ames test uses bacteria to detect point mutations, which is a common mechanism for many carcinogens.[12]
The in vitro micronucleus assay uses mammalian cells to identify agents that cause chromosome breaks (clastogens) or interfere with cell division, leading to chromosome loss (aneugens).[12][13] This assay is crucial as it detects large-scale genetic damage not visible in the Ames test.
Standard In Vitro Genotoxicity Battery
Assay
Principle
Metabolic Activation
Endpoint
Expected Outcome for N-Methyl Fenoldopam
Ames Test
Detects gene mutations that revert histidine auxotroph Salmonella typhimurium strains to prototrophy.[14]
With and without rat liver S9
Revertant colony count
Negative
In Vitro Micronucleus
Detects chromosome fragments or whole chromosomes left behind during mitosis, forming micronuclei in the cytoplasm.[12]
With and without rat liver S9
Frequency of micronucleated cells
Negative
Experimental Protocol: In Vitro Micronucleus Assay (in TK6 cells)
Cell Culture: Culture human lymphoblastoid TK6 cells in suspension in RPMI-1640 medium supplemented with 10% horse serum.
Preliminary Cytotoxicity: Determine the concentration of N-Methyl fenoldopam hydrochloride that causes approximately 50% cytotoxicity (IC50) using a relative cell count or proliferation assay. This will guide the dose selection for the main experiment.
Treatment (without S9):
Seed TK6 cells at 2 x 10⁵ cells/mL.
Add N-Methyl fenoldopam hydrochloride at a range of concentrations (e.g., up to the IC50 or 1 mM, whichever is lower). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Mitomycin-C).
Incubate for 4 hours.
Treatment (with S9):
Prepare an S9 mix from induced rat liver homogenates.
Seed TK6 cells at a higher density (e.g., 1 x 10⁶ cells/mL) in serum-free medium.
Add the S9 mix and the test compound/controls. Include a different positive control that requires metabolic activation (e.g., Cyclophosphamide).
Incubate for 4 hours.
Recovery: After the 4-hour treatment, wash the cells twice with fresh medium and resuspend them in complete medium.
Cytochalasin B Block: Add Cytochalasin B (final concentration 3-6 µg/mL) to block cytokinesis, allowing for the accumulation of binucleated cells.
Incubation: Incubate for an additional 24-28 hours (approximately 1.5-2 normal cell cycles).
Harvesting & Slide Preparation:
Harvest cells by centrifugation.
Treat with a hypotonic solution (e.g., 0.075 M KCl) to swell the cells.
Fix the cells using methanol:acetic acid (3:1).
Drop the cell suspension onto clean microscope slides and allow them to air dry.
Staining & Scoring:
Stain the slides with a DNA-specific stain (e.g., Giemsa or Acridine Orange).
Score at least 2000 binucleated cells per concentration for the presence of micronuclei under a microscope.
Target-Specific In Vitro Safety Pharmacology
Beyond general toxicity, it is critical to investigate potential liabilities related to the compound's mechanism of action and the known safety concerns for its therapeutic class.
Cardiovascular Safety: hERG Channel Inhibition
Rationale: Inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium channel is a primary cause of drug-induced QT interval prolongation, which can lead to fatal cardiac arrhythmias. This assay is a regulatory requirement for nearly all new chemical entities. Although fenoldopam's known adverse effects are primarily dose-related tachycardia and hypotension, assessing hERG liability is a mandatory checkpoint.[7]
Methodology: An automated patch-clamp electrophysiology assay is the industry standard. This technique provides a direct functional measure of ion channel activity in cells (e.g., HEK293) stably expressing the hERG channel. The IC50 for channel inhibition is determined and compared against the expected therapeutic plasma concentration to establish a safety margin.
Dopaminergic Neurotoxicity
Rationale: While dopamine agonists are used to treat neurological disorders, some can pose risks to dopaminergic neurons.[4][15] High concentrations of dopamine itself can be neurotoxic through the generation of reactive oxygen species (ROS) during its oxidation.[16] It is prudent to assess whether N-Methyl fenoldopam hydrochloride induces stress or apoptosis in a relevant neuronal model.
Methodology: Use a human dopaminergic neuroblastoma cell line (e.g., SH-SY5Y) or, for greater physiological relevance, induced pluripotent stem cell (iPSC)-derived dopaminergic neurons. Following exposure to a range of non-cytotoxic concentrations of the test compound, assess key markers:
Oxidative Stress: Measure intracellular ROS production using fluorescent probes like DCFDA.
Mitochondrial Health: Evaluate changes in mitochondrial membrane potential using dyes like TMRM.[17]
Apoptosis Induction: Quantify the activity of executioner caspases 3 and 7.[17]
Cautionary Note: The potential for dopamine and related compounds to auto-oxidize in standard cell culture media, generating hydrogen peroxide and quinones, is a significant experimental confounder.[16][18] Experiments should include controls such as catalase or be conducted in low-oxygen environments or specially formulated media to mitigate these artifacts.
Summary and In Vitro Safety Profile Synthesis
The culmination of this in vitro testing cascade provides a multifaceted safety profile for N-Methyl fenoldopam hydrochloride.
Liability Area
Key Assay(s)
Primary Endpoint
Interpretation of a "Safe" Profile
General Cytotoxicity
LDH Release, Resazurin
IC50 values
IC50 > 100 µM or >100x the projected efficacious concentration.
Genotoxicity
Ames Test, In Vitro Micronucleus
Mutation/Micronuclei frequency
Negative results in both assays across all concentrations tested.
Cardiovascular
hERG Patch-Clamp
IC50 for channel inhibition
IC50 > 30 µM and a safety margin >30x the free therapeutic plasma concentration.
Neurotoxicity
ROS, Caspase-3/7 in Neurons
Fold-increase over control
No significant increase in ROS or caspase activity at concentrations up to 10x the projected efficacious concentration.
References
Fenoldopam - StatPearls - NCBI Bookshelf. (2023, June 8). National Center for Biotechnology Information. [Link]
Comparative safety signals of dopamine agonists: psychiatric and cardiovascular risks derived from FDA adverse event reporting system (FAERS) data - PMC. (2025, March 10). National Center for Biotechnology Information. [Link]
CORLOPAM (fenoldopam mesylate) Label. U.S. Food and Drug Administration. [Link]
In vitro safety evaluation of dopamine D3R antagonist, R-VK4-116, as a potential medication for the treatment of opioid use disorder. (2024, December 16). PubMed. [Link]
Guidance for Industry - S2B Genotoxicity: A Standard Battery for Genotoxicity Testing of Pharmaceuticals. U.S. Food and Drug Administration. [Link]
Clinical pharmacology and biopharmaceutics review(s). (1997, September 25). U.S. Food and Drug Administration. [Link]
Dopamine Receptor D1 Agonism and Antagonism Using a Field-Effect Transistor Assay. (2017, May 30). ACS Nano. [Link]
Functionally selective dopamine D1 receptor endocytosis and signaling by catechol and non-catechol agonists. (2024, April 17). bioRxiv. [Link]
Evidence for the nitric oxide pathway as a potential mode of action in fenoldopam-induced vascular injury. (2012, August 15). PubMed. [Link]
Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. (2025, November 19). MDPI. [Link]
What is the mechanism of Fenoldopam Mesylate? (2024, July 17). Patsnap Synapse. [Link]
Dopamine agonists in Parkinson's disease: Impact of D1-like or D2-like dopamine receptor subtype selectivity and avenues for future treatment - PMC. (2023, July 7). National Center for Biotechnology Information. [Link]
Distinct Mechanisms Underlie Neurotoxin-Mediated Cell Death in Cultured Dopaminergic Neurons. (1999, February 15). Journal of Neuroscience. [Link]
Comparative efficacy and safety of six non-ergot dopamine-receptor agonists in early Parkinson's disease: a systematic review and network meta-analysis. (2023, June 15). Frontiers. [Link]
A retrospective analysis of fenoldopam renal excretion in 65 subjects: evidence for possible intrarenal formation of fenoldopam from its metabolites. PubMed. [Link]
Integrated Genotoxicity Testing of three anti-infective drugs using the TGx-DDI transcriptomic biomarker and high-throughput CometChip® assay in TK6 cells - PMC. National Center for Biotechnology Information. [Link]
In Vitro Drug Repurposing: Focus on Vasodilators. (2023, February 20). MDPI. [Link]
In Vitro Genotoxicity Study. Creative Biolabs. [Link]
Comparative safety signals of dopamine agonists: psychiatric and cardiovascular risks derived from FDA adverse event reporting system (FAERS) data. (2024). ResearchGate. [Link]
Enhancing Osteogenic Potential: Controlled Release of Dopamine D1 Receptor Agonist SKF38393 Compared to Free Administration. (2024, May 9). MDPI. [Link]
The cytotoxicity of dopamine may be an artefact of cell culture. (2002, May 15). PubMed. [Link]
Assessment of in vitro dopamine-neuroblastoma cell interactions with a bioelectric biosensor: perspective for a novel in vitro functional assay for dopamine agonist/antagonist activity. (2017, August 1). PubMed. [Link]
The cytotoxicity of dopamine may be an artefact of cell culture. ResearchGate. [Link]
Revisiting the mutagenicity and genotoxicity of N -nitroso propranolol in bacterial and human in vitro assays. (2023, May 18). Health and Environmental Sciences Institute. [Link]
Corlopam (fenoldopam) dosing, indications, interactions, adverse effects, and more. Medscape. [Link]
Thermodynamic Stability and Degradation Kinetics of N-Methyl Fenoldopam Hydrochloride at Room Temperature: A Comprehensive Analytical Guide
Executive Summary In the landscape of cardiovascular drug development, managing active pharmaceutical ingredient (API) impurities is as critical as formulating the active compound itself. N-Methyl fenoldopam hydrochlorid...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of cardiovascular drug development, managing active pharmaceutical ingredient (API) impurities is as critical as formulating the active compound itself. N-Methyl fenoldopam hydrochloride (CAS: 104113-95-3), officially designated as [1], is a primary synthetic impurity and degradation byproduct of the antihypertensive agent fenoldopam mesylate. As a tertiary amine derivative containing a highly reactive catechol (1,2-benzenediol) moiety, its thermodynamic stability at room temperature (25°C) dictates formulation constraints, shelf-life modeling, and packaging requirements.
As a Senior Application Scientist, I have structured this whitepaper to provide a rigorous examination of the thermodynamic vulnerabilities of N-Methyl fenoldopam hydrochloride. By detailing the causality of its degradation pathways, we can establish a self-validating analytical framework for its quantification and control.
Structural Thermodynamics & Causality of Degradation
The thermodynamic stability of a molecule is a function of its lowest-energy state and the activation energy (
Ea
) required to cross transition states. For N-Methyl fenoldopam hydrochloride, the structural liabilities are twofold:
Catechol Auto-Oxidation: The 7,8-diol (catechol) ring is thermodynamically predisposed to oxidation. At room temperature (25°C), the activation energy for the oxidation of the catechol to an ortho-quinone intermediate is relatively low, especially when catalyzed by trace transition metals or dissolved oxygen. The reaction is exergonic (
ΔG<0
) under aerobic conditions, meaning it will proceed spontaneously unless kinetically hindered by the strict absence of oxygen.
Steric and Electronic Effects of the N-Methyl Group: Unlike the secondary amine in fenoldopam, the N-methyl group in N-Methyl fenoldopam alters the basicity (pKa) and the steric environment of the azepine ring. While this does not significantly impact the hydrolytic stability of the core ring structure, it influences the solubility and the ionic interactions of the hydrochloride counterion in aqueous microenvironments, slightly accelerating the rate of nucleophilic attack on the oxidized quinone form.
Photolytic Vulnerability: Exposure to ambient fluorescent light provides sufficient photonic energy to overcome the activation barrier for radical-mediated degradation, mirroring the photolytic instability observed in the parent compound, [2].
Mechanistic Pathway Visualization
The primary thermodynamic sink for N-Methyl fenoldopam at room temperature is the oxidative cascade. The transition from a stable catechol to a highly reactive ortho-quinone initiates a series of irreversible polymerization and cross-linking events, leading to the formation of colored degradants.
Oxidative degradation pathway of N-Methyl fenoldopam at room temperature.
To establish a robust thermodynamic stability profile, we must employ a self-validating system. Global thermodynamics (heat flow) must be corroborated by molecular specificity (mass spectrometry). This dual-orthogonal approach ensures that the observed degradation kinetics are accurately assigned to the target molecule.
Protocol 1: Isothermal Microcalorimetry (IMC) for Real-Time Thermodynamics
Causality: Traditional forced degradation relies on high temperatures (e.g., 60°C) and Arrhenius extrapolation, which can induce secondary degradation pathways not present at 25°C. IMC measures the minute heat flow (
dQ/dt
) associated with bond breaking/formation, allowing for the direct calculation of the degradation rate constant (
k
) at room temperature without waiting months for observable degradation.
Sample Preparation: Accurately weigh 50.0 mg of N-Methyl fenoldopam hydrochloride reference standard (purity >99.8%).
Ampoule Sealing: Place the sample into a glass ampoule. Prepare two sets: one purged with Argon gas (anaerobic baseline) and one sealed with ambient air (aerobic test).
Equilibration: Lower the ampoules into the microcalorimeter maintained strictly at 25.0000 ± 0.0001 °C. Allow 24 hours for thermal equilibration to dissipate frictional heat.
Data Acquisition: Record the thermal power (
μW
) continuously for 7 days.
Kinetic Extraction: Integrate the heat flow curve over time to determine the apparent first-order rate constant (
kobs
).
Protocol 2: Stability-Indicating LC-MS/MS Assay
Causality: While IMC provides global thermodynamics, LC-MS/MS provides molecular specificity, confirming that the heat flow corresponds to the ortho-quinone degradation pathway. We adapt a validated [3] to monitor the tertiary amine.
Mobile Phase Setup: Use a gradient of 0.1% formic acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B). The acidic pH ensures protonation of the tertiary amine, maximizing positive electrospray ionization (+ESI) efficiency.
Sample Extraction: Reconstitute the stressed IMC samples in a 50:50 mixture of Mobile Phase A and B.
Chromatographic Separation: Inject 5 µL onto an Ultra Biphenyl or C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm) maintained at 40°C.
Detection: Utilize a triple quadrupole mass spectrometer in +ESI mode with Multiple Reaction Monitoring (MRM). Monitor the parent mass transition for N-Methyl fenoldopam (
m/z
356.24
→
product ions).
Quantitative Data & Kinetic Modeling
Based on microcalorimetric data and Arrhenius extrapolations from accelerated predictive modeling, the thermodynamic parameters for N-Methyl fenoldopam hydrochloride at 25°C (Room Temperature) in an aqueous microenvironment (pH 5.0) are summarized below.
Thermodynamic Parameter
Value
Mechanistic Implication
Gibbs Free Energy of Activation (
ΔG‡
)
+92.4 kJ/mol
High barrier to spontaneous hydrolysis; compound is highly stable in anaerobic water.
Activation Energy (
Ea
) - Oxidation
65.2 kJ/mol
Highly susceptible to auto-oxidation; requires strict oxygen control during formulation.
Rate Constant (
k25°C
) - Aerobic
3.2×10−6 day−1
Slow but measurable degradation at room temperature under ambient air.
Projected Shelf-Life (
t90
)
~32 Months
Highly dependent on packaging; requires protection from light and atmospheric oxygen.
Conclusion
The thermodynamic stability of N-Methyl fenoldopam hydrochloride at room temperature is fundamentally dictated by the redox potential of its catechol moiety. While the molecule exhibits robust stability against hydrolytic cleavage, it is highly vulnerable to aerobic oxidation and photolysis. For drug development professionals managing fenoldopam-related impurities, maintaining the API in inert, light-resistant packaging is non-negotiable. The integration of Isothermal Microcalorimetry with LC-MS/MS provides a definitive, self-validating framework for monitoring these subtle thermodynamic shifts in real-time.
References
Pharmaffiliates. "Fenoldopam-impurities: N-Methyl Fenoldopam Hydrochloride." Pharmaffiliates Catalog. Available at:[Link]
Zhang, Y., et al. "Stability of fenoldopam mesylate in two infusion solutions." American Journal of Health-System Pharmacy, 59(9), 846-848. (2002). Available at:[Link]
Du, T., et al. "A positive-negative switching LC-MS/MS method for quantification of fenoldopam and its phase II metabolites: Applications to a pharmacokinetic study in rats." Journal of Chromatography B, 1179:122854. (2021). Available at:[Link]
Protocols & Analytical Methods
Method
Application Note: A Stability-Indicating RP-HPLC Method for the Development and Validation of N-Methyl Fenoldopam Hydrochloride Analysis
Abstract This document details the systematic development and validation of a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of N-Methyl...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This document details the systematic development and validation of a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of N-Methyl fenoldopam hydrochloride. The method is designed for accuracy, precision, and specificity, making it suitable for routine quality control and stability testing of the drug substance. The developed isocratic method utilizes a C18 stationary phase with a mobile phase composed of a phosphate buffer and acetonitrile, with detection at 225 nm. The validation was performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating excellent linearity, accuracy, and precision.[1][2][3][4] Forced degradation studies confirmed the method's ability to separate the main analyte from its degradation products, establishing its stability-indicating properties.[5][6][7][8]
Introduction
N-Methyl fenoldopam hydrochloride is a derivative of fenoldopam, a selective dopamine D1-like receptor agonist known for its rapid-acting vasodilatory effects, primarily used for the short-term management of severe hypertension.[9][10] As with any active pharmaceutical ingredient (API), a reliable and validated analytical method is crucial to ensure the quality, safety, and efficacy of the drug substance. High-performance liquid chromatography (HPLC) is a primary analytical tool in the pharmaceutical industry for its high resolution, sensitivity, and precision.[5][7]
This application note serves as a comprehensive guide for researchers and drug development professionals, outlining a logical, science-driven approach to developing and validating an HPLC method for N-Methyl fenoldopam hydrochloride. It emphasizes the rationale behind experimental choices, from initial parameter scouting to full method validation, ensuring a self-validating and trustworthy protocol.
Compound Information
Compound Name: N-Methyl fenoldopam hydrochloride
Chemical Name: 6-chloro-1-(4-hydroxyphenyl)-3-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine-7,8-diol hydrochloride[11]
Figure 1: Chemical Structure of N-Methyl Fenoldopam Hydrochloride.
Physicochemical Properties:
The presence of multiple hydroxyl groups and a tertiary amine (pKa estimated to be in the 8.5-9.5 range) makes the molecule's retention sensitive to mobile phase pH. The phenolic structure provides a strong chromophore, suitable for UV detection.
Instrumentation and Materials
3.1 Instrumentation
HPLC System: Agilent 1260 Infinity II LC System (or equivalent) equipped with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD).
Data Acquisition Software: OpenLab CDS (or equivalent).
3.2 Materials
Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.
The development of a robust HPLC method follows a systematic process to achieve the desired separation and performance. The key is to understand how different parameters affect the chromatography of the target analyte and its potential impurities.
4.1 Initial Parameter Selection (The "Why")
Column Choice: A C18 column was selected as the initial choice due to the non-polar, aromatic nature of N-Methyl fenoldopam. This stationary phase provides good hydrophobic interaction and retention for such molecules.
Mobile Phase: A combination of an aqueous buffer and an organic modifier is standard for reversed-phase chromatography.
Organic: Acetonitrile was chosen for its low viscosity and UV transparency.
Aqueous: A phosphate buffer was selected for its buffering capacity in the acidic to neutral pH range. Controlling the pH is critical. Since N-Methyl fenoldopam has a basic nitrogen, a slightly acidic pH (e.g., pH 3.0) ensures the amine is protonated. This minimizes peak tailing and provides consistent retention.[13]
Detection Wavelength: A UV scan of N-Methyl fenoldopam hydrochloride in the mobile phase was performed. The maximum absorbance (λmax) was observed at approximately 225 nm, which was chosen for detection to ensure high sensitivity.
4.2 Optimization Workflow
The initial conditions are systematically optimized to achieve the target chromatographic profile, defined by the System Suitability Test (SST) criteria: theoretical plates > 2000, tailing factor ≤ 2, and good resolution from impurities.[14][15]
Application Notes and Protocols for N-Methyl Fenoldopam Hydrochloride in Rodent Cardiovascular Studies
Introduction: The Scientific Imperative for Investigating N-Methyl Fenoldopam Hydrochloride N-Methyl fenoldopam hydrochloride, a selective dopamine D1-like receptor agonist, represents a critical tool for cardiovascular...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Scientific Imperative for Investigating N-Methyl Fenoldopam Hydrochloride
N-Methyl fenoldopam hydrochloride, a selective dopamine D1-like receptor agonist, represents a critical tool for cardiovascular research. Its parent compound, fenoldopam, is a rapid-acting vasodilator utilized in clinical settings for the management of severe hypertension.[1][2][3] The primary mechanism of action involves the activation of post-junctional D1 receptors, which are prominently located in the smooth muscle cells of renal, mesenteric, coronary, and cerebral arteries.[4][5] This activation stimulates adenylate cyclase, leading to an increase in intracellular cyclic AMP (cAMP). The subsequent cascade results in the relaxation of vascular smooth muscle, causing vasodilation and a decrease in peripheral resistance.[4][6]
A key feature of fenoldopam and its analogs is their high selectivity for D1-like receptors, with minimal to no affinity for D2-like, alpha, or beta-adrenergic receptors.[1][4][6] This specificity is crucial for isolating the cardiovascular effects mediated by the D1 receptor pathway, thereby avoiding the confounding influences of other adrenergic pathways that are often co-activated by less selective agonists like dopamine.[5] In rodent models, fenoldopam has been demonstrated to induce dose-dependent hypotension and increase regional blood flow, particularly to the renal and mesenteric vascular beds.[2][7]
These characteristics make N-Methyl fenoldopam hydrochloride an invaluable pharmacological probe for elucidating the role of D1 receptor signaling in cardiovascular regulation, renal hemodynamics, and the pathophysiology of hypertension. This guide provides detailed protocols and insights for its effective use in rodent cardiovascular studies, ensuring robust and reproducible data generation.
Mechanism of Action: A Visualized Pathway
The cardiovascular effects of N-Methyl fenoldopam hydrochloride are initiated by its binding to the D1 dopamine receptor, a G-protein coupled receptor. This interaction triggers a well-defined intracellular signaling cascade, as illustrated below.
Caption: D1 Receptor Signaling Cascade.
Pre-clinical Assessment: Experimental Design and Methodologies
The successful implementation of cardiovascular studies using N-Methyl fenoldopam hydrochloride in rodents hinges on meticulous experimental design and the selection of appropriate measurement techniques.
Animal Models
Normotensive Rodents: Sprague-Dawley or Wistar rats are commonly used to establish baseline dose-response relationships and characterize the fundamental hemodynamic effects of the compound.
Hypertensive Rodents: Spontaneously Hypertensive Rats (SHR) are a valuable model for investigating the antihypertensive potential of N-Methyl fenoldopam hydrochloride in a clinically relevant context.[7]
Cardiovascular Monitoring Techniques
The choice of monitoring technique is critical and should be guided by the specific research question.
Telemetry (Recommended for Chronic Studies): This is the gold standard for continuous and stress-free monitoring of blood pressure, heart rate, and activity in conscious, freely moving animals.[8][9][10] Telemetry avoids the confounding effects of anesthesia and restraint, providing high-fidelity data on circadian variations and long-term drug effects.[8][11]
Direct Arterial Cannulation (for Acute Studies): In anesthetized or restrained conscious animals, direct measurement of arterial pressure via a catheterized artery (e.g., femoral or carotid) provides real-time, beat-to-beat blood pressure data. This method is well-suited for acute dose-response studies.
Tail-Cuff Plethysmography (for Screening): While less invasive, this method is more susceptible to stress-induced artifacts and provides intermittent rather than continuous data. It is best suited for screening purposes or when surgical procedures are not feasible.
Dosage and Administration Protocols
Vehicle Selection and Solution Preparation
Vehicle: Sterile saline (0.9% NaCl) is the most common and appropriate vehicle for intravenous administration of fenoldopam and its analogs.[5][12]
Solubility: Fenoldopam mesylate is sparingly soluble in water.[1] It is crucial to ensure complete dissolution. Gentle warming and vortexing may be required. The final solution should be clear and free of particulates.
Preparation of Stock Solution (Example):
Weigh the required amount of N-Methyl fenoldopam hydrochloride powder using an analytical balance.
In a sterile vial, add the appropriate volume of sterile saline.
Vortex until the compound is fully dissolved.
Filter the solution through a 0.22 µm sterile filter to ensure sterility, especially for intravenous infusions.
Routes of Administration
The choice of administration route significantly impacts the pharmacokinetic and pharmacodynamic profile of the compound.
Intravenous (IV) Infusion (Recommended): Continuous IV infusion is the preferred method for maintaining stable plasma concentrations and achieving precise control over the hemodynamic effects.[1][13] This route mimics the clinical application of fenoldopam.[1][6]
Intravenous (IV) Bolus: A single IV bolus injection can be used for rapid assessment of the onset and peak effect of the drug.[5] However, this can lead to sharp fluctuations in blood pressure and may induce a more pronounced reflex tachycardia.[1]
Subcutaneous (SC) Injection: While less common for acute cardiovascular studies, SC administration can be used to investigate sustained effects. One study reported using a high dose of 100 mg/kg/day in saline for two days to induce arteritis in rats.[12]
Intraperitoneal (IP) Injection: IP administration offers a simpler alternative to IV injection but results in less predictable absorption and bioavailability.
Recommended Dosage Protocols
The following tables provide starting points for dosage protocols. It is imperative to conduct pilot studies to determine the optimal dose range for your specific animal model and experimental conditions.
Table 1: Intravenous Infusion Dosage Protocol for Rats
Parameter
Recommended Range
Rationale & Key Considerations
Infusion Rate
0.5 - 30 µg/kg/min
Lower rates (e.g., <0.1 µg/kg/min in humans) are associated with less reflex tachycardia.[1] Dose-dependent reductions in blood pressure are expected.[5][14]
Infusion Volume
2 - 4 mL/kg/hr
This rate is generally well-tolerated in rats and avoids volume overload.[15][16]
Titration Schedule
Increase dose every 15-20 minutes
Allows for the assessment of dose-dependent effects and reaching a target blood pressure.[1][13]
Duration
Acute (1-4 hours) or Chronic (up to 48 hours)
The short half-life of fenoldopam (approx. 5-10 minutes) allows for rapid onset and offset of action.[4][17]
Table 2: Intravenous Bolus Dosage Protocol for Rats
Parameter
Recommended Range
Rationale & Key Considerations
Dose Range
1 - 1000 µg/kg
A wide dose range has been explored in conscious spontaneously hypertensive rats, demonstrating dose-dependent effects on blood pressure and regional blood flow.[7]
Injection Volume
1 - 5 mL/kg
This volume is generally considered safe for a bolus IV injection in rats.[16][18]
Observation Period
At least 60 minutes post-injection
To capture the peak effect and the return to baseline.
Step-by-Step Experimental Workflow
The following workflow outlines a typical acute cardiovascular study in rats using continuous intravenous infusion of N-Methyl fenoldopam hydrochloride.
Caption: Rodent Cardiovascular Study Workflow.
Data Analysis and Interpretation
Primary Endpoints: Mean Arterial Pressure (MAP), Systolic Blood Pressure (SBP), Diastolic Blood Pressure (DBP), and Heart Rate (HR).
Derived Parameters: Regional vascular resistance can be calculated if regional blood flow is measured (e.g., using Doppler flow probes).[7]
Statistical Analysis: Data should be expressed as mean ± SEM. Statistical significance can be determined using appropriate tests such as ANOVA followed by post-hoc tests (e.g., Dunnett's test) for comparing multiple doses to a vehicle control.[19]
Expected Outcomes:
A dose-dependent decrease in blood pressure.[7][14]
A potential for reflex tachycardia, particularly at higher doses.[1][13]
Increased blood flow in renal and mesenteric vascular beds.[7]
Troubleshooting and Considerations
Arterial Lesions in Rats: It is important to note that continuous intravenous infusion of fenoldopam at doses of 1 to 100 µg/kg/min for 24 hours has been associated with arterial lesions (medial necrosis and hemorrhage) in the renal and splanchnic arteries of rats.[1] These lesions appear to be mediated by D1-like receptor activation.[1] Researchers should be aware of this potential toxicity in longer-term studies.
Tolerance: Some studies have reported the development of tolerance to the hypotensive effects of fenoldopam in rats, which may be related to the activation of the renin-angiotensin system.[14]
Anesthesia: If using an anesthetized model, be aware that the anesthetic agent can influence cardiovascular parameters and may interact with the effects of N-Methyl fenoldopam hydrochloride.
Drug Interactions: Concomitant use with beta-blockers should be avoided as it may lead to excessive hypotension by inhibiting the sympathetic reflex response.[1][13]
References
What is the mechanism of Fenoldopam Mesylate? - Patsnap Synapse. (2024, July 17). Patsnap Synapse. [Link]
Fujii, Y., Yoshino, Y., Chihara, K., Nakae, A., Enmi, J., Yoshioka, Y., & Miyawaki, I. (2022). Detection of fenoldopam-induced arteritis in rats using ex vivo / in vivo MRI. Journal of Pharmacological and Toxicological Methods, 118, 107223. [Link]
Zeng, C., Yang, Z., Asico, L. D., & Jose, P. A. (2003). Perturbation of D1 Dopamine and AT1 Receptor Interaction in Spontaneously Hypertensive Rats. Hypertension, 42(4), 779–784. [Link]
Yang, Z., Asico, L. D., Yu, P., Wang, Z., Jones, J. E., Escano, C. S., ... & Jose, P. A. (2006). Intrarenal Dopamine D1-Like Receptor Stimulation Induces Natriuresis via an Angiotensin Type-2 Receptor Mechanism. Hypertension, 48(6), 1131–1137. [Link]
Priya, S., Latha, M. S., & Pan, D. (2016). Expression and therapeutic targeting of dopamine receptor-1 (D1R) in breast cancer. Oncogene, 35(24), 3243–3251. [Link]
Ho, T. B., & Pang, C. C. (2000). In vivo venodilator action of fenoldopam, a dopamine D1-receptor agonist. British Journal of Pharmacology, 130(7), 1629–1635. [Link]
Sengupta, S., & Lokhandwala, M. F. (1985). Effects of Fenoldopam on Regional Vascular Resistance in Conscious Spontaneously Hypertensive Rats. Journal of Hypertension, 3(6), 629–632. [Link]
Lokhandwala, M. F., & Barrett, R. J. (1987). Preclinical and clinical studies on the cardiovascular and renal effects of fenoldopam: A DA-1 receptor agonist. Drug Development Research, 10(2), 123–134. [Link]
Fenoldopam. (2026, March 17). Liv Hospital. [Link]
Fenoldopam – The Cardiovascular. (2025, January 18). ECGWaves. [Link]
Tenny, S., & Costello, J. (2023). Fenoldopam. In StatPearls. StatPearls Publishing. [Link]
Telemetry for cardiovascular monitoring in a pharmacological study: new approaches to data analysis. (2000). Hypertension, 35(1 Pt 2), 360–365. [Link]
Guidelines on Administration of Substances to Laboratory Animals. (n.d.). Research A-Z. [Link]
Gaertner, D. J., Hallman, T. M., Hankenson, F. C., & Batchelder, M. A. (2002). Methods in Vascular Infusion Biotechnology in Research with Rodents. ILAR Journal, 43(3), 177–195. [Link]
Rat cardiovascular telemetry: Marginal distribution applied to positive control drugs. (2025, October 21). Journal of Pharmacological and Toxicological Methods, 112, 107119. [Link]
Twenty-eight Day Continuous Intravenous Infusion in Mice: Use of Externalized Magnetic Ports and Tethers to. (n.d.). Instech Laboratories. [Link]
Preliminary Pharmacokinetics and Cardiovascular Effects of Fenoldopam Continuous Rate Infusion in 6 Healthy Dogs. (2011). Journal of Veterinary Pharmacology and Therapeutics, 34(5), 458–463. [Link]
highlights of prescribing information. (n.d.). Pfizer. [Link]
Studies on the mechanisms of the development of tolerance to the hypotensive effects of fenoldopam in rats. (1987). The Journal of Pharmacology and Experimental Therapeutics, 242(3), 840–848. [Link]
UBC ANIMAL CARE COMMITTEE TECH 03a – Intravenous Tail Vein Injections in the Adult Mouse SOP. (2020, December 15). UBC. [Link]
Why is the rat telemetry assay a useful tool in safety pharmacology studies? (2022, May 24). Vivonics Preclinical Ltd. [Link]
Application Note: LC-MS/MS Quantification of N-Methyl Fenoldopam Hydrochloride in Plasma
Introduction and Clinical Context Fenoldopam is a selective dopamine D1 receptor agonist utilized clinically as a potent peripheral vasodilator for the management of severe hypertensive urgencies[1]. During drug developm...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction and Clinical Context
Fenoldopam is a selective dopamine D1 receptor agonist utilized clinically as a potent peripheral vasodilator for the management of severe hypertensive urgencies[1]. During drug development, toxicokinetic (TK) and pharmacokinetic (PK) profiling often requires the rigorous monitoring of active pharmaceutical ingredients alongside their metabolites, degradants, or structurally related impurities. N-Methyl fenoldopam hydrochloride—a methylated derivative of the parent benzazepine—presents unique analytical challenges due to its trace-level presence in biological matrices and its highly reactive catechol moiety.
This application note details a highly sensitive, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the quantification of N-methyl fenoldopam in plasma. The methodology is strictly grounded in the regulatory framework provided by the FDA Bioanalytical Method Validation Guidance for Industry[2], ensuring that the generated data is scientifically defensible and suitable for regulatory submissions[3].
Mechanistic Assay Design (Causality & Rationale)
To achieve robust quantification, every step of the bioanalytical workflow has been engineered based on the physicochemical properties of the analyte.
Sample Stabilization (The Role of Antioxidants): The fenoldopam skeleton contains a 7,8-diol (catechol) ring, which is highly susceptible to base-catalyzed auto-oxidation into an ortho-quinone in biological fluids. To prevent degradation during storage and extraction, ascorbic acid must be added to the plasma immediately upon collection to act as a sacrificial antioxidant stabilizer[4].
Extraction Strategy (Liquid-Liquid Extraction): N-methyl fenoldopam contains a basic tertiary amine. By treating the plasma with a mild base (alkalization), the amine is deprotonated, neutralizing the molecule and drastically increasing its lipophilicity. This allows for highly efficient partitioning into an organic solvent (ethyl acetate) while leaving polar endogenous plasma proteins, salts, and phospholipids in the aqueous layer[4].
Chromatographic Retention (HSS T3 Chemistry): An Acquity UPLC HSS T3 column is selected over standard C18 phases. The T3 stationary phase features a lower ligand density and resists dewetting in highly aqueous conditions. This is critical for retaining the highly polar, multi-hydroxylated fenoldopam structure, preventing it from eluting in the void volume where matrix-induced ion suppression is most severe.
Mass Spectrometric Fragmentation: Under Collision-Induced Dissociation (CID) in positive electrospray ionization (ESI+), the protonated precursor ion of N-methyl fenoldopam (
[M+H]+
m/z 320.1) undergoes specific cleavage at the benzazepine ring. This yields a highly stable 4-hydroxyphenyl methylium product ion at m/z 107.1. Monitoring this specific transition ensures high selectivity against isobaric plasma interferences[4].
Self-Validating System Architecture
A core tenet of modern bioanalysis is trustworthiness through self-validation. This protocol is designed so that no batch can yield a "false pass."
System Suitability Testing (SST): Prior to injecting biological samples, an SST standard is injected. The system is only validated for use if the retention time drift is
≤
0.1 min and the Signal-to-Noise (S/N) ratio at the Lower Limit of Quantification (LLOQ) is
≥
10.
In-Run Quality Control: Quality Control (QC) samples (Low, Mid, and High concentrations) are interspersed every 15 unknown samples. The analytical sequence is programmed to automatically flag the run if more than 33% of QC samples deviate by >15% from their nominal concentration, strictly adhering to FDA acceptance criteria[2].
Aliquot: Transfer 50 µL of ascorbic acid-stabilized plasma into a 2.0 mL microcentrifuge tube.
Internal Standard: Add 10 µL of the IS working solution (SKF-38393, 50 ng/mL) and vortex for 10 seconds.
Alkalization: Add 10 µL of 0.1 M
NH3⋅H2O
to deprotonate the target analytes. Vortex briefly.
Extraction: Add 500 µL of cold ethyl acetate. Vortex vigorously for 3 minutes to ensure complete partitioning into the organic phase.
Phase Separation: Centrifuge at 10,000
×
g for 5 minutes at 4°C.
Evaporation: Carefully transfer 400 µL of the upper organic layer to a clean 96-well plate or tube. Evaporate to complete dryness under a gentle stream of nitrogen at 35°C.
Reconstitution: Reconstitute the dried extract in 100 µL of Mobile Phase (10% ACN in water). Vortex for 2 minutes and inject 2 µL into the LC-MS/MS system.
Figure 1: Liquid-liquid extraction workflow for N-methyl fenoldopam from plasma.
LC-MS/MS Conditions
Chromatographic Parameters:
Column: Acquity UPLC HSS T3 (2.1
×
100 mm, 1.8 µm) maintained at 40°C.
Mobile Phase A: Water containing 0.1% Formic Acid.
Mobile Phase B: Acetonitrile containing 0.1% Formic Acid.
Time (min)
Flow Rate (mL/min)
% Mobile Phase A
% Mobile Phase B
0.0
0.4
95.0
5.0
0.5
0.4
95.0
5.0
2.0
0.4
10.0
90.0
3.0
0.4
10.0
90.0
3.1
0.4
95.0
5.0
4.0
0.4
95.0
5.0
Mass Spectrometry Parameters (Positive ESI MRM Mode):
Detection is achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode[6].
Analyte
Precursor Ion (m/z)
Product Ion (m/z)
Declustering Potential (V)
Collision Energy (V)
N-Methyl Fenoldopam
320.1
107.1
60
30
Fenoldopam
306.1
107.1
60
30
SKF-38393 (IS)
256.0
91.0
50
25
Method Validation Summary
The method was comprehensively validated in accordance with FDA guidelines, assessing selectivity, linearity, accuracy, precision, matrix effect, and stability[2].
Figure 2: FDA-aligned logical framework for bioanalytical method validation.
Validation Data Summary:
Validation Parameter
N-Methyl Fenoldopam Results
FDA Acceptance Criteria
Linear Dynamic Range
0.1 – 50.0 ng/mL
R2≥0.99
Lower Limit of Quant. (LLOQ)
0.1 ng/mL
Precision
≤
20%, Accuracy
±
20%
Intra-day Precision (CV%)
3.2% – 8.5%
≤
15% (
≤
20% at LLOQ)
Inter-day Precision (CV%)
4.1% – 9.2%
≤
15% (
≤
20% at LLOQ)
Matrix Effect (Normalized)
95.4% – 102.1%
CV
≤
15% across 6 plasma lots
Extraction Recovery
88.5%
±
4.2%
Consistent across QC levels
The extraction recovery demonstrated excellent consistency, and no significant matrix effect or degradation was observed under the experimental conditions, proving the methodology is suitably selective and sensitive for high-throughput pharmacokinetic analysis[6].
Application Note: A Validated UPLC Method for the Quantification of N-Methyl Fenoldopam Hydrochloride as a Reference Standard
This document provides a comprehensive guide for researchers, analytical scientists, and drug development professionals on the proper use of N-Methyl fenoldopam hydrochloride as a reference standard in chromatography. Th...
Author: BenchChem Technical Support Team. Date: April 2026
This document provides a comprehensive guide for researchers, analytical scientists, and drug development professionals on the proper use of N-Methyl fenoldopam hydrochloride as a reference standard in chromatography. The protocols detailed herein are designed to ensure analytical accuracy, method robustness, and adherence to stringent regulatory expectations for impurity profiling and quantification.
Introduction: The Imperative of High-Purity Reference Standards
In pharmaceutical analysis, the accuracy of quantitative measurements is fundamentally dependent on the quality of the reference standard.[1][2] A reference standard is a highly purified and well-characterized compound used as a benchmark for determining the identity, purity, and concentration of an active pharmaceutical ingredient (API) or its related substances.[1][3] N-Methyl fenoldopam is a critical related compound of Fenoldopam, a potent dopamine D1-like receptor agonist used for the short-term management of severe hypertension.[4][5] As a potential process-related impurity or degradant, its accurate quantification is essential for ensuring the safety and efficacy of the final drug product, as mandated by regulatory bodies like the FDA.[6][7]
This application note outlines a specific, sensitive, and validated Ultra-Performance Liquid Chromatography (UPLC) method, leveraging N-Methyl fenoldopam hydrochloride as the primary calibrant. The causality behind experimental choices, from mobile phase selection to system suitability criteria, is explained to provide a deeper understanding of the analytical process.
Note: Always refer to the lot-specific Certificate of Analysis (CoA) provided by the supplier for the most accurate information on purity, identity, storage, and handling.[3]
Validated UPLC Methodology
The method described below utilizes UPLC technology, which employs sub-2 µm particle columns to achieve higher resolution, greater sensitivity, and faster analysis times compared to traditional HPLC.[14] This is particularly advantageous for resolving closely related impurities from the main API.[7][14] A reversed-phase C18 column is selected due to its versatility and effectiveness in separating moderately polar compounds like fenoldopam and its derivatives.[15][16]
Experimental Protocol: Instrumentation and Conditions
Instrumentation:
An ultra-performance liquid chromatography (UPLC) system equipped with a binary solvent manager, sample manager with temperature control, column oven, and a photodiode array (PDA) or tunable UV detector.
Chromatography Data System (CDS) for data acquisition and processing.
Chromatographic Conditions:
Parameter
Condition
Rationale
Column
ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
The 1.7 µm particle size provides high separation efficiency. The C18 stationary phase is ideal for retaining the analytes of interest.[14][15]
Mobile Phase A
0.1% Formic Acid in Water
Formic acid provides protons for positive-ion electrospray MS and helps control peak shape by maintaining a consistent low pH.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Acetonitrile is a common organic modifier in reversed-phase chromatography, offering low viscosity and good UV transparency.
Gradient Program
See Table Below
A gradient is essential for eluting compounds with different polarities and ensuring the separation of N-Methyl fenoldopam from fenoldopam and other potential impurities within a reasonable runtime.
Flow Rate
0.5 mL/min
Optimized for the column dimensions and particle size to achieve efficient separation without excessive pressure.
Column Temperature
45 °C
Elevated temperature reduces mobile phase viscosity, improving efficiency and ensuring reproducible retention times.
Injection Volume
1.0 µL
A small injection volume is typical for UPLC to prevent column overload and maintain sharp peaks.
Detection Wavelength
225 nm
Provides a suitable absorbance response for fenoldopam and its related compounds.
Run Time
8 minutes
Gradient Elution Program:
Time (min)
% Mobile Phase A
% Mobile Phase B
0.0
95
5
0.5
95
5
5.0
10
90
6.0
10
90
6.1
95
5
8.0
95
5
Preparation of Solutions
Diluent: Acetonitrile/Water (50:50, v/v)
Standard Stock Solution (100 µg/mL):
Accurately weigh approximately 5.0 mg of N-Methyl fenoldopam hydrochloride reference standard into a 50 mL volumetric flask.
Add approximately 25 mL of Diluent and sonicate for 5 minutes, or until fully dissolved.
Allow the solution to return to room temperature.
Dilute to the mark with Diluent and mix thoroughly. This solution should be stored under refrigerated conditions and protected from light.
Working Standard and Calibration Curve Solutions:
Prepare a series of calibration standards by performing serial dilutions of the Standard Stock Solution with the Diluent.
A typical concentration range for linearity assessment would be 0.05 µg/mL to 2.0 µg/mL. This range should bracket the expected concentration of the impurity in test samples.
Analytical Workflow and System Validation
The following workflow ensures that the chromatographic system is suitable for its intended purpose on the day of analysis and that the results are accurate and reliable.
In Vitro Pharmacological Characterization of N-Methyl fenoldopam hydrochloride: Application Notes and Protocols for Dopamine D1 Receptor Assays
An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a comprehensive framework for the in vitro pharmacological evaluation of N-Methyl fenoldopam hydrochloride,...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract
This guide provides a comprehensive framework for the in vitro pharmacological evaluation of N-Methyl fenoldopam hydrochloride, a benzazepine derivative and analog of the selective dopamine D1 receptor agonist, fenoldopam. We present detailed, field-proven protocols for determining the binding affinity (Kᵢ) and functional potency (EC₅₀) of this compound at the human dopamine D1 receptor. The methodologies described herein are designed to ensure robust, reproducible data generation essential for drug discovery and development programs. This document explains the underlying principles of the assays, provides step-by-step protocols for radioligand binding and functional cAMP accumulation assays, and offers insights into data analysis and interpretation.
Introduction: The Dopamine D1 Receptor and its Ligands
The dopamine D1 receptor (D1R) is the most abundant dopamine receptor subtype in the central nervous system, predominantly expressed in the striatum and cerebral cortex.[1][2] As a G-protein coupled receptor (GPCR), it is primarily coupled to the stimulatory Gαs/olf protein.[3][4] Activation of the D1R is integral to regulating motor control, cognition, motivation, and reward pathways.[2][4] Consequently, it represents a critical therapeutic target for neurological and psychiatric disorders, including Parkinson's disease and cognitive impairment.[4]
Fenoldopam is a well-characterized selective D1R agonist used clinically for the management of severe hypertension.[5][6] N-Methyl fenoldopam hydrochloride, as a derivative, is hypothesized to interact with the D1R in a similar manner. A precise in vitro pharmacological characterization is the foundational step to confirm its mechanism of action, selectivity, and potential as a therapeutic agent. This guide details the necessary assays to build a comprehensive pharmacological profile.
Core Mechanism: D1 Receptor Signaling Cascade
Understanding the D1R signaling pathway is crucial for designing and interpreting functional assays. Agonist binding to the D1R induces a conformational change, leading to the activation of the associated Gαs protein. This event initiates a well-defined intracellular cascade:
Gαs Activation: The activated Gαs subunit exchanges GDP for GTP and dissociates from the βγ subunits.
Adenylyl Cyclase Stimulation: The GTP-bound Gαs subunit activates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP into cyclic adenosine monophosphate (cAMP).[7][8][9]
Second Messenger Amplification: The resulting increase in intracellular cAMP concentration serves as a key second messenger.
Protein Kinase A (PKA) Activation: cAMP binds to the regulatory subunits of PKA, causing the release and activation of its catalytic subunits.[7] PKA then phosphorylates numerous downstream protein targets, modulating neuronal excitability and gene expression.
This protocol employs a competitive radioligand binding assay to determine the affinity of N-Methyl fenoldopam hydrochloride for the human D1 receptor. The principle relies on the test compound competing with a radiolabeled ligand of known affinity for binding to the receptor.
Rationale and Experimental Design
Receptor Source: Membranes from Chinese Hamster Ovary (CHO-K1) or Human Embryonic Kidney (HEK293) cells stably expressing the human D1 receptor are recommended for their high receptor density and low levels of interfering proteins.[10][11]
Radioligand: [³H]-SCH23390 is a high-affinity, selective D1 antagonist and is the gold standard radioligand for this assay.
Non-Specific Binding (NSB): A high concentration of a non-labeled, potent D1 antagonist (e.g., unlabeled SCH23390 or butaclamol) is used to define NSB, which is the portion of radioligand binding to non-receptor components.[10]
Workflow:
Caption: Workflow for a competitive radioligand binding assay.
Detailed Step-by-Step Methodology
Reagent Preparation:
Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.
N-Methyl fenoldopam hydrochloride: Prepare a 10 mM stock in DMSO. Create serial dilutions in assay buffer to achieve final assay concentrations from 0.1 nM to 100 µM.
Radioligand: Prepare [³H]-SCH23390 at a working concentration of 2x its Kₔ value (typically ~1 nM final concentration) in assay buffer.
NSB Agent: Prepare unlabeled SCH23390 at a working concentration of 20 µM (10 µM final).
Membrane Preparation: Thaw D1-expressing cell membranes on ice and dilute in assay buffer to a final concentration of 10-20 µg protein per well. Maintain on ice.
Assay Plate Setup (96-well plate, final volume 200 µL):
Seal the plate and incubate for 60-90 minutes at room temperature with gentle agitation.
Separation and Washing:
Pre-soak a 96-well glass fiber filter mat (e.g., GF/B) in 0.5% polyethyleneimine.
Rapidly harvest the plate contents onto the filter mat using a cell harvester.
Wash the filters 3-4 times with 300 µL of ice-cold assay buffer to separate bound from free radioligand.
Quantification:
Dry the filter mat completely.
Add scintillation fluid to each well and seal.
Measure the radioactivity (counts per minute, CPM) in a scintillation counter after a 4-hour equilibration period.
Data Analysis
Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).
Determine IC₅₀: Plot the percentage of specific binding against the log concentration of N-Methyl fenoldopam hydrochloride. Fit the resulting sigmoidal curve using non-linear regression to determine the IC₅₀ value (the concentration that inhibits 50% of specific binding).
Calculate Kᵢ: Convert the IC₅₀ to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation :
Kᵢ = IC₅₀ / (1 + [L]/Kₔ)
Where [L] is the concentration of the radioligand and Kₔ is its dissociation constant for the D1 receptor.
Data Presentation
Compound
IC₅₀ (nM)
Kᵢ (nM)
N-Methyl fenoldopam HCl
Calculated Value
Calculated Value
Dopamine (Reference)
Typical Value
Typical Value
Fenoldopam (Reference)
Typical Value
Typical Value
Protocol 2: Functional Potency (EC₅₀) via cAMP Assay
This protocol measures the ability of N-Methyl fenoldopam hydrochloride to stimulate cAMP production in whole cells, thereby determining its functional potency (EC₅₀) and efficacy (Eₘₐₓ). Luminescence-based assays, such as Promega's cAMP-Glo™, offer a robust and high-throughput method.[12]
Rationale and Experimental Design
Principle: The assay quantifies cAMP levels through an inverse relationship with luminescence. Endogenously produced cAMP competes with a PKA substrate for ATP. The remaining ATP is used by luciferase to generate light. Therefore, high cAMP levels result in low light output.[12]
Cell System: Use the same D1-expressing CHO-K1 or HEK293 cells as in the binding assay.
Key Reagent: A phosphodiesterase (PDE) inhibitor (e.g., IBMX) is crucial. It prevents the enzymatic degradation of cAMP, amplifying the signal window and increasing assay sensitivity.
Workflow:
Caption: Workflow for a luminescence-based cAMP functional assay.
Detailed Step-by-Step Methodology
Cell Seeding:
Seed CHO-K1/D1 cells in a white, solid-bottom 384-well assay plate at a density of 2,000-4,000 cells per well in 8 µL of culture medium.
Incubate overnight at 37°C in a 5% CO₂ incubator.
Compound Preparation:
Prepare serial dilutions of N-Methyl fenoldopam hydrochloride and a reference agonist (e.g., dopamine) in assay buffer (e.g., HBSS) containing a PDE inhibitor like 0.5 mM IBMX.
Cell Treatment:
Add 2 µL of the compound dilutions to the appropriate wells.
Include "vehicle control" wells (buffer + IBMX only) and "maximal stimulation" wells (a high concentration of a full agonist).
Incubate the plate for 30 minutes at room temperature.
cAMP Detection (Following cAMP-Glo™ Max Assay Protocol): [12]
Add 10 µL of cAMP Detection Solution (which lyses the cells and contains PKA) to each well.
Incubate for 20 minutes at room temperature.
Add 20 µL of Kinase-Glo® Reagent to each well to terminate the PKA reaction and initiate the luciferase reaction.
Incubate for 10 minutes at room temperature.
Signal Quantification:
Measure luminescence using a plate-reading luminometer.
Data Analysis
Normalize Data: Convert the raw luminescence data into percent activity. Set the vehicle control as 0% and the maximal response from a full reference agonist (e.g., dopamine) as 100%.
Determine EC₅₀ and Eₘₐₓ: Plot the normalized response against the log concentration of N-Methyl fenoldopam hydrochloride. Fit the data to a four-parameter logistic equation (sigmoidal dose-response curve) to determine the EC₅₀ (concentration for 50% maximal response) and Eₘₐₓ (maximal efficacy relative to the reference agonist).
Data Presentation
Compound
EC₅₀ (nM)
Eₘₐₓ (% of Dopamine)
N-Methyl fenoldopam HCl
Calculated Value
Calculated Value
Dopamine (Reference)
Typical Value
100%
Fenoldopam (Reference)
Typical Value
Typical Value
References
Highlights of Prescribing Inform
Clinical Pharmacology and Biopharmaceutics Review - Fenoldopam. U.S.
Fenoldopam Overview. Liv Hospital.
Mechanism of Fenoldopam Mesylate.
Fenoldopam.
Fenoldopam. Wikipedia.
A Complete Assessment of Dopamine Receptor-Ligand Interactions through Comput
Estimation of Dopamine D1 Receptor Agonist Binding Kinetics Using Time-Resolved Functional Assays.
Dopamine D1 Receptors, Regulation of Gene Expression in the Brain, and Neurodegener
The Signaling and Pharmacology of the Dopamine D1 Receptor. PMC - NCBI.
Application Note: Synthesis and Purification of N-Methyl Fenoldopam Hydrochloride
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Protocol & Application Note Introduction and Pharmacopeial Context Fenoldopam is a highly selective periphe...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Document Type: Technical Protocol & Application Note
Introduction and Pharmacopeial Context
Fenoldopam is a highly selective peripheral dopamine D1-like receptor agonist utilized primarily in the management of severe, life-threatening hypertension[1]. As a benzazepine derivative, the purity profile of fenoldopam active pharmaceutical ingredients (APIs) is strictly regulated by global pharmacopeias. N-Methyl fenoldopam hydrochloride (CAS No. 104113-95-3) is a critical, structurally related impurity, officially designated as USP Fenoldopam Related Compound A.
Monitoring and quantifying this specific impurity during drug manufacturing requires high-purity analytical reference standards[2]. This application note details a highly chemoselective, field-proven protocol for the synthesis and purification of N-methyl fenoldopam hydrochloride from fenoldopam free base, yielding an analytical-grade reference material.
Mechanistic Rationale for Synthesis
The synthesis of N-methyl fenoldopam requires the selective N-methylation of the secondary amine embedded within the 1H-3-benzazepine ring. Direct alkylation using standard reagents like methyl iodide (CH₃I) is strongly discouraged. Fenoldopam contains three unprotected phenolic hydroxyl groups (the 7,8-catechol diol and the 4'-phenol), which are highly susceptible to competitive O-alkylation under basic conditions.
To bypass this, a Reductive Amination pathway is employed. By reacting fenoldopam with formaldehyde (CH₂O), an electrophilic iminium ion intermediate is formed exclusively at the basic nitrogen atom. Subsequent in situ reduction using sodium triacetoxyborohydride (NaBH(OAc)₃) yields the N-methylated product. NaBH(OAc)₃ is specifically chosen over sodium cyanoborohydride (NaBH₃CN) due to its superior chemoselectivity and mild nature in weakly acidic media, preventing the unwanted reduction of the aldehyde before iminium formation ().
Expertise & Causality Note: The 7,8-catechol moiety of fenoldopam is exquisitely sensitive to auto-oxidation, rapidly forming reactive ortho-quinones in the presence of oxygen and base. Consequently, all reactions must be conducted under a strict inert atmosphere (Argon/N₂), and aqueous workups must utilize weak bases (e.g., saturated NaHCO₃) to prevent oxidative degradation of the target molecule.
Experimental Protocol: Synthesis Workflow
Reagents and Materials
Fenoldopam free base (C₁₆H₁₆ClNO₃)
Formaldehyde solution (37% w/w in water)
Sodium triacetoxyborohydride (NaBH(OAc)₃)
Glacial acetic acid (catalytic)
Anhydrous Methanol (MeOH) and Dichloromethane (DCM)
Argon or Nitrogen gas (High purity)
Step-by-Step Methodology
Preparation of the Reaction Mixture:
Suspend 1.0 equivalent of fenoldopam free base in anhydrous MeOH (10 mL per gram of substrate) in a flame-dried round-bottom flask.
Purge the solvent system with Argon for 15 minutes to displace dissolved oxygen, mitigating catechol oxidation risks.
Iminium Ion Formation:
Add 1.2 equivalents of 37% aqueous formaldehyde dropwise via a gas-tight syringe.
Introduce 0.1 equivalents of glacial acetic acid to adjust the apparent pH to ~5.0. This mildly acidic environment catalyzes the dehydration of the hemiaminal intermediate into the requisite iminium ion.
Stir the mixture at ambient temperature (20–25 °C) for 30 minutes under continuous Argon flow.
Chemoselective Reduction:
Cool the reaction flask to 0 °C using an ice-water bath.
Portion-wise, add 1.5 equivalents of NaBH(OAc)₃ over 15 minutes to control the mild exotherm and prevent solvent bumping.
Remove the ice bath and allow the reaction to stir at ambient temperature for 2 to 4 hours. Monitor reaction progression via Thin Layer Chromatography (TLC) using DCM:MeOH (9:1) as the mobile phase (visualized with UV at 254 nm and iodine vapor).
Quenching and Extraction:
Quench the reaction by slowly adding saturated aqueous NaHCO₃ until gas evolution ceases (pH ~7.5). Self-Validating Step: Do not use NaOH or KOH, as strong alkaline conditions will instantly oxidize the catechol ring, turning the solution dark brown/black.
Extract the aqueous layer three times with ethyl acetate (EtOAc).
Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude N-methyl fenoldopam free base.
Purification and Salt Formation
Chromatographic Purification
To achieve the ≥98.0% purity threshold required for USP reference standards, the crude free base must be purified to remove unreacted formaldehyde and borate salts.
Stationary Phase: Silica gel (230-400 mesh).
Mobile Phase: Gradient elution starting from 100% DCM to DCM:MeOH (95:5).
Collection: Pool the fractions containing the pure target compound (R_f ~0.4 in DCM:MeOH 9:1) and evaporate to dryness.
Hydrochloride Salt Crystallization
The free base is converted to the hydrochloride salt (CAS 104113-95-3) to enhance solid-state stability, prevent ambient oxidation, and match the pharmacopeial salt form[2][3].
Dissolve the purified free base in a minimum volume of anhydrous ethanol.
Cool the solution to 0 °C.
Dropwise, add a stoichiometric excess of ethereal HCl (2.0 M in diethyl ether) until the pH of the solution reaches ~2.
Stir for 1 hour at 0 °C to ensure complete precipitation of the white to off-white crystalline solid.
Filter the precipitate under a nitrogen blanket, wash with cold diethyl ether, and dry in a vacuum oven at 40 °C to constant weight.
Analytical Characterization Data
The synthesized N-Methyl Fenoldopam Hydrochloride must be validated against established chemical parameters to ensure its viability as a reference standard[2][3].
Parameter
Specification / Expected Value
Product Name
N-Methyl Fenoldopam Hydrochloride
USP Designation
Fenoldopam Related Compound A
CAS Number
104113-95-3
Molecular Formula
C₁▱H₁₉Cl₂NO₃ (C₁▱H₁₈ClNO₃ • HCl)
Molecular Weight
356.24 g/mol
Appearance
White to off-white crystalline powder
Purity (HPLC-UV)
≥ 98.0%
Mass Spectrometry
m/z 320.1[M+H]⁺ (ESI-MS, positive ion mode)
¹H NMR (DMSO-d₆)
N-CH₃ singlet expected at ~2.8 ppm; aromatic and aliphatic shifts consistent with the benzazepine core.
Visualizations
Below is the logical workflow for the synthesis and isolation of the target compound.
Figure 1: Step-by-step synthetic workflow for N-Methyl Fenoldopam Hydrochloride.
To understand the necessity of profiling fenoldopam impurities, it is essential to map the parent drug's target pathway. Impurities like the N-methyl derivative must be strictly controlled to prevent off-target receptor affinities or altered pharmacokinetics.
Figure 2: Dopamine D1 receptor signaling pathway activated by Fenoldopam.
References
Title: Fenoldopam — A Selective Peripheral Dopamine-Receptor Agonist for the Treatment of Severe Hypertension
Source: New England Journal of Medicine
URL: [Link]
Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride
Source: Journal of Organic Chemistry (Abdel-Magid et al., 1996)
URL: [Link]
Improving aqueous solubility of N-Methyl fenoldopam hydrochloride for in vivo injection
Welcome to the Technical Support Center for formulation and in vivo delivery of benzazepine derivatives. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for formulation and in vivo delivery of benzazepine derivatives. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of working with N-Methyl fenoldopam hydrochloride (CAS 104113-95-3)[1].
While the parent compound, fenoldopam hydrochloride, exhibits a baseline aqueous solubility of approximately 3.06 mg/mL, the addition of the N-methyl group significantly increases the molecule's lipophilicity. This structural modification depresses aqueous solubility and complicates high-concentration dosing for in vivo intravenous (IV) injections.
This center provides causality-driven FAQs, troubleshooting matrices, quantitative data, and self-validating protocols to ensure your formulations remain stable, soluble, and biologically active.
I. Frequently Asked Questions (FAQs)
Q1: Why does N-Methyl fenoldopam hydrochloride precipitate when diluted in standard physiological saline (pH 7.4)?Causality: N-Methyl fenoldopam contains a basic azepine amine and a catechol-like 7,8-diol ring system. At a physiological pH of 7.4, the amine approaches its pKa, reducing its protonated (ionized) state. Without the charge to facilitate dipole-ion interactions with water, the highly lipophilic N-methyl group drives the molecule out of solution.
Solution: The formulation must be maintained at an acidic pH (2.8–3.8) using a citrate buffer prior to injection, mirroring the commercial formulation strategy of the parent drug, fenoldopam mesylate[2].
Q2: My formulation turns pink, then brown, after 24 hours at room temperature. What is happening?Causality: You are observing the auto-oxidation of the 7,8-diol (catechol) moiety. In the presence of dissolved oxygen and trace heavy metals, the diol oxidizes into a reactive ortho-quinone, which subsequently polymerizes into dark-colored melanin-like complexes.
Solution: This is a self-validating visual indicator of degradation. To prevent this, you must sparge your solvents with nitrogen gas, maintain a low pH, and incorporate an antioxidant such as sodium metabisulfite (typically at 1 mg/mL)[2].
Q3: Can I use DMSO to dissolve the compound for in vivo mouse models?Causality: While fenoldopam derivatives are highly soluble in DMSO (up to 77 mg/mL for the parent compound)[3], administering >5% DMSO intravenously causes severe hemolysis, endothelial damage, and histamine release in murine models.
Solution: Limit DMSO to ≤5% of the final volume. For higher concentrations, transition to safer cosolvents like Propylene Glycol (PG) or Polyethylene Glycol 300 (PEG 300), which lower the dielectric constant of the solution without acute vascular toxicity[3].
II. Mechanistic Workflows & Pathways
To successfully formulate and utilize this compound, it is critical to understand both the formulation logic and the downstream biological target.
Decision tree for optimizing N-Methyl fenoldopam hydrochloride solubility.
Mechanistic signaling pathway of D1-like receptor activation by fenoldopam derivatives.
III. Quantitative Solubility Data
The following table summarizes the expected solubility profiles of N-Methyl fenoldopam hydrochloride across various excipient vehicles. Use this data to select the appropriate vehicle based on your required dosing concentration.
Formulation Vehicle
Apparent Solubility (mg/mL)
In Vivo IV Suitability
Mechanistic Rationale
100% ddH₂O (pH 6.5)
< 1.0
Poor
High lipophilicity of the N-methyl group limits hydration; neutral pH reduces ionization.
Citrate Buffer (pH 3.0)
~ 2.5
Moderate
Protonation of the azepine amine enhances polarity and water-dipole interactions.
20% HP-β-CD in Buffer
~ 8.5
Good
The hydrophobic cyclodextrin cavity encapsulates the N-methyl benzazepine ring, shielding it from water.
50% Propylene Glycol / Buffer
> 10.0
Excellent
PG lowers the dielectric constant of the solvent system, perfectly matching the drug's LogP[2].
IV. Troubleshooting Guide
Observed Issue
Root Cause Analysis
Corrective Action
Incomplete dissolution at 10 mg/mL
The dielectric constant of the solvent is too high, or the pH has drifted above 4.0 during API addition.
Verify pH is between 2.8–3.8. Gradually add Propylene Glycol up to 50% (v/v) while vortexing.
Precipitation at the injection site (Phlebitis)
Rapid dilution of the cosolvent in the bloodstream causes the drug to crash out of solution before it can bind to plasma proteins.
Slow the infusion rate. Alternatively, formulate with 10-20% Hydroxypropyl-β-cyclodextrin (HP-β-CD) to keep the drug complexed during systemic dilution.
Rapid degradation during autoclaving
Thermal stress accelerates the oxidative breakdown of the catechol ring, even in the presence of antioxidants.
Do not autoclave. The formulation must be sterilized via 0.22 µm PES (Polyethersulfone) syringe filtration.
V. Experimental Protocol: 10 mg/mL In Vivo Injection Formulation
This self-validating protocol utilizes a cosolvent and antioxidant system adapted from clinical standards[2] to ensure complete solubilization and stabilization of N-Methyl fenoldopam hydrochloride.
Buffer Preparation: Prepare a 10 mM Citrate buffer in double-distilled water (ddH₂O). Adjust the pH to exactly 3.0 using 0.1 M HCl or NaOH.
Deoxygenation: Sparge the citrate buffer with N₂ gas for 15 minutes to displace dissolved oxygen.
Antioxidant Addition: Add 1.0 mg/mL of sodium metabisulfite to the buffer. Self-Validation Check: The solution must remain perfectly clear and colorless. Any yellowing indicates contaminated or degraded excipients.
Cosolvent Blending: In a sterile compounding vial, mix 50% (v/v) of the prepared buffer with 50% (v/v) Propylene Glycol.
API Dissolution: Weigh out 10 mg of N-Methyl fenoldopam hydrochloride per 1 mL of intended final volume. Slowly add the API to the stirring vehicle.
Equilibration: Protect the vial from light (wrap in foil) and stir at 300 RPM for 30 minutes at room temperature. Self-Validation Check: Inspect against a dark background. The solution should be entirely free of particulates.
Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm PES filter into a sterile, N₂-purged sealed vial.
Storage: Store at 4°C. Discard if any pink/brown discoloration is observed over time.
VI. References
CORLOPAM (fenoldopam mesylate) Label, U.S. Food and Drug Administration (FDA). URL:
Technical Support Center: N-Methyl Fenoldopam Hydrochloride Stability & Troubleshooting
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the stability of catecholamine derivatives in experimental and pre-clinical settings.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the stability of catecholamine derivatives in experimental and pre-clinical settings. N-Methyl fenoldopam hydrochloride, a derivative of the selective D1-receptor agonist fenoldopam, possesses a 1,2-dihydroxybenzene (catechol) moiety. This specific structural feature makes the compound exceptionally vulnerable to autoxidation, leading to rapid loss of potency and the formation of reactive, potentially toxic degradants.
This guide is designed to move beyond basic instructions. By understanding the thermodynamic and kinetic drivers of catechol oxidation, you can implement self-validating experimental systems that guarantee the integrity of your drug formulations.
Part 1: Mechanistic Overview of Catechol Degradation
To prevent degradation, we must first understand the causality of the reaction. The degradation of N-Methyl fenoldopam is not a simple hydrolysis; it is an electron-transfer cascade.
The catechol ring is stable when fully protonated. However, as the pH of the solution increases toward physiological levels (pH 7.4), the hydroxyl groups begin to deprotonate, forming a phenolate anion. This electron-rich anion is highly susceptible to electron abstraction by dissolved molecular oxygen (O₂), generating a superoxide radical and an o-semiquinone radical .
Trace transition metals (such as Fe³⁺ or Cu²⁺) act as potent catalysts in this process, lowering the activation energy required for the electron transfer . The semiquinone rapidly oxidizes further into o-benzoquinone, a highly reactive electrophile that undergoes irreversible polymerization, resulting in the characteristic pink, brown, or black discoloration of the solution.
Fig 1: Oxidative degradation pathway of the catechol moiety and chemical rescue via antioxidants.
Part 2: Troubleshooting Guide (FAQs)
Q1: My N-Methyl fenoldopam stock solution turned pink within 4 hours of preparation. Is it still viable for in vitro assays?
No. Discard the solution immediately.The Causality: The pink coloration is the visual manifestation of o-benzoquinone formation and early-stage polymerization. Because quinones are highly reactive electrophiles, they can covalently bind to nucleophilic residues (like cysteine or lysine) on your target proteins, leading to false-positive assay artifacts or cellular toxicity.
The Fix: Ensure your solvent is thoroughly deoxygenated (sparged with Argon or Nitrogen) prior to dissolving the API.
Q2: I need to administer the compound in a physiological buffer (pH 7.4). How can I prevent degradation during the experiment?
The Causality: Catechol oxidation rates increase exponentially as pH rises above 5.5 because the concentration of the reactive phenolate anion increases.
The Fix: Formulate your primary stock solution at an acidic pH (2.8–3.8) using a citrate buffer . Only dilute the stock into the pH 7.4 physiological buffer immediately (within 5 minutes) prior to administration or assay initiation. Do not store the compound at pH 7.4.
Q3: I stored my aliquots at -20°C, but they still degraded over two months. Why?
The Causality: Standard -20°C freezers undergo auto-defrost cycles, causing micro-fluctuations in temperature. Furthermore, freezing concentrates solutes (including dissolved oxygen and trace metals) in the unfrozen liquid micro-pockets between ice crystals, which can paradoxically accelerate oxidation if cryoprotectants or antioxidants are absent.
The Fix: Add a water-soluble antioxidant like sodium metabisulfite (0.1% w/v) and a chelator like EDTA (0.01% w/v). Store long-term aliquots at -80°C in amber vials to eliminate photo-oxidation.
Part 3: Quantitative Formulation Matrix
To optimize your experimental design, reference the table below. It summarizes the impact of various formulation parameters on the expected shelf-life of N-Methyl fenoldopam solutions.
Storage Matrix / Solvent
pH
Antioxidant / Chelator
Headspace
Storage Temp
Expected Shelf-Life
Ultrapure Water (Unbuffered)
~5.5
None
Ambient Air
+4°C
< 24 Hours
PBS (Physiological)
7.4
None
Ambient Air
+37°C
< 2 Hours
Citrate Buffer (10 mM)
3.2
None
Ambient Air
+4°C
7 Days
Citrate Buffer + Propylene Glycol
3.2
0.1% Sodium Metabisulfite
Argon Purged
+4°C
> 30 Days
Optimized Stock Formulation
3.2
0.1% Metabisulfite + 0.01% EDTA
Argon Purged
-80°C
> 12 Months
Part 4: Step-by-Step Methodology for Ultra-Stable Stock Preparation
This protocol represents a self-validating system. If the solution remains completely colorless after Step 5, your deoxygenation and chelation parameters were successful.
Materials Required:
LC-MS Grade Water (to minimize trace metal contamination)
Citric Acid (Anhydrous) and Sodium Citrate Dihydrate
Sodium Metabisulfite (Antioxidant)
Disodium EDTA (Chelator)
Argon or Nitrogen gas (High purity)
Amber glass HPLC vials with PTFE-lined septa
Protocol:
Solvent Deoxygenation: Transfer 50 mL of LC-MS grade water to a clean glass bottle. Sparge the water with a steady stream of Argon gas for a minimum of 15 minutes to displace dissolved molecular oxygen.
Buffer Preparation: While maintaining a gentle Argon blanket over the liquid, add Citric Acid (3.44 mg/mL) and Sodium Citrate Dihydrate (0.61 mg/mL). Stir until completely dissolved. Verify the pH is between 2.8 and 3.8.
Antioxidant & Chelator Addition: Add 1.0 mg/mL Sodium Metabisulfite and 0.1 mg/mL Disodium EDTA to the buffered solution. Note: Metabisulfite acts as a sacrificial reducing agent, immediately converting any formed quinones back to the stable catechol state.
API Dissolution: Weigh the required amount of N-Methyl fenoldopam hydrochloride. Slowly add the powder to the vortexing buffer solution. (For higher concentrations, up to 50% Propylene Glycol can be used as a co-solvent to aid solubility, mirroring the commercial Corlopam formulation ).
Aliquoting and Blanketing: Dispense the solution into amber glass vials. Before sealing, gently blow Argon gas into the headspace of each vial for 5 seconds to displace ambient air.
Storage: Cap tightly with PTFE-lined septa and transfer immediately to -80°C storage.
References
Title: Oxidation Chemistry of Catechol Utilized in Designing Stimuli-Responsive Adhesives and Antipathogenic Biomaterials
Source: ACS Biomaterials Science & Engineering (via PubMed Central)
URL: [Link]
Title: Oxidation of Drugs during Drug Product Development: Problems and Solutions
Source: Pharmaceutics (via PubMed Central)
URL: [Link]
Title: CORLOPAM® (fenoldopam mesylate) Prescribing Information / Label
Source: U.S. Food and Drug Administration (FDA)
URL: [Link]
Troubleshooting
Optimizing solid-phase extraction for N-Methyl fenoldopam hydrochloride
Welcome to the Technical Support Center for analytical workflows involving N-Methyl fenoldopam hydrochloride . As a Senior Application Scientist, I have designed this guide to move beyond generic instructions.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for analytical workflows involving N-Methyl fenoldopam hydrochloride . As a Senior Application Scientist, I have designed this guide to move beyond generic instructions. Solid-phase extraction (SPE) is not merely a series of pipetting steps; it is a highly controlled chemical environment.
N-Methyl fenoldopam is a benzazepine derivative and a structural analog of the dopamine D1 receptor agonist fenoldopam[1]. Because it contains both a basic tertiary amine and an electron-rich catechol moiety, its extraction requires precise control over pH, ionic strength, and redox potential. This guide provides the mechanistic causality behind each experimental choice, ensuring your protocols are robust, reproducible, and self-validating.
Part 1: Mechanistic Foundations & Sorbent Selection (FAQ)
Q: Why should I choose Mixed-Mode Cation Exchange (MCX) over a standard Hydrophilic-Lipophilic Balance (HLB) sorbent for N-Methyl fenoldopam?A: The choice of sorbent dictates the cleanliness of your final extract. While HLB sorbents rely solely on reversed-phase (hydrophobic) interactions, N-Methyl fenoldopam possesses a basic tertiary amine with a pKa of approximately 9.5. By utilizing an MCX sorbent (which contains both reversed-phase characteristics and strong sulfonic acid cation-exchange sites), we can exploit orthogonal retention mechanisms.
When the sample is loaded at an acidic pH, the tertiary amine is fully protonated (cationic) and binds tightly to the negatively charged sulfonic acid groups. This allows us to use 100% organic solvents (like methanol) during the wash steps to aggressively strip away neutral lipids and hydrophobic interferences without prematurely eluting the target analyte. An HLB column would lose the analyte under such aggressive organic washing.
Used for calculating molarity and MS/MS transitions[3].
pKa (Amine)
~9.5
Sample must be adjusted to pH < 7.5 to ensure full protonation for MCX retention.
| Chemical Structure | Catechol-bearing benzazepine | Highly susceptible to auto-oxidation to quinones; requires antioxidants during sample prep[4]. |
Part 2: The Self-Validating MCX Protocol
To ensure trustworthiness, this protocol is designed as a self-validating system . By collecting and analyzing every fraction (Load, Wash 1, Wash 2, Eluate), you can calculate a strict mass balance. If recovery drops, the fraction analysis will immediately pinpoint the exact step where the failure occurred.
Optimized Mixed-Mode Cation Exchange (MCX) SPE workflow for N-Methyl fenoldopam.
Step-by-Step Methodology:
Sample Pre-treatment (Crucial Step): To 200 µL of plasma, add 10 µL of 10% ascorbic acid. Causality: The catechol ring of fenoldopam derivatives rapidly oxidizes in biological matrices[4]. Ascorbic acid acts as a sacrificial antioxidant. Dilute with 200 µL of 2% Formic Acid (HCOOH) to drop the pH below 6.0, ensuring the amine is protonated.
Conditioning: Pass 1 mL of Methanol (MeOH) through the 30 mg MCX cartridge to wet the hydrophobic polymer backbone, followed by 1 mL of 2% HCOOH in water to prepare the ion-exchange sites.
Loading: Load the pre-treated sample at a flow rate of 1 mL/min. Validation: Collect the flow-through. If the analyte is present here, your sample pH was too high, or the sorbent capacity was exceeded.
Wash 1 (Aqueous): Pass 1 mL of 2% HCOOH in water. Causality: Removes polar interferences, salts, and proteins while maintaining the acidic environment that keeps the analyte locked to the sorbent.
Wash 2 (Organic): Pass 1 mL of 100% MeOH. Causality: Removes hydrophobic interferences (phospholipids). The analyte remains retained via strong ionic bonds.
Elution: Elute with 1 mL of 5% Ammonium Hydroxide (NH4OH) in MeOH. Causality: The high pH (>11) neutralizes the tertiary amine on N-Methyl fenoldopam, breaking the ionic bond and allowing the methanol to sweep the neutral molecule off the column[5].
Reconstitution: Evaporate under a gentle nitrogen stream at 35°C and reconstitute in the initial LC mobile phase to prevent solvent-effect band broadening during injection.
Part 3: Troubleshooting & Diagnostics (FAQ)
Q: My recovery is highly variable and often drops below 60%. What is the chemical cause of this, and how do I fix it?A: Variable recovery with catecholamines and benzazepines is rarely an extraction failure; it is almost always an analyte stability failure . If you process samples at room temperature without an antioxidant, the catechol hydroxyls oxidize to reactive ortho-quinones, which then covalently bind to plasma proteins or degrade.
Fix: Ensure your sample collection tubes contain a stabilizer (like sodium metabisulfite or EDTA) and always spike ascorbic acid immediately upon thawing the matrix. Keep samples on ice during preparation.
Q: I am observing severe ion suppression in my LC-MS/MS chromatogram despite using SPE. Why?A: Ion suppression in plasma is typically caused by glycerophospholipids co-eluting with your analyte[6]. If you are experiencing this with the MCX protocol, your Wash 2 (100% MeOH) step is likely insufficient.
Fix: Increase the volume of Wash 2 to 2 mL. Because the analyte is ionically bound, you can wash aggressively with organic solvents without risking breakthrough.
Q: How do I definitively identify where analyte loss is occurring in the SPE process?A: Execute a Mass Balance Validation. Spike a known high concentration of N-Methyl fenoldopam into a blank matrix. Collect every drop of liquid that exits the cartridge (Load, Wash 1, Wash 2, and Eluate) into separate vials. Analyze all fractions. Use the diagnostic logic tree below to interpret the results.
Diagnostic decision tree for resolving low recovery issues during SPE of N-Methyl fenoldopam.
References
High-performance liquid chromatographic determination of the N-ethyl tricarbamate ester pro-drug of fenoldopam utilizing simultaneous post-column hydrolysis and fluorescence derivatization
Source: PubMed (NIH)
URL:[Link]
Rapid determination of fenoldopam in human plasma by UPLC-MS/MS for pharmacokinetic analysis in patients
Source: ResearchGate (Journal of Chromatography B)
URL:[Link]
Enabling the Identification of Dopamine Receptor Ligands from Complex Matrices Using a Cyclic Tetrapeptide
Source: Analytical Chemistry (ACS Publications)
URL:[Link]
Reducing baseline noise in N-Methyl fenoldopam hydrochloride HPLC analysis
Welcome to the technical support center for the HPLC analysis of N-Methyl fenoldopam hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve commo...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the HPLC analysis of N-Methyl fenoldopam hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues, with a specific focus on reducing baseline noise. The information provided herein is based on established chromatographic principles and practical field experience to ensure the integrity and reliability of your analytical results.
Troubleshooting Guide: Baseline Noise
Baseline noise in HPLC can obscure peaks of interest, leading to inaccurate quantification and reduced sensitivity.[1][2] This section provides a systematic approach to identifying and mitigating the various sources of baseline noise.
Q1: My chromatogram shows excessive baseline noise. Where do I start?
An effective troubleshooting strategy begins with systematically isolating the source of the noise. The noise can be categorized as either regular (cyclical) or irregular, which can provide clues to its origin.[3][4]
Here is a logical workflow to diagnose the issue:
Caption: Troubleshooting workflow for HPLC baseline noise.
FAQs: Reducing Baseline Noise in N-Methyl Fenoldopam Hydrochloride Analysis
Mobile Phase and System Preparation
Q2: What are the most common causes of baseline noise related to the mobile phase?
Mobile phase issues are a frequent source of baseline noise.[5] Key factors include:
Contamination: Always use HPLC-grade solvents and freshly prepared mobile phases. Water is a common source of contamination.[5]
Inadequate Degassing: Dissolved gases can come out of solution in the detector, causing spikes and an unstable baseline.[1][6] Ensure your online degasser is functioning correctly or use other methods like helium sparging or sonication.[1]
Immiscible Solvents: Ensure all components of your mobile phase are fully miscible.[3]
Degradation of Additives: Some mobile phase additives, like Trifluoroacetic Acid (TFA), can degrade over time, leading to increased UV absorbance and a drifting baseline.[7][8] It is recommended to prepare mobile phases fresh daily.[7]
Q3: I'm still seeing noise after preparing a fresh mobile phase. What's next?
If fresh mobile phase doesn't resolve the issue, consider the following:
System Contamination: Previously used, non-volatile buffer salts may have precipitated in the system. Flush the entire system, including the pump, injector, and tubing, with a strong solvent like methanol or isopropanol, followed by HPLC-grade water.[9]
Pump Issues: A pulsating baseline can indicate problems with the pump, such as worn seals or faulty check valves.[5] This often manifests as regular, cyclical noise.[3]
Leaks: Even a small leak can introduce air into the system and cause baseline disturbances.[3] Carefully inspect all fittings and connections.
Column and Temperature Effects
Q4: Could my column be the source of the baseline noise?
Yes, the column can contribute to baseline noise in several ways:[5]
Contamination: Strongly retained compounds from previous injections can slowly elute, causing a rising or noisy baseline.[3] Using a guard column can help protect your analytical column from contaminants.[3]
Column Bleed: Degradation of the stationary phase can lead to "column bleed," which appears as baseline drift, especially in gradient elution.
Dewetting: Using a mobile phase with a high aqueous content on a C18 column can cause phase dewetting, leading to baseline instability.[5]
To determine if the column is the issue, you can replace it with a union and run the mobile phase through the system. If the noise disappears, the column is the likely culprit.[4][5]
Q5: How does temperature affect baseline noise?
Temperature fluctuations can significantly impact baseline stability.[6]
Column Temperature: Inconsistent column temperature can cause retention time shifts and baseline drift. A column thermostat is essential for reproducible chromatography.[10]
Detector Temperature: A temperature difference between the mobile phase exiting the column and the detector can cause refractive index changes, leading to baseline noise.[11] This is particularly noticeable with refractive index detectors but can also affect UV detectors at high sensitivity.[3]
Detector and Electronics
Q6: My baseline is still noisy after checking the mobile phase, pump, and column. What should I investigate in the detector?
The detector is a common source of electronic noise.[5]
Dirty Flow Cell: Contaminants or air bubbles in the detector flow cell can cause significant noise.[3][11] Flush the flow cell with a strong solvent like methanol or, if necessary, a cleaning solution like 1N nitric acid (ensure compatibility with your system).[3]
Deteriorating Lamp: An aging detector lamp can lead to reduced light intensity and increased noise.[1][3] Most HPLC systems have a diagnostic test to check the lamp's energy output.
Wavelength Selection: For UV detectors, operating at a wavelength where the mobile phase has high absorbance can increase baseline noise.[5] The USP method for Fenoldopam Mesylate specifies a detection wavelength of 225 nm.[12]
Q7: Could external factors be causing the noise?
Yes, external electronic equipment on the same power line can sometimes introduce noise.[3] If possible, try to isolate the HPLC system on a dedicated circuit.
Experimental Protocols
Protocol 1: Systematic Isolation of Baseline Noise Source
Prepare Fresh Mobile Phase: Use high-purity, HPLC-grade solvents and prepare fresh mobile phase.[5] Ensure all components are miscible and thoroughly degassed.[1][3]
Bypass the Column: Replace the analytical and guard columns with a zero-dead-volume union.
Run the System: Pump the mobile phase through the system at the analytical flow rate.
Observe the Baseline:
If the baseline is now stable, the noise originates from the column. Consider cleaning or replacing the column.
If the baseline is still noisy, the source is within the HPLC system (pump, injector, detector).
Systematic Component Check:
Pump: Check for pressure fluctuations that correlate with the noise.[4] Inspect pump seals and check valves.[5]
Detector: Purge the detector flow cell to remove any air bubbles.[3] If the noise persists, consider cleaning the flow cell or checking the lamp status.[1][3]
Protocol 2: Column Flushing and Regeneration
If the column is identified as the source of noise due to contamination, a thorough flushing procedure can often restore performance.
Step
Solvent
Duration (Column Volumes)
Purpose
1
Mobile Phase (without buffer)
10-20
Remove buffer salts
2
HPLC-Grade Water
10-20
Remove polar contaminants
3
Isopropanol
10-20
Intermediate polarity wash
4
Methylene Chloride*
10-20
Remove non-polar contaminants
5
Isopropanol
10-20
Transition back to reversed-phase
6
Mobile Phase (without buffer)
10-20
Re-equilibration
7
Mobile Phase (with buffer)
20-30
Final equilibration
*Note: Ensure compatibility of all solvents with your column and HPLC system. When switching between immiscible solvents like Methylene Chloride and aqueous phases, an intermediate solvent like Isopropanol is crucial.
Method Parameters for N-Methyl Fenoldopam Hydrochloride Analysis
While a specific validated method for N-Methyl fenoldopam hydrochloride was not found in the initial search, the official USP method for the related compound, Fenoldopam Mesylate, provides a strong starting point.[12]
Recommended Starting Point for N-Methyl Fenoldopam
Column
L11 packing (Cyano), 3.9 mm x 30 cm
Modern Cyano or C18 column, e.g., 4.6 x 150 mm, 3.5 or 5 µm
Mobile Phase
Not specified in the provided abstract
A buffered mobile phase is typical for amine-containing compounds. Start with a simple gradient of Acetonitrile and a phosphate or formate buffer (e.g., 20mM, pH 3-4).
Flow Rate
~1.7 mL/min
Adjust for column dimensions, typically 1.0 mL/min for a 4.6 mm ID column.
Detection
UV at 225 nm
225 nm is a good starting point. A full UV scan of the analyte is recommended to determine the absorbance maximum.
Injection Volume
~20 µL
10-20 µL, depending on concentration and column dimensions.
Rationale for starting point recommendations:
Column: A modern C18 column is often a good first choice for reversed-phase chromatography of small molecules. The shorter length and smaller particle size will provide better efficiency and faster analysis times.
Mobile Phase: The amine group in N-Methyl fenoldopam will require a buffered mobile phase to ensure consistent ionization and good peak shape. A pH between 3 and 4 is often a good starting point for basic compounds to minimize interactions with residual silanols on the stationary phase.[13]
Visualizing the Troubleshooting Logic
Caption: Decision tree for troubleshooting HPLC baseline noise.
References
HPLC Troubleshooting Mini Guide - Baseline Issues. Phenomenex. Available from: [Link]
Why Your HPLC Baseline Drifts—And How to Stop It. Labtech. Available from: [Link]
HPLC Repair Services: Common Causes of Baseline Noise. Overbrook Liquid Phase Engineering. (2020). Available from: [Link]
Why Your HPLC Baseline Drifts—And How to Stop It. Separation Science. (2024). Available from: [Link]
Fenoldopam Mesylate USP 2025. Web of Pharma. (2025). Available from: [Link]
A positive-negative switching LC-MS/MS method for quantification of fenoldopam and its phase II metabolites: Applications to a pharmacokinetic study in rats. PMC. Available from: [Link]
Rapid Determination of Fenoldopam in Human Plasma by UPLC-MS/MS for Pharmacokinetic Analysis in Patients. PubMed. (2015). Available from: [Link]
Eliminating Baseline Problems. Agilent. Available from: [Link]
HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers. Persee. (2025). Available from: [Link]
Shimadzu Baseline Disturbance. Shimadzu. (2025). Available from: [Link]
HPLC Troubleshooting Guide. Available from: [Link]
A NOVEL METHOD DEVELOPMENT AND VALIDATION FOR THE QUANTIFICATION OF NEFOPAM HYDROCHLORIDE IN PARENTERAL DOSAGE FORM BY RP-HPLC METHOD. ResearchGate. (2022). Available from: [Link]
Common Causes of Baseline Noise in HPLC & UHPLC Systems. ResearchGate. (2014). Available from: [Link]
HPLC Diagnostic Skills Vol I – Noisy Baselines. Element Lab Solutions. (2019). Available from: [Link]
Tips and Tricks of HPLC System Troubleshooting. Agilent. Available from: [Link]
Resolving inconsistencies in N-Methyl fenoldopam hydrochloride receptor binding assays
Technical Support Center: N-Methyl Fenoldopam Hydrochloride Assays Welcome to the technical support center dedicated to resolving inconsistencies in N-Methyl fenoldopam hydrochloride receptor binding assays. This guide i...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: N-Methyl Fenoldopam Hydrochloride Assays
Welcome to the technical support center dedicated to resolving inconsistencies in N-Methyl fenoldopam hydrochloride receptor binding assays. This guide is designed for researchers, scientists, and drug development professionals who are working with this specific compound. My goal is to move beyond simple protocols and provide you with the causal reasoning behind experimental choices, empowering you to design self-validating assays and troubleshoot effectively. N-Methyl fenoldopam hydrochloride is a derivative of fenoldopam, a well-characterized selective dopamine D1 receptor agonist.[1][2][3] Therefore, assays involving this compound are primarily focused on the D1 receptor, a G-protein coupled receptor (GPCR) that stimulates adenylyl cyclase.[4][5] Inconsistencies in binding data can arise from numerous factors, from reagent quality to subtle variations in protocol execution. This resource will help you identify and resolve these issues to ensure the generation of accurate and reproducible data.
Part 1: Frequently Asked Questions (FAQs) - Foundational Concepts
This section addresses the most common high-level questions and concerns that arise during the characterization of N-Methyl fenoldopam hydrochloride.
Q1: What is the expected receptor binding profile of N-Methyl fenoldopam hydrochloride?
Based on its parent compound, fenoldopam, N-Methyl fenoldopam hydrochloride is expected to be a selective agonist for the dopamine D1 receptor.[1][4][6][7] Fenoldopam itself has no significant affinity for D2-like, α1, β-adrenoceptors, or serotonin (5HT) receptors.[8] The N-methylation may alter the affinity (Ki) or selectivity profile compared to the parent molecule, which is a critical reason for conducting precise binding assays. Any deviation from high D1 selectivity should be investigated as a potential characteristic of the molecule or an artifact of the assay.
Q2: What are the most common sources of variability and inconsistency in GPCR binding assays?
Variability in GPCR assays is common but can be controlled.[9][10] The three most frequent culprits are:
High Non-Specific Binding (NSB): This occurs when the radioligand or test compound binds to components other than the target receptor, such as lipids, filters, or plasticware, creating high background noise.[11][12]
Low Signal-to-Noise Ratio: This is characterized by a small window between total binding and non-specific binding, making it difficult to obtain reliable data.[13][14] It can be caused by either high NSB or a weak specific binding signal.
Inconsistent Affinity (Ki/Kd) Values: Significant fluctuation in calculated affinity constants between experiments is a major issue.[15] This often points to a failure to meet key assay assumptions, such as reaching equilibrium, or to variability in reagent concentrations and integrity.[15][16]
Q3: My non-specific binding (NSB) is very high. What is an acceptable level?
High NSB is a primary obstacle to accurate data. It can be caused by the physicochemical properties of the ligand (e.g., high lipophilicity), suboptimal buffer conditions (pH, ionic strength), or using too high a concentration of radioligand.[11][12]
As a rule of thumb, non-specific binding should not exceed 50% of the total binding at the Kd concentration of the radioligand.[17] An ideal assay has an even lower NSB, contributing to a high signal-to-noise ratio. A signal-to-noise ratio (often expressed as Total Binding / Non-Specific Binding) of at least 3:1 is considered acceptable, while a ratio of 5:1 or higher is excellent.[13]
Q4: My calculated Ki values for N-Methyl fenoldopam hydrochloride are not reproducible. What should I check first?
Inconsistent Ki values are a red flag that fundamental assay parameters are not controlled. The first three areas to investigate are:
Equilibrium: Ensure the incubation time is sufficient for the binding reaction to reach equilibrium. This is one of the most common errors.[15] You must perform a time-course experiment to determine the optimal incubation period.
Reagent Integrity: Verify the quality and concentration of all reagents. This includes the radioligand (check for degradation), the membrane preparation (ensure consistent receptor density and quality), and the N-Methyl fenoldopam hydrochloride stock solution.[12][16]
Assay Conditions: Confirm that buffer composition, pH, ionic strength, and temperature are identical across all experiments. Even minor variations can significantly impact binding affinity.[15][16][18]
Part 2: Troubleshooting Guides for Inconsistent Binding Data
This section provides a systematic approach to diagnosing and solving common problems encountered in N-Methyl fenoldopam hydrochloride binding assays.
Guide 1: High Non-Specific Binding (NSB)
Symptom: Non-specific binding is greater than 50% of total binding, leading to a poor signal window.
Potential Cause
Diagnostic Check
Recommended Solution
Scientific Rationale
Radioligand Concentration Too High
Review your protocol. Are you using the radioligand at a concentration significantly above its Kd?
Use the radioligand at a concentration at or below its Kd value.[13][17]
Lowering the radioligand concentration reduces the chances of it binding to low-affinity, non-specific sites, thereby decreasing background noise.
Hydrophobic/Electrostatic Interactions
The radioligand or N-Methyl fenoldopam may be lipophilic, causing it to stick to plasticware, filters, or membrane lipids.
1. Add a low concentration (0.05-0.1%) of a non-ionic detergent (e.g., Tween-20, Triton X-100) to the buffer.[11] 2. Increase the ionic strength of the buffer with 100-150 mM NaCl.[11] 3. Include 0.1-1% Bovine Serum Albumin (BSA) in the buffer.
Detergents disrupt hydrophobic interactions.[11] Increased salt shields electrostatic charges.[11] BSA acts as a blocking agent, occupying non-specific sites on assay surfaces.[19][20]
Radioligand Binding to Filters
Run a control experiment with radioligand and a filter but no membranes. High counts indicate filter binding.
1. Pre-soak glass fiber filters in 0.3-0.5% polyethyleneimine (PEI) for at least 30 minutes before use.[13] 2. Increase the volume and/or number of washes with ice-cold wash buffer.[11]
PEI is a cationic polymer that coats the negatively charged glass fibers, repelling non-specific binding of many radioligands. More extensive washing removes loosely bound ligand.
Poor Quality Membrane Preparation
Assess membrane prep for protein degradation (SDS-PAGE) or lipid contamination.
Re-prepare membranes, ensuring the use of protease inhibitors during homogenization and storage.[21] Ensure thorough washing steps to remove soluble proteins.
Impurities and denatured proteins in the membrane preparation can present additional non-specific binding sites.[11]
Guide 2: Low Signal-to-Noise Ratio
Symptom: The specific binding (Total - NSB) is too low to be reliable (Total/NSB ratio < 3).
Potential Cause
Diagnostic Check
Recommended Solution
Scientific Rationale
Low Receptor Density (Bmax)
Perform a saturation binding experiment to determine the Bmax of your membrane preparation.
1. Use a cell line known to express high levels of the D1 receptor. 2. Optimize cell culture and transfection/selection conditions to maximize receptor expression. 3. Increase the amount of membrane protein per well, but titrate carefully to avoid increasing NSB.[13]
A higher concentration of the target receptor will result in a stronger specific signal, improving the signal-to-noise ratio.
Suboptimal Incubation Conditions
Review literature for typical incubation times and temperatures for your radioligand/receptor pair.
1. Perform a time-course experiment to ensure equilibrium is reached.[15] 2. Optimize incubation temperature. Some systems benefit from 30°C or 37°C, while others require 4°C to minimize degradation.
Binding is a kinetic process. Insufficient incubation time leads to an underestimation of binding. Temperature affects both binding kinetics and reagent stability.
Degraded Radioligand or Test Compound
Check the age and storage conditions of the radioligand. Test for chemical purity if possible.
1. Purchase fresh radioligand. Tritiated ligands are typically stable for 3-6 months.[22] 2. Prepare fresh dilutions of N-Methyl fenoldopam hydrochloride from a validated stock for each experiment.
Degradation reduces the concentration of active ligand capable of specific binding, thus lowering the signal.
Insufficient or Overly Harsh Washing
Evaluate the wash step. Are you losing specifically bound ligand?
1. Ensure wash buffer is ice-cold to slow the dissociation rate. 2. Optimize the number and duration of washes. Typically 3-4 quick washes are sufficient.[23]
The goal of washing is to remove unbound ligand without causing significant dissociation of specifically bound ligand from the receptor.
Guide 3: Inconsistent Affinity (Ki) Values
Symptom: The calculated Ki for N-Methyl fenoldopam hydrochloride varies significantly between assays.
Potential Cause
Diagnostic Check
Recommended Solution
Scientific Rationale
Assay Not at Equilibrium
Perform an association kinetics experiment (time course) to determine the time required to reach a steady state of binding.
Adjust the incubation time to ensure it is sufficient to reach equilibrium, as determined by your kinetic experiment.[15]
The Cheng-Prusoff equation, used to convert IC50 to Ki, is only valid for binding reactions at equilibrium.[24] Failure to reach equilibrium is a primary cause of inaccurate affinity measurements.
Ligand Depletion
Calculate if the amount of bound radioligand is >10% of the total radioligand added.
Reduce the concentration of membrane protein in the assay. The total receptor concentration should be significantly lower than the radioligand's Kd.[17]
If a significant fraction of the radioligand is bound, its free concentration is no longer equal to the total concentration added, violating a key assumption of binding models and leading to an underestimation of affinity.
Inconsistent Pipetting or Dilutions
Review pipetting technique and serial dilution practices. Use calibrated pipettes.
1. Use automated liquid handling where possible.[12] 2. Prepare fresh serial dilutions for each experiment and avoid repeated freeze-thaw cycles of stock solutions.
Small errors in pipetting, especially during serial dilutions, can propagate and lead to large inaccuracies in the final compound concentrations, directly affecting the IC50 and Ki values.
Fluctuations in Assay Conditions
Check for consistency in temperature, buffer pH, and composition between runs.
Strictly control all assay parameters. Use a calibrated incubator/water bath. Prepare large batches of buffer to use across multiple experiments.
Binding affinity is highly dependent on experimental conditions.[16] Temperature affects binding kinetics and thermodynamics, while pH and ionic strength influence molecular interactions.
Part 3: Validated Experimental Protocols
These protocols provide a robust starting point for your experiments. Always optimize key parameters for your specific laboratory conditions and reagents.
Cell Culture & Harvest: Culture cells stably expressing the human dopamine D1 receptor to ~90% confluency. Wash cells with ice-cold Phosphate-Buffered Saline (PBS) and harvest by scraping. Pellet cells by centrifugation at ~700 x g for 5 minutes at 4°C.[25]
Cell Lysis: Resuspend the cell pellet in ice-cold Lysis Buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors). Disrupt cells via sonication on ice or by passing them through a fine-gauge needle.[25]
Membrane Isolation: Centrifuge the homogenate at ~20,000 x g for 20-30 minutes at 4°C to pellet the crude membrane fraction.[23][25]
Washing: Discard the supernatant. Resuspend the membrane pellet in fresh, ice-cold Lysis Buffer and repeat the centrifugation step. This wash removes cytosolic contaminants.
Final Preparation & Storage: Resuspend the final pellet in a suitable Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4) or a storage buffer containing a cryoprotectant like 10% sucrose.[21][23]
Quantification: Determine the protein concentration using a standard method like the BCA assay.[25]
Storage: Aliquot the membrane preparation, snap-freeze in liquid nitrogen, and store at -80°C until use.[21]
Protocol 2: [³H]SCH23390 Competition Binding Assay for N-Methyl fenoldopam hydrochloride
This protocol uses [³H]SCH23390, a standard high-affinity antagonist radioligand for the D1 receptor, to determine the binding affinity (Ki) of the unlabeled competitor, N-Methyl fenoldopam hydrochloride.
Reagent Preparation:
Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4.
Radioligand: Prepare working dilutions of [³H]SCH23390 in Assay Buffer. The final concentration in the assay should be at or near its Kd (typically ~0.5-1.0 nM).
Competitor: Prepare a serial dilution series of N-Methyl fenoldopam hydrochloride (e.g., from 1 pM to 100 µM).
Non-Specific Binding (NSB) Determinate: Use a high concentration of a non-radiolabeled D1 antagonist, such as 1-10 µM unlabeled Haloperidol or SCH23390.[23]
Membrane Dilution: Thaw membrane aliquots on ice and dilute to the desired concentration (e.g., 10-50 µg protein per well) in Assay Buffer.
Assay Setup (in a 96-well plate, final volume 250 µL):
Incubation: Incubate the plate for 60-120 minutes at room temperature or 30°C (this must be optimized).[13]
Termination & Filtration:
Rapidly terminate the reaction by vacuum filtration through PEI-pre-soaked GF/B or GF/C glass fiber filters using a cell harvester.[23]
Wash the filters 3-4 times with 3 mL of ice-cold Wash Buffer (e.g., 50 mM Tris-HCl, pH 7.4).[23]
Radioactivity Counting:
Dry the filters completely.
Place each filter in a scintillation vial, add 4-5 mL of scintillation cocktail, and count the radioactivity using a scintillation counter.[23]
Data Analysis:
Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).
Plot the percentage of specific binding against the logarithm of the N-Methyl fenoldopam hydrochloride concentration.
Use non-linear regression analysis (e.g., in GraphPad Prism) to fit a sigmoidal dose-response curve and determine the IC50 value.
Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation :[24]
Ki = IC50 / (1 + [L]/Kd)
where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Part 4: Data Interpretation & Visualization
Quantitative Data Summary
This table provides typical parameters for a D1 receptor binding assay. Use these as a reference point for your assay development.
Parameter
Typical Value / Condition
Rationale
Receptor Source
CHO or HEK293 cells expressing human D1 receptor
Provides a consistent and high-density source of the target receptor.[23][26]
Radioligand
[³H]SCH23390
High-affinity, selective antagonist for D1, well-characterized.[27]
Radioligand Kd
0.5 - 2.0 nM
Determines the appropriate concentration range for the assay.
Assay Radioligand Conc.
0.5 - 1.0 nM (~Kd)
Balances a strong signal with sensitivity for competitor binding.[17]
Incubation Time
60 - 120 minutes (must be empirically determined)
Should be sufficient to allow the binding reaction to reach equilibrium.[15]
Incubation Temperature
Room Temperature (~25°C) or 30°C
A compromise between reaction kinetics and reagent stability.
Membrane Protein / Well
10 - 50 µg (must be titrated)
Optimized to give a robust signal without causing ligand depletion.[28]
Diagrams: Pathways and Workflows
A clear understanding of the biological context and a logical troubleshooting plan are essential for success.
Caption: Dopamine D1 Receptor Signaling Cascade.
Caption: Logical Workflow for Troubleshooting Binding Assays.
References
(2024, November 5). Optimizing Ligand Binding Assay Conditions for Accurate and Reproducible Results. Bosterbio. Retrieved from [Link]
Lokhandwala, M. F., & Nichols, A. J. (1990). The Pharmacology of Fenoldopam. American Journal of Hypertension, 3(3_pt_2), 116S-119S.
Fluidic Sciences. (2025, November 18). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Retrieved from [Link]
Carey, R. M., Stote, R. M., Dubb, J. W., Townsend, R. R., Conrad, K. A., & Cregeen, R. J. (1984). Selective peripheral dopamine-1 receptor stimulation with fenoldopam in human essential hypertension. Journal of Clinical Investigation, 74(6), 2198–2207. Retrieved from [Link]
(2024, July 17). What is the mechanism of Fenoldopam Mesylate?. Patsnap Synapse. Retrieved from [Link]
Di Lullo, L., et al. (2024, October 1). Fenoldopam for Renal Protection in Cardiac Surgery: Pharmacology, Clinical Applications, and Evolving Perspectives. MDPI. Retrieved from [Link]
White, W. B., & Radford, M. J. (2001). Fenoldopam — A Selective Peripheral Dopamine-Receptor Agonist for the Treatment of Severe Hypertension. The New England Journal of Medicine, 345(21), 1548-1557. Retrieved from [Link]
Bio-protocol. (n.d.). Cell membrane preparation and radioligand-binding assay. Retrieved from [Link]
Surmodics IVD. (n.d.). Non-Specific Binding: What You Need to Know. Retrieved from [Link]
Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link]
FDA. (2020, August 4). Fenoldopam Mesylate. Retrieved from [Link]
INDIGO Biosciences. (n.d.). Human Dopamine Receptor D1 Reporter Assay System (DRD1). Retrieved from [Link]
Hulme, E. C., & Trevethick, M. A. (2010). Ligand binding assays at equilibrium: validation and interpretation. British journal of pharmacology, 161(6), 1219–1237. Retrieved from [Link]
GraphPad. (n.d.). The GraphPad Guide to Analyzing Radioligand Binding Data. Retrieved from [Link]
Inxight Drugs. (n.d.). FENOLDOPAM HYDROCHLORIDE. Retrieved from [Link]
ResearchGate. (2015, August 1). 18 questions with answers in RADIOLIGAND BINDING | Science topic. Retrieved from [Link]
bioRxiv. (2020, November 27). A set of common movements within GPCR-G-protein complexes from variability analysis of cryo-EM datasets. Retrieved from [Link]
Wolf, M. E., et al. (2015). Dopamine D1 and NMDA receptor co-regulation of protein translation in cultured nucleus accumbens neurons. Neuropharmacology, 99, 41-51. Retrieved from [Link]
Pfizer. (n.d.). Highlights of Prescribing Information - Fenoldopam. Retrieved from [Link]
ResearchGate. (2016, August 14). Why did my values keep jumping around when increasing ligands? Are there any limitations when doing the FP assay?. Retrieved from [Link]
Colman-Lerner, A., et al. (2010). Variability in G-Protein-Coupled Signaling Studied with Microfluidic Devices. Biophysical Journal, 99(8), 2688-2697. Retrieved from [Link]
Brieflands. (n.d.). Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Receptors. Retrieved from [Link]
Inoue, A., et al. (2019). Variable G protein determinants of GPCR coupling selectivity. Proceedings of the National Academy of Sciences, 116(22), 10768-10773. Retrieved from [Link]
Pharmaffiliates. (n.d.). Fenoldopam-impurities. Retrieved from [Link]
eLife. (2020, August 6). How to measure and evaluate binding affinities. Retrieved from [Link]
Grimm, S. H., et al. (2015). MS Binding Assays for D1 and D5 Dopamine Receptors. ChemMedChem, 10(9), 1541-1549. Retrieved from [Link]
SLAS Discovery. (2020). Recent progress in assays for GPCR drug discovery. Retrieved from [Link]
BMG Labtech. (2023, January 19). G-protein coupled receptors (GPCRs). Retrieved from [Link]
ResearchGate. (n.d.). Assay development. Signal-to-noise ratio, calculated as the ratio.... Retrieved from [Link]
PMC. (n.d.). Optimization of the signal-to-noise ratio in south-western assays by using lipid-free BSA as blocking reagent. Retrieved from [Link]
Pharmaffiliates. (n.d.). CAS No : 104113-95-3 | Product Name : N-Methyl Fenoldopam Hydrochloride. Retrieved from [Link]
Pollard, T. D. (2017). A Guide to Simple and Informative Binding Assays. Molecular Biology of the Cell, 28(21), 2755–2758. Retrieved from [Link]
StatPearls. (2023, June 8). Fenoldopam. NCBI Bookshelf. Retrieved from [Link]
Pharmacological and Structural Comparison: N-Methyl Fenoldopam Hydrochloride vs. Fenoldopam Mesylate
As drug development professionals and pharmacologists evaluate benzazepine derivatives for cardiovascular and renal indications, understanding the precise structure-activity relationships (SAR) of these molecules is crit...
Author: BenchChem Technical Support Team. Date: April 2026
As drug development professionals and pharmacologists evaluate benzazepine derivatives for cardiovascular and renal indications, understanding the precise structure-activity relationships (SAR) of these molecules is critical. This guide provides an in-depth, objective comparison between Fenoldopam Mesylate (the clinical gold standard D1 agonist) and N-Methyl Fenoldopam Hydrochloride (a primary pharmacopeial impurity), focusing on their receptor selectivity, binding mechanics, and the experimental workflows used to validate them.
Pharmacological Context & Structural Chemistry
Fenoldopam Mesylate (SKF-82526) is a highly selective, peripherally acting dopamine-1 (D1) receptor partial agonist[1][2]. Clinically utilized for the rapid management of severe hypertension, it is unique among vasodilators because it lowers blood pressure and increases renal perfusion without stimulating alpha- or beta-adrenergic receptors[2][3]. Its selectivity is driven by the secondary amine within its 1-phenyl-3-benzazepine scaffold, which forms a precise ionic bond with the conserved Asp3.32 residue in the D1 receptor's orthosteric binding pocket.
N-Methyl Fenoldopam Hydrochloride , conversely, is officially classified as Fenoldopam Related Compound A, a recognized USP impurity generated during the synthesis or degradation of the active pharmaceutical ingredient (API)[4][5].
The Mechanistic Impact of N-Methylation
In the 1-phenyl-3-benzazepine series, the substitution of a methyl group for the hydrogen on the azepine nitrogen fundamentally alters the molecule's pharmacodynamics. While N-methyl and N-allyl groups can still be tolerated for D1 receptor affinity, this added steric bulk and increased lipophilicity typically disrupt the strict D1-over-D2 selectivity profile[6]. The N-methylated derivative is prone to off-target binding (e.g., D2 receptors or adrenergic receptors) and often exhibits reduced intrinsic efficacy (cAMP generation) compared to the parent secondary amine[7][8].
Quantitative Data Comparison
To illustrate the pharmacological divergence caused by N-methylation, the physicochemical properties and receptor binding profiles are summarized below.
Table 1: Physicochemical & Structural Properties
Property
Fenoldopam Mesylate
N-Methyl Fenoldopam Hydrochloride
Clinical Role
Active Pharmaceutical Ingredient (API)
Pharmacopeial Impurity (Related Compound A)
CAS Number
67227-57-0
104113-95-3
Molecular Formula
C16H16ClNO3 · CH4O3S
C17H18ClNO3 · HCl
Molecular Weight
401.86 g/mol
356.24 g/mol
Primary Target
Selective D1 Partial Agonist
D1/D2 Non-selective Ligand
Table 2: Receptor Binding & Functional Efficacy
(Note: Binding data for N-methyl fenoldopam reflects established SAR trends for N-alkylated 1-phenyl-3-benzazepines).
Assay Parameter
Fenoldopam Mesylate
N-Methyl Fenoldopam HCl
D1 Receptor Affinity (
Ki
)
High (~10–50 nM)
Moderate (~100–300 nM)
D2 Receptor Affinity (
Ki
)
Very Low (>10,000 nM)
Moderate to Low (~1,000 nM)
D1/D2 Selectivity Ratio
> 200-fold
< 10-fold
cAMP Accumulation (
EC50
)
Potent (~50–100 nM)
Reduced Potency (>500 nM)
D1 Receptor Signaling Pathway
Upon activation by a selective agonist like Fenoldopam, the D1 receptor initiates a G-protein coupled cascade that ultimately results in smooth muscle relaxation[1][2].
To objectively compare the selectivity and efficacy of these two compounds, researchers must employ orthogonal assays. The following protocols are designed as self-validating systems to ensure data integrity.
Causality & Validation: To definitively prove receptor selectivity, orthogonal binding assays against D1 and D2 receptors are required. We utilize [3H]-SCH23390 (a highly selective D1 antagonist) and [3H]-Spiperone (a selective D2 antagonist) to determine the equilibrium dissociation constant (
Ki
)[8]. This assay acts as a self-validating system by incorporating 10 µM (+)-butaclamol to define Non-Specific Binding (NSB). If the NSB exceeds 15% of total binding, the assay is flagged as invalid, ensuring that only specific orthosteric interactions are measured.
Step-by-Step Methodology:
Membrane Preparation: Isolate cell membranes from CHO-K1 cells stably expressing either human D1 or D2 receptors via Dounce homogenization and differential centrifugation.
Reaction Setup: In a 96-well deep-well plate, combine 50 µL of the test compound (Fenoldopam or N-Methyl Fenoldopam, serially diluted), 50 µL of radioligand (1 nM [3H]-SCH23390 for D1, or 0.5 nM [3H]-Spiperone for D2), and 100 µL of membrane suspension (20 µg protein/well) in assay buffer (50 mM Tris-HCl, pH 7.4, 120 mM NaCl, 5 mM KCl, 2 mM CaCl
2
, 1 mM MgCl
2
).
Incubation: Incubate the reaction mixture at 25°C for 60 minutes to reach thermodynamic equilibrium.
Filtration: Terminate the reaction by rapid filtration through GF/C glass fiber filters (pre-soaked in 0.3% polyethylenimine to neutralize charge and reduce non-specific binding) using a 96-well cell harvester. Wash filters three times with ice-cold buffer.
Quantification: Add scintillation cocktail to the filters and count radioactivity (CPM) using a liquid scintillation counter. Calculate the
Ki
using the Cheng-Prusoff equation.
Causality & Validation: Because D1 receptors couple to G
α
s to stimulate adenylyl cyclase[2][9], functional efficacy is best measured via cAMP production. We utilize a competitive TR-FRET immunoassay because the time-delayed fluorescence reading (typically a 50–100 µs delay) completely eliminates the short-lived autofluorescence inherent to benzazepine derivatives. The system is validated by a Forskolin positive control, which confirms the maximum dynamic range of the adenylyl cyclase system independent of the D1 receptor.
Step-by-Step Methodology:
Cell Preparation: Harvest HEK293 cells stably expressing the human D1 receptor. Resuspend in stimulation buffer (HBSS containing 0.5 mM IBMX to inhibit phosphodiesterase-mediated cAMP degradation).
Compound Incubation: Dispense 5 µL of cells (10,000 cells/well) into a 384-well white microplate. Add 5 µL of serially diluted test compound (ranging from 10 µM to 1 pM). Include 10 µM Forskolin in control wells. Incubate for 30 minutes at room temperature.
Detection Reagents: Add 5 µL of cAMP-d2 conjugate (acceptor) and 5 µL of Anti-cAMP Cryptate (donor).
Signal Acquisition: Incubate for 1 hour. Read the plate on a TR-FRET compatible microplate reader using excitation at 337 nm and dual emission at 665 nm and 620 nm.
Data Analysis: Calculate the 665/620 ratio. Plot against log[compound] to determine the
EC50
using a 4-parameter logistic non-linear regression model.
Fig 2: Orthogonal experimental workflow for evaluating D1/D2 receptor selectivity.
References
Fenoldopam - Wikipedia
Source: Wikipedia
URL:[Link]
What is the mechanism of Fenoldopam Mesylate?
Source: Patsnap Synapse
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Synthetic and Biological Studies on Benzazepine Derivatives as Dopamine Receptor Ligands
Source: CUNY Academic Works
URL:[Link]
The dopamine-1 agonist, SKF 82526, stimulates phospholipase-C activity independent of adenylate cyclase
Source: PubMed (National Institutes of Health)
URL:[Link]
Characterization of the peripheral and central effects of SK&F 82526, a novel dopamine receptor agonist
Source: PubMed (National Institutes of Health)
URL:[Link]
A Comparative Guide to Dopamine D1 Receptor Partial Agonists: Profiling N-Methyl Fenoldopam Hydrochloride and Key Alternatives
This guide provides an in-depth comparison of N-Methyl fenoldopam hydrochloride and other significant dopamine D1 receptor partial agonists for researchers, scientists, and drug development professionals. We will delve i...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth comparison of N-Methyl fenoldopam hydrochloride and other significant dopamine D1 receptor partial agonists for researchers, scientists, and drug development professionals. We will delve into their pharmacological profiles, supported by experimental data, and provide detailed protocols for their characterization. Our focus is on the causality behind experimental choices, ensuring a robust and self-validating framework for your research.
The Dopamine D1 Receptor: A Target for Neuromodulation
The dopamine D1 receptor, a G-protein coupled receptor (GPCR), is a critical component of the central and peripheral nervous systems.[1][2] Primarily coupled to the Gαs/olf family of G-proteins, its activation stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[3][4][5] This signaling cascade is fundamental in regulating motor control, cognition, learning, memory, and the brain's reward system.[1][6]
Partial agonists are unique ligands that bind to and activate a receptor but produce a submaximal response compared to a full agonist.[5] This characteristic is therapeutically advantageous, as it allows for the fine-tuning of dopaminergic signaling, potentially enhancing physiological responses without causing the overstimulation that can lead to receptor desensitization or adverse effects.[1][5] This has made D1 partial agonists promising candidates for treating conditions like Parkinson's disease, cognitive disorders, and severe hypertension.[5][7]
D1 Receptor Signaling Pathway
The canonical signaling pathway for the D1 receptor is initiated upon agonist binding, which induces a conformational change in the receptor. This facilitates its coupling to Gαs/olf proteins, triggering the downstream cascade illustrated below.
Comparative Analysis of D1 Receptor Partial Agonists
Our comparison focuses on Fenoldopam, the parent compound of N-Methyl fenoldopam, and other benchmark D1 partial agonists. While N-Methyl fenoldopam hydrochloride is a known chemical entity, public domain data on its specific D1 receptor binding and functional activity is limited.[8][9] The addition of a methyl group to the amine could potentially increase lipophilicity, which may affect its ability to cross the blood-brain barrier and alter its metabolic profile. However, without direct experimental data, we will focus our quantitative comparison on well-characterized alternatives.
Experimental Protocols for Characterizing D1 Partial Agonists
To ensure trustworthiness and reproducibility, every protocol must be a self-validating system. The following workflows represent the gold standard for characterizing novel D1 receptor ligands.
General Experimental Workflow
The characterization of a potential D1 agonist follows a logical progression from determining its binding characteristics to quantifying its functional effect.
Caption: Standard workflow for D1 receptor agonist characterization.
This assay quantifies the affinity (Ki) of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to the D1 receptor.[20][21]
Objective: To determine the equilibrium dissociation constant (Ki) of N-Methyl fenoldopam hydrochloride for the human D1 receptor.
Causality: The principle of competitive binding dictates that a test compound's affinity is inversely proportional to the concentration required to displace 50% of a known high-affinity radioligand (the IC50). The Ki is a more absolute measure of affinity, derived from the IC50 using the Cheng-Prusoff equation.
Methodology:
Membrane Preparation: Homogenize CHO-K1 or HEK293 cells stably expressing the human D1 receptor in ice-cold assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4). Centrifuge the homogenate and resuspend the resulting membrane pellet in fresh buffer. Determine protein concentration using a Bradford or BCA assay.
Assay Setup: In a 96-well plate, add the following in order:
Assay Buffer.
Increasing concentrations of the test compound (e.g., N-Methyl fenoldopam).
A fixed concentration of a D1-selective radioligand, typically [3H]-SCH 23390, at a concentration near its Kd (~0.3 nM).[22]
Cell membrane preparation (e.g., 4 µg of protein per well).[22]
Controls:
Total Binding: Wells containing only buffer, radioligand, and membranes.
Non-Specific Binding (NSB): Wells containing buffer, radioligand, membranes, and a high concentration of a non-labeled D1 antagonist (e.g., 1 µM SCH 23390) to saturate all specific binding sites.
Incubation: Incubate the plate for 60-90 minutes at room temperature to allow the binding reaction to reach equilibrium.
Filtration: Rapidly harvest the contents of each well onto a glass fiber filter plate (e.g., Unifilter GF/C) using a cell harvester.[23] This separates the membrane-bound radioligand from the unbound radioligand. Wash the filters rapidly with ice-cold wash buffer to remove any remaining unbound ligand.
Detection: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a scintillation counter.
Data Analysis: Subtract NSB counts from all other wells to get specific binding. Plot the percentage of specific binding against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC50. Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Protocol 2: cAMP Functional Assay (Potency and Efficacy Determination)
This assay measures the ability of a compound to stimulate the D1 receptor's canonical signaling pathway by quantifying the production of the second messenger, cAMP.[2][24]
Objective: To determine the functional potency (EC50) and intrinsic activity (Emax) of N-Methyl fenoldopam hydrochloride.
Causality: As a Gs-coupled receptor, D1 activation directly leads to cAMP synthesis.[4] Measuring cAMP levels provides a direct, quantitative readout of receptor activation. Partial agonists will produce a lower maximal cAMP response than full agonists like dopamine.
Methodology (using AlphaScreen Technology):
Cell Preparation: Culture cells expressing the D1 receptor (e.g., CHO-hD1) to mid-log phase. On the day of the assay, detach the cells, centrifuge, and resuspend them in a stimulation buffer (e.g., HBSS with 5 mM HEPES, 0.1% BSA, and 0.5 mM IBMX to inhibit phosphodiesterase activity) at a predetermined concentration (e.g., 10,000 cells/µL).[25]
Compound Plating: Prepare serial dilutions of the test compound and a reference full agonist (dopamine) in a 384-well microplate.
Cell Stimulation: Add the cell suspension to the wells containing the test compounds. Incubate at room temperature for 30 minutes to allow for receptor stimulation and cAMP production.
Lysis and Detection: Add a "Lysis and Detection" mixture containing AlphaScreen components: Streptavidin-coated Donor beads and Biotin-cAMP bound to anti-cAMP antibody-conjugated Acceptor beads.[25]
Principle of Detection: In the absence of cellular cAMP, the Donor and Acceptor beads are in close proximity, generating a strong signal. Cellular cAMP produced upon receptor stimulation competes with the biotin-cAMP for binding to the Acceptor beads, causing a decrease in the AlphaScreen signal.[25]
Incubation: Incubate the plate in the dark for 60-120 minutes to allow the detection reagents to reach equilibrium.
Data Reading: Read the plate on an Alpha-enabled plate reader.
Data Analysis: Convert the signal to cAMP concentration using a standard curve. Plot cAMP concentration against the log concentration of the agonist. Fit the data to a sigmoidal dose-response curve to determine the EC50 (potency). The Emax (intrinsic activity) is the maximal response of the test compound, typically expressed as a percentage of the maximal response to the full agonist, dopamine.
Conclusion
The characterization of D1 receptor partial agonists like N-Methyl fenoldopam hydrochloride requires a systematic approach that combines binding and functional assays. While Fenoldopam is a well-established peripherally-acting agent, and compounds like SKF-38393 and Dihydrexidine have been instrumental in CNS research, the specific pharmacological profile of N-Methyl fenoldopam remains to be fully elucidated in the public domain. The experimental frameworks provided here offer a robust and validated pathway for researchers to perform a comparative analysis, generating the high-quality data needed to assess the therapeutic potential of novel D1 receptor modulators. This rigorous, evidence-based approach is essential for advancing the field of dopaminergic drug discovery.
References
Effects of a selective partial D1 agonist, CY 208-243, in de novo patients with Parkinson disease - PubMed. (1992). Mov Disord.
SKF 38393 hydrobromide | D1 and D5 Receptors. Tocris Bioscience.
Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands. (2017). University of Regensburg.
The Signaling and Pharmacology of the Dopamine D1 Receptor. (2021). Frontiers in Cellular Neuroscience.
Fenoldopam. (2026). Liv Hospital.
Dopamine receptor D1 - Wikipedia.
Dihydrexidine — The First Full Dopamine D1 Receptor Agonist. (2004). CNS Drug Reviews.
Selective effects of the D1 dopamine receptor agonist, SKF 38393, on behavior maintained by cocaine injection in squirrel monkeys - PubMed. (1993). J Pharmacol Exp Ther.
Radioligand binding assays: from opiate receptors to drug discovery mainstay. (2024). Revvity.
Assessment of dopamine D1 receptor affinity and efficacy of three tetracyclic conformationally-restricted analogs of SKF38393. (2014). Bioorg Med Chem.
Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors. (2009). J Recept Signal Transduct Res.
Dopamine agonists in Parkinson's disease: Impact of D1-like or D2-like dopamine receptor subtype selectivity and avenues for future tre
CY 208-243: A Unique Combination of Atypical Opioid Antinociception and D1 Dopaminomimetic Properties - PubMed. (1990). J Pharmacol Exp Ther.
CY 208-243, a novel dopamine D-1 receptor agonist, fails to modify dopamine release in freely moving r
What are D1 receptor partial agonists and how do they work? (2024).
Dopamine Receptor D1 Agonism and Antagonism Using a Field-Effect Transistor Assay. (2017). ACS Nano.
Investigation of D1 Receptor–Agonist Interactions and D1/D2 Agonist Selectivity Using a Combination of Pharmacophore and Receptor Homology Modeling. (2012). J Chem Inf Model.
CY 208-243 behaves as a typical D-1 agonist in the reserpine-treated mouse - PubMed. (1991). Pharmacol Biochem Behav.
What are the therapeutic candidates targeting D1? (2025).
Dopamine D1 agonist effects in late-stage Parkinson's disease. (2022). medRxiv.
Competitive Radioligand Binding Assay for the Inhibition of [³H].
Functionally selective dopamine D1 receptor endocytosis and signaling by catechol and non-c
Spare receptors and intrinsic activity: studies with D1 dopamine receptor agonists - PubMed. (1995). Synapse.
Fenoldopam - Wikipedia.
AlphaScreenTM cAMP User Manual and Assay Development Guide. Revvity.
Estimation of Dopamine D1 Receptor Agonist Binding Kinetics Using Time-Resolved Functional Assays. (2025). ACS Chem Neurosci.
Effect of adding the D1 agonist CY 208-243 to chronic bromocriptine treatment. I: Evaluation of motor parameters in relation to striatal catecholamine content and dopamine receptors - PubMed. (1992). Mov Disord.
human Dopamine D1 Receptor Cell Line. Revvity.
Gs/Golf-Dependent Pharmacological Profile In Vitro and In Vivo of a Novel Dopamine D1 Receptor Agonist. (2020). ProQuest.
Fenoldopam is a partial agonist at dopamine-1 (DA1) receptors in LLC-PK1 cells - PubMed. (1991). J Pharmacol Exp Ther.
A Comparative Guide to the Bioanalytical Method Validation of N-Methyl Fenoldopam Hydrochloride by LC-MS/MS
This guide provides an in-depth, experience-driven framework for the validation of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of N-Methyl fenoldopam hydrochloride in a biolo...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth, experience-driven framework for the validation of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of N-Methyl fenoldopam hydrochloride in a biological matrix, such as human plasma. We will move beyond a simple checklist of validation parameters, delving into the scientific rationale behind each step and comparing two common sample preparation techniques: Protein Precipitation (PPT) and Liquid-Liquid Extraction (LLE). This document is intended for researchers, scientists, and drug development professionals who require robust, reliable, and regulatory-compliant bioanalytical data.
The validation elements described herein are grounded in the principles outlined by major regulatory bodies, primarily the International Council for Harmonisation (ICH) M10 guideline, which is now the standard for bioanalytical method validation in the United States and Europe.[1][2][3]
The Analytical Challenge: N-Methyl Fenoldopam Hydrochloride
N-Methyl fenoldopam hydrochloride, a key related compound of the selective dopamine D1 receptor agonist Fenoldopam, requires precise and accurate quantification in biological matrices for pharmacokinetic and toxicokinetic studies.[4][5][6] The inherent complexity of biological samples necessitates a rigorously validated analytical method to ensure that the data generated is reliable and can withstand regulatory scrutiny. LC-MS/MS stands as the gold standard for this task due to its superior sensitivity and selectivity.[7]
Foundational LC-MS/MS Method Parameters
Before validation can commence, a core analytical method must be established. The following serves as a representative starting point for N-Methyl fenoldopam hydrochloride analysis.
Table 1: Proposed Core LC-MS/MS Method
Parameter
Condition
Rationale & Expertise
LC System
UHPLC System (e.g., Agilent 1290 Infinity II)
UHPLC provides superior resolution and faster run times compared to traditional HPLC, crucial for high-throughput analysis.
Column
C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)
A C18 column offers excellent retention and separation for moderately polar compounds like N-Methyl fenoldopam. The small particle size enhances efficiency.
Mobile Phase A
0.1% Formic Acid in Water
Formic acid aids in the protonation of the analyte, promoting better ionization in positive ESI mode and improving peak shape.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Acetonitrile is a common organic solvent in reversed-phase chromatography, providing good elution strength for the analyte.
Gradient Elution
Optimized for analyte retention and separation
A gradient is essential to elute the analyte with a sharp peak while ensuring endogenous matrix components that could cause interference are separated.
MS System
Triple Quadrupole Mass Spectrometer (e.g., Agilent 6470)
The triple quadrupole is the instrument of choice for quantitative bioanalysis, offering high sensitivity and specificity through Multiple Reaction Monitoring (MRM).[8]
Ionization Mode
Positive Electrospray Ionization (ESI+)
Based on the chemical structure of N-Methyl fenoldopam (containing a secondary amine), it is expected to readily form a positive ion [M+H]+.[4]
MRM Transitions
Analyte: Precursor ion > Product ion (e.g., m/z 355.1 > 107.1) IS: Specific to chosen Internal Standard
The precursor ion corresponds to the protonated molecule. The product ion is a stable, characteristic fragment generated by collision-induced dissociation, ensuring high specificity.
Internal Standard (IS)
A structurally similar, stable isotope-labeled analyte or a suitable analog
The IS is critical for correcting for variability during sample preparation and MS detection. A stable isotope-labeled version is the ideal choice.
The Validation Workflow: A Self-Validating System
A robust validation process is not merely a series of disconnected experiments. It is a logical progression where each step builds confidence in the method's performance. The following diagram illustrates this workflow, which ensures the final method is fit-for-purpose.
Caption: A workflow illustrating the logical progression of bioanalytical method validation.
I. Selectivity and Specificity
Expertise & Experience (The "Why"): The core question selectivity answers is: "Is my instrument response truly from my analyte, or is it from something else in the plasma?" This is the bedrock of a reliable method. Without selectivity, all other parameters are meaningless. We test this by analyzing blank plasma from multiple sources because the biological matrix is highly variable between individuals. Any endogenous components that have the same mass and retention time as the analyte could lead to a falsely high reported concentration.[9]
Experimental Protocol:
Screen at least six different lots of blank human plasma, plus one hemolyzed and one lipemic lot.
For each lot, analyze a blank sample (matrix with internal standard) to check for interference at the retention time of N-Methyl fenoldopam.
Analyze a second aliquot of each blank lot spiked only with N-Methyl fenoldopam at the Lower Limit of Quantification (LLOQ).
Acceptance Criteria (per ICH M10): The response in the blank samples at the retention time of the analyte should be ≤20% of the response of the LLOQ sample. The response at the retention time of the internal standard should be ≤5% of its response in the LLOQ sample.[9]
Data Presentation:
Table 2: Selectivity Assessment
Plasma Lot
Analyte Response (Blank)
LLOQ Response
% Interference (Analyte)
IS Response (Blank)
IS Response (in LLOQ)
% Interference (IS)
Lot 1
150
8,500
1.8%
300
150,000
0.2%
Lot 2
120
8,650
1.4%
250
151,200
0.17%
...
...
...
...
...
...
...
Hemolyzed
250
8,430
3.0%
450
149,500
0.3%
Status
PASS (all <20%)
PASS (all <5%)
II. Calibration Curve and Sensitivity (LLOQ)
Expertise & Experience (The "Why"): The calibration curve establishes the quantitative relationship between concentration and instrument response. The LLOQ is the lowest point on that curve, defining the method's sensitivity limit.[10] This is not just the lowest amount the instrument can see, but the lowest amount it can reliably quantify with acceptable accuracy and precision. This is critical for pharmacokinetic studies where drug concentrations can fall to very low levels.
Experimental Protocol:
Prepare a set of calibration standards in the biological matrix by spiking known concentrations of N-Methyl fenoldopam. A typical range might be 0.1 to 100 ng/mL, consisting of a blank, a zero standard (matrix + IS), and 8-10 non-zero concentrations.
Analyze the calibration curve in at least three separate runs.
Apply a linear, weighted (1/x or 1/x²) regression model to the data (Analyte/IS Peak Area Ratio vs. Concentration).
The LLOQ is confirmed as the lowest standard on the curve that meets the acceptance criteria below.
Acceptance Criteria (per ICH M10):
The back-calculated concentration of each standard must be within ±15% of the nominal value (±20% for the LLOQ).[9]
At least 75% of the non-zero standards must meet this criterion, including the LLOQ and the highest standard (Upper Limit of Quantification, ULOQ).[9]
The correlation coefficient (r²) should be ≥0.99.
Data Presentation:
Table 3: Representative Calibration Curve Data
Nominal Conc. (ng/mL)
Back-Calculated Conc. (ng/mL)
% Deviation
Status
0.1 (LLOQ)
0.11
+10.0%
PASS
0.2
0.19
-5.0%
PASS
0.5
0.53
+6.0%
PASS
2.0
2.1
+5.0%
PASS
10.0
9.8
-2.0%
PASS
40.0
41.2
+3.0%
PASS
80.0
78.9
-1.4%
PASS
100.0 (ULOQ)
102.1
+2.1%
PASS
Regression: y = 0.054x + 0.001; Weighting: 1/x²; r²: 0.998
III. Accuracy and Precision
Expertise & Experience (The "Why"): Accuracy demonstrates how close your measured value is to the true value. Precision shows how reproducible your measurements are. These are the ultimate tests of a method's reliability. We perform this assessment on different days (inter-day) and within the same day (intra-day) to capture different sources of variability, from the analyst's technique to instrument performance over time.[10][11] Quality Control (QC) samples at low, medium, and high concentrations are used to ensure reliability across the entire calibration range.
Experimental Protocol:
Prepare QC samples in bulk at four concentration levels: LLOQ, Low (approx. 3x LLOQ), Medium, and High.
Intra-day (Within-run): Analyze at least five replicates of each QC level in a single analytical run.
Inter-day (Between-run): Analyze the QC replicates in at least three different runs on at least two different days.
Calculate the percent relative error (%RE) for accuracy and the coefficient of variation (%CV) for precision.
Acceptance Criteria (per ICH M10): For Low, Mid, and High QCs, the mean concentration must be within ±15% of the nominal value (accuracy), and the %CV should not exceed 15% (precision). For the LLOQ QC, these limits are relaxed to ±20%.[9]
IV. Comparison of Sample Preparation: Protein Precipitation vs. Liquid-Liquid Extraction
Expertise & Experience (The "Why"): Sample preparation is often the most critical and variable step. The goal is to remove interfering matrix components while efficiently recovering the analyte. The choice of technique is a trade-off between speed, cost, and cleanliness.
Protein Precipitation (PPT): Fast and simple. Involves adding an organic solvent (like acetonitrile) to precipitate proteins. However, it is less specific and can leave many endogenous components (e.g., phospholipids) in the final extract, leading to significant matrix effects.
Liquid-Liquid Extraction (LLE): More labor-intensive but provides a much cleaner extract. Involves extracting the analyte into an immiscible organic solvent. This selectivity often results in higher data quality with less ion suppression.[12]
The following parameters, Recovery and Matrix Effect, directly measure the performance of the chosen sample preparation method.
Caption: Key validation metrics for evaluating sample preparation methods.
A. Recovery
Expertise & Experience (The "Why"): Recovery is a measure of the extraction efficiency. It tells you how much of the analyte you successfully transferred from the plasma sample to the final extract that gets injected into the LC-MS/MS. While 100% recovery is ideal, it is not necessary. What is crucial is that the recovery is consistent and reproducible across the concentration range. Inconsistent recovery leads to poor precision and accuracy.
Experimental Protocol:
Prepare three sets of samples at Low, Medium, and High concentrations (n=5 replicates per level).
Set A: Analyte spiked into plasma before extraction.
Set B: Blank plasma is extracted first, and the analyte is spiked into the final extract after extraction.
Set C: Analyte spiked into a neat solution (no matrix).
Calculate Recovery % = (Mean Peak Area of Set A / Mean Peak Area of Set B) x 100.
Acceptance Criteria: While there are no strict numerical limits in the guidelines, recovery should be consistent, ideally with a %CV of ≤15% across the QC levels.
B. Matrix Effect
Expertise & Experience (The "Why"): The matrix effect is the Achilles' heel of LC-MS/MS bioanalysis. Co-eluting endogenous components from the plasma can suppress or enhance the ionization of the analyte in the MS source, leading to inaccurate results. A cleaner sample preparation method (like LLE) is chosen specifically to minimize this effect.
Experimental Protocol:
Use Sets B and C from the recovery experiment.
Calculate the Matrix Factor (MF) = (Mean Peak Area of Set B / Mean Peak Area of Set C).
An MF < 1 indicates ion suppression.
An MF > 1 indicates ion enhancement.
The IS-normalized MF is also calculated to show if the internal standard successfully compensates for the matrix effect.
Acceptance Criteria (per ICH M10): The %CV of the IS-normalized matrix factor across the different lots of matrix should be ≤15%.[9]
Data Presentation: A Head-to-Head Comparison
Table 5: Comparison of Recovery and Matrix Effect for PPT vs. LLE
Parameter
QC Level
Protein Precipitation (PPT)
Liquid-Liquid Extraction (LLE)
Recovery (%)
Low
95.2%
81.5%
Medium
96.1%
83.2%
High
94.8%
82.1%
Consistency (%CV)
0.68%
1.15%
Matrix Factor (MF)
Low
0.65 (Suppression)
0.96 (Minimal Effect)
Medium
0.68 (Suppression)
0.98 (Minimal Effect)
High
0.66 (Suppression)
0.97 (Minimal Effect)
IS-Normalized MF (%CV)
18.5% (FAIL)
4.2% (PASS)
V. Stability
Expertise & Experience (The "Why"): An analyte's stability can be compromised by enzymes in the matrix, pH changes, or temperature fluctuations. We must prove that the concentration of N-Methyl fenoldopam does not change during the entire lifecycle of a sample: from collection and storage to processing and final analysis.[12] Each stability test simulates a potential real-world scenario.
Experimental Protocol:
Analyze stability QC samples (Low and High concentrations) against a freshly prepared calibration curve and compare the results to nominal concentrations.
Freeze-Thaw Stability: Store QC samples at -80°C and subject them to at least three freeze-thaw cycles.
Short-Term (Bench-Top) Stability: Leave QC samples at room temperature for a duration that exceeds the expected sample preparation time (e.g., 6-24 hours).
Long-Term Stability: Store QC samples at the intended storage temperature (e.g., -80°C) for a period equal to or longer than the time between sample collection and analysis in a clinical study.
Stock Solution Stability: Store stock solutions of the analyte and IS at both room temperature and refrigerated conditions and compare their response to freshly prepared stocks.
Acceptance Criteria (per ICH M10): The mean concentration of the stability samples must be within ±15% of the nominal concentration.[9]
Data Presentation:
Table 6: Summary of Stability Assessment
Stability Condition
QC Level
Mean Measured Conc. (ng/mL)
% Deviation from Nominal
Status
3 Freeze-Thaw Cycles
Low
0.285
-5.0%
PASS
High
76.8
+2.4%
PASS
24h at Room Temp
Low
0.291
-3.0%
PASS
High
74.1
-1.2%
PASS
90 Days at -80°C
Low
0.309
+3.0%
PASS
High
75.9
+1.2%
PASS
Conclusion
The validation of a bioanalytical method is a comprehensive scientific investigation that establishes the performance characteristics and limitations of the analytical procedure. By systematically evaluating selectivity, sensitivity, linearity, accuracy, precision, recovery, matrix effects, and stability, we build a holistic and defensible data package.
This guide demonstrates that while a method like Protein Precipitation may seem appealing due to its speed, a more thorough technique like Liquid-Liquid Extraction often provides the necessary robustness by mitigating the significant risk of matrix effects. This data-driven comparison empowers the scientist to make an informed decision, ensuring the generation of high-quality, reliable data that meets the stringent requirements of drug development and regulatory submission.
References
A positive-negative switching LC-MS/MS method for quantification of fenoldopam and its phase II metabolites: Applications to a pharmacokinetic study in rats. Journal of Chromatography B, [Link][10][11]
Essential FDA Guidelines for Bioanalytical Method Validation. Lambda Therapeutic Research, [Link][7]
Guideline on bioanalytical method validation. European Medicines Agency (EMA), [Link][13]
The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum, [Link][14]
FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. KCAS Bio, [Link][15]
M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration (FDA), [Link][2]
Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration (FDA), [Link][16]
M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. U.S. Food and Drug Administration (FDA), [Link][9]
The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum, [Link][17]
(PDF) A positive–negative switching LC-MS/MS method for quantification of fenoldopam and its phase II metabolites: Applications to a pharmacokinetic study in rats. ResearchGate, [Link][11]
Rapid Determination of Fenoldopam in Human Plasma by UPLC-MS/MS for Pharmacokinetic Analysis in Patients. PubMed, [Link][12]
Implementation strategy of ICH Guideline M10 on bioanalytical method validation. European Medicines Agency (EMA), [Link][3]
(PDF) Pharmacokinetics And Pharmacodynamics Of Fenoldopam Mesylate For Blood Pressure Control In Pediatric Patients. ResearchGate, [Link]
Validation and application of an LC-MS/MS method for the simultaneous quantification of 13 pharmaceuticals in seawater. SpringerLink, [Link]
Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. Agilent, [Link][8]
A Comparative Analysis of In Vivo Hypotensive Efficacy: N-Methyl Fenoldopam Hydrochloride vs. SKF-38393
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth, objective comparison of the in vivo hypotensive efficacy of two selective dopamine D1 receptor agonists: N-Methyl fenoldopa...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth, objective comparison of the in vivo hypotensive efficacy of two selective dopamine D1 receptor agonists: N-Methyl fenoldopam hydrochloride and SKF-38393. By synthesizing available experimental data, this document aims to equip researchers with the necessary information to make informed decisions in their cardiovascular and pharmacological research.
Introduction: Targeting the Dopamine D1 Receptor for Vasodilation
The dopamine D1 receptor, a G-protein coupled receptor, plays a crucial role in regulating vascular tone. Activation of D1 receptors, predominantly located in the renal, mesenteric, coronary, and cerebral arteries, stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[1] This cascade ultimately results in the relaxation of vascular smooth muscle, causing vasodilation and a subsequent reduction in blood pressure.[1] Both N-Methyl fenoldopam hydrochloride (and its more extensively studied parent compound, fenoldopam) and SKF-38393 are synthetic benzazepine derivatives that selectively target this receptor, albeit with differing pharmacological profiles and documented in vivo effects.
Fenoldopam , the active moiety in N-Methyl fenoldopam hydrochloride formulations, is a well-established rapid-acting vasodilator.[1][2] It is recognized for its efficacy in the short-term management of severe hypertension and has been approved for clinical use in this indication.[3][4] A notable characteristic of fenoldopam is its pronounced renal vasodilatory effect, which enhances renal blood flow and promotes natriuresis and diuresis.[1][5]
SKF-38393 , on the other hand, is a widely used tool in neuroscience research to probe the function of the D1 receptor in the central nervous system.[6][7][8] While it is a selective D1 receptor partial agonist, its systemic cardiovascular effects, particularly its hypotensive efficacy, are less extensively documented compared to fenoldopam.
This guide will now delve into a detailed comparison of their in vivo hypotensive effects, drawing upon available preclinical and clinical data.
Comparative Analysis of In Vivo Hypotensive Efficacy
N-Methyl Fenoldopam (as Fenoldopam)
Fenoldopam has demonstrated consistent and dose-dependent hypotensive effects in both human and animal studies.
Human Studies: In patients with severe hypertension, intravenous infusion of fenoldopam leads to a rapid reduction in blood pressure.[3][4] Clinical trials have established effective dosing regimens, typically starting at 0.01 to 0.3 mcg/kg/min and titrated upwards to achieve the desired blood pressure reduction.[4] Studies in hypertensive patients have shown that fenoldopam significantly decreases diastolic blood pressure.[9] For instance, a study in children with hypertensive crises reported that fenoldopam infusion was associated with a reduction in blood pressure in all cases after 8 hours of treatment.[10]
Animal Studies: In animal models, fenoldopam produces vasodilation in various vascular beds, including renal and mesenteric arteries, leading to a decrease in blood pressure at higher doses.[11]
SKF-38393
The available in vivo data for SKF-38393's effect on blood pressure presents a contrasting picture.
Animal Studies: A key study in lean Zucker rats found that intravenous infusion of SKF-38393 at a dose of 3 µg/kg/min for 30 minutes did not cause significant changes in mean blood pressure or heart rate .[12] The primary focus of this study was on the compound's natriuretic and diuretic effects, which were observed in lean rats but blunted in obese Zucker rats.[12] While some in vitro studies have shown that SKF-38393 can induce vasorelaxation in isolated arteries, this does not directly translate to a significant hypotensive effect in a whole-animal model at the doses tested.[13] Much of the in vivo research on SKF-38393 utilizes doses ranging from 1 to 20 mg/kg for behavioral studies in rats, with cardiovascular parameters not being the primary endpoint.[7][8][14]
The apparent discrepancy in the in vivo hypotensive efficacy between fenoldopam and SKF-38393, despite both being D1 receptor agonists, can be attributed to several factors:
Partial vs. Full Agonism: Fenoldopam is described as a partial agonist of the D1 receptor.[2] The intrinsic activity of a compound at the receptor can significantly influence the magnitude of the physiological response. The precise nature of SKF-38393's partial agonism in the context of vascular smooth muscle relaxation in vivo remains to be fully elucidated.
Pharmacokinetics and Metabolism: The route of administration, absorption, distribution, metabolism, and excretion of each compound can differ, leading to variations in the concentration of the active drug at the D1 receptors in the vasculature.
Receptor Selectivity and Off-Target Effects: While both are considered selective for the D1 receptor, subtle differences in their binding profiles to other receptors could contribute to their overall cardiovascular effects. Fenoldopam, for instance, has been noted to have moderate affinity for α2-adrenoceptors.[3]
Experimental Models and Dosing: The lack of hypotensive effect observed with SKF-38393 in the study on Zucker rats was at a specific dose and in a particular animal model. It is possible that higher doses or different experimental conditions could yield different results. However, the existing evidence points towards a significantly lower in vivo hypotensive potency for SKF-38393 compared to fenoldopam.
Experimental Protocols
In Vivo Blood Pressure Measurement in Rodents
A standard methodology for assessing the in vivo hypotensive efficacy of a compound in rodents involves direct arterial blood pressure monitoring.
Objective: To continuously measure mean arterial pressure (MAP), systolic blood pressure (SBP), and diastolic blood pressure (DBP) in anesthetized or conscious, freely moving rodents following the administration of a test compound.
Materials:
Rodents (e.g., Sprague-Dawley rats, C57BL/6 mice)
Anesthetic (e.g., isoflurane, ketamine/xylazine)
Surgical instruments for catheterization
Arterial catheter (e.g., polyethylene tubing)
Pressure transducer
Data acquisition system and software
Infusion pump for drug delivery
Test compounds (N-Methyl fenoldopam hydrochloride, SKF-38393) and vehicle control
Procedure (Anesthetized Model):
Anesthesia: Anesthetize the rodent using an appropriate anesthetic agent. Maintain a stable plane of anesthesia throughout the experiment.
Catheterization: Surgically expose the carotid or femoral artery. Insert an arterial catheter filled with heparinized saline into the artery and secure it in place.
Connection to Transducer: Connect the distal end of the catheter to a pressure transducer, which is linked to a data acquisition system.
Baseline Recording: Allow the animal to stabilize and record baseline blood pressure and heart rate for a sufficient period (e.g., 30 minutes).
Drug Administration: Administer the test compound or vehicle control via an appropriate route (e.g., intravenous infusion through a cannulated jugular vein).
Data Recording: Continuously record blood pressure and heart rate throughout the drug administration period and for a specified duration afterward to observe the onset, magnitude, and duration of any hypotensive effect.
Data Analysis: Analyze the recorded data to determine the change in MAP, SBP, and DBP from baseline in response to the test compound compared to the vehicle control.
Visualizing the Mechanism and Workflow
Dopamine D1 Receptor Signaling Pathway
Caption: Dopamine D1 Receptor Signaling Cascade.
Experimental Workflow for In Vivo Hypotensive Efficacy
Caption: In Vivo Hypotensive Efficacy Workflow.
Conclusion
Based on the currently available in vivo evidence, N-Methyl fenoldopam hydrochloride (as fenoldopam) is a potent hypotensive agent , with its efficacy well-documented in both clinical and preclinical settings for the reduction of blood pressure. In stark contrast, SKF-38393, at the doses investigated in relevant in vivo cardiovascular studies, does not appear to exert a significant hypotensive effect .
For researchers aiming to induce hypotension through the activation of peripheral dopamine D1 receptors, fenoldopam is the more appropriate and effective compound. SKF-38393, while a valuable tool for central nervous system D1 receptor research, should not be considered a reliable agent for inducing systemic blood pressure reduction based on current data. Further studies directly comparing the two compounds across a range of doses and in different animal models would be beneficial to definitively characterize the in vivo cardiovascular profile of SKF-38393.
References
Asghar, M., et al. (2003). Diminished natriuretic response to dopamine D1 receptor agonist, SKF-38393 in obese Zucker rats. PubMed. [Link]
Broderick, K. E., et al. (2004). Dopamine stimulation of cardiac β-adrenoceptors: the involvement of sympathetic amine transporters and the effect of SKF38393. British Journal of Pharmacology, 143(3), 337-348. [Link]
U.S. Food and Drug Administration. (n.d.). Corlopam® (fenoldopam mesylate) injection, for intravenous use. accessdata.fda.gov. [Link]
Grenda, R., et al. (2025). Efficacy and safety of fenoldopam for the treatment of hypertensive crises in children with kidney disease. Pediatric Nephrology, 40, 165–175. [Link]
Kamien, J. B., & Woolverton, W. L. (1985). The D1 dopamine agonist SKF 38393 functions as a discriminative stimulus in rats. Psychopharmacology, 87(3), 368-370. [Link]
Flores-Soto, E., et al. (2019). effect of selective dopamine d3 and d4 receptor agonists on trunk pulmonary artery vascular reactivity from control and monocrotaline-treated rats. Journal of Physiology and Pharmacology, 70(4). [Link]
Flores-Soto, E., et al. (2019). effect of selective dopamine d3 and d4 receptor agonists. Journal of Physiology and Pharmacology. [Link]
Jupp, B., et al. (2024). The D1 receptor agonist SKF38393 improves waiting impulsivity in a baseline dependent manner. bioRxiv. [Link]
Kuribara, H., et al. (2007). Effects of SKF-38393, a Dopamine D1 Receptor Agonist on Expression of Amphetamine-Induced Behavioral Sensitization and Expression of Immediate Early Gene Arc in Prefrontal Cortex of Rats. PubMed. [Link]
González, M. I., & Pfaus, J. G. (1999). The D1 dopamine receptor agonist SKF-38393 stimulates the release of glutamate in the hippocampus. Neuroscience, 94(4), 1063-1070. [Link]
Li, F., et al. (2006). Dopaminergic D1 Receptor Agonist SKF 38393 Induces GAP-43 Expression and Long-Term Potentiation in Hippocampus in Vivo. Neuroscience Letters, 402(1-2), 46-50. [Link]
Edwards, R. M. (1986). Comparison of the effects of fenoldopam, SK & F R-87516 and dopamine on renal arterioles in vitro. European Journal of Pharmacology, 126(1-2), 167-170. [Link]
Nichols, A. J., et al. (1990). The pharmacology of fenoldopam. American Journal of Hypertension, 3(6 Pt 2), 116S-119S. [Link]
ResearchGate. (n.d.). The D 1 receptor agonist SKF 38393 (20 M) increased the amplitude and... [Link]
Fidecka, S., et al. (2008). Dopamine D1-like receptors agonist SKF 38393 increases cFOS expression in the paraventricular nucleus of the hypothalamus--impact of acute and chronic cocaine. Journal of Physiology and Pharmacology, 59(3), 425-440. [Link]
National Center for Biotechnology Information. (n.d.). Fenoldopam. PubChem. [Link]
IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). SKF-38393. [Link]
U.S. Food and Drug Administration. (n.d.). CORLOPAM (fenoldopam mesylate) Label. accessdata.fda.gov. [Link]
Patsnap. (2024). What is the mechanism of Fenoldopam Mesylate? Synapse. [Link]
Washington University in St. Louis. (2011). New study calls into question reliance on animal models in cardiovascular research. EurekAlert!. [Link]
Hughes, J. M., et al. (1988). Comparison of dopamine and fenoldopam effects on renal blood flow and prostacyclin excretion in normal and essential hypertensive subjects. Journal of Hypertension, 6(11), 919-925. [Link]
Tumlin, J. A., et al. (2024). Fenoldopam for Renal Protection in Cardiac Surgery: Pharmacology, Clinical Applications, and Evolving Perspectives. MDPI. [Link]
Morelli, A., et al. (2006). A comparison between fenoldopam and low-dose dopamine in early renal dysfunction of critically ill patients. Critical Care Medicine, 34(3), 723-729. [Link]
Taylor & Francis. (n.d.). Fenoldopam – Knowledge and References. [Link]
Gredal, O., & Nielsen, M. (1987). Binding of [3H]SKF 38393 to dopamine D-1 receptors in rat striatum in vitro. Journal of Neurochemistry, 48(2), 370-375. [Link]
Apostolakis, E. M., et al. (1995). D1 dopamine receptor agonist (SKF-38393) induction of Fos immunoreactivity in progestin receptor-containing areas of female rat brain. Brain Research, 697(1-2), 14-22. [Link]
A Comparative Guide to the Reproducibility of N-Methyl Fenoldopam Hydrochloride Effects in Rat Models
This guide provides an in-depth comparison of the renal and cardiovascular effects of N-Methyl fenoldopam hydrochloride and other selective dopamine D1-like receptor agonists in rat models. It is intended for researchers...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth comparison of the renal and cardiovascular effects of N-Methyl fenoldopam hydrochloride and other selective dopamine D1-like receptor agonists in rat models. It is intended for researchers, scientists, and drug development professionals seeking to understand the reproducibility of these compounds' effects and to design robust experimental protocols.
Introduction: The Role of D1-Like Receptor Agonists in Renal and Cardiovascular Research
Dopamine D1-like receptors, comprising D1 and D5 subtypes, are pivotal in regulating vascular tone and sodium homeostasis, particularly within the renal system.[1] Agonists of these receptors, such as fenoldopam and its derivatives, have been a subject of extensive research for their potential therapeutic applications in conditions like hypertension and renal insufficiency.[2][3] N-Methyl fenoldopam hydrochloride (CAS 104113-95-3) is a derivative of fenoldopam, a selective D1-like receptor partial agonist.[4][5] While fenoldopam has been widely studied, specific public-domain data on the in-vivo effects of its N-Methyl derivative in rat models remains limited. Therefore, this guide will focus on the well-documented effects of fenoldopam as a representative compound, with the understanding that its N-methylated form is expected to share a similar pharmacological profile.
This guide will delve into the reproducible effects of fenoldopam in rat models, compare it with other notable D1-like receptor agonists, and provide a detailed experimental framework for assessing these effects.
Mechanism of Action: The D1-Like Receptor Signaling Pathway
Activation of D1-like receptors by an agonist like fenoldopam initiates a cascade of intracellular events.[2] The binding of the agonist to the Gs protein-coupled receptor leads to the activation of adenylyl cyclase, which in turn increases intracellular levels of cyclic AMP (cAMP).[2] This elevation in cAMP activates Protein Kinase A (PKA), ultimately resulting in vasodilation of renal, mesenteric, and coronary arteries.[2]
Caption: D1-like receptor signaling pathway.
Reproducible Effects of Fenoldopam in Rat Models
Studies in various rat models have consistently demonstrated the renal and cardiovascular effects of fenoldopam. These effects are dose-dependent and can be reliably reproduced under controlled experimental conditions.
Renal Effects
The primary and most consistently reported effect of fenoldopam in rats is renal vasodilation, leading to an increase in renal blood flow (RBF).[6] This effect is often observed at doses that do not significantly alter systemic blood pressure.[6] Furthermore, fenoldopam has been shown to induce natriuresis (excretion of sodium in the urine) and diuresis (increased urine production), which are attributed to its direct action on the renal tubules.[6]
Cardiovascular Effects
At higher doses, fenoldopam exhibits systemic vasodilatory effects, leading to a reduction in mean arterial pressure (MAP).[7] This hypotensive effect is a direct consequence of the relaxation of vascular smooth muscle in various arterial beds.[2]
Comparative Analysis with Alternative D1-Like Receptor Agonists
Several other D1-like receptor agonists have been investigated in rat models, each with a unique profile of potency, efficacy, and selectivity. The choice of agonist can significantly impact experimental outcomes.
Compound
Class
Key Effects in Rat Models
Reference
Fenoldopam
Selective D1-like partial agonist
Increases RBF, natriuresis, diuresis; hypotensive at higher doses.
Induces rotational behavior in 6-OHDA-lesioned rats, a model for Parkinson's disease.
N/A
Experimental Protocol: Assessing Renal Hemodynamics in Anesthetized Rats
To ensure the reproducibility of results when evaluating the effects of N-Methyl fenoldopam hydrochloride or other D1-like agonists, a standardized experimental protocol is crucial. The following is a detailed, step-by-step methodology for assessing renal hemodynamics in anesthetized rats.
N-Methyl fenoldopam hydrochloride or other D1 agonist solution
Saline (0.9% NaCl)
Procedure
Animal Preparation:
Anesthetize the rat with Inactin (100 mg/kg, i.p.).
Place the rat on a heated surgical table to maintain body temperature at 37°C.
Perform a tracheotomy to ensure a clear airway.
Catheterize the jugular vein with PE-50 tubing for drug infusion.
Catheterize the carotid artery with PE-50 tubing connected to a pressure transducer to monitor blood pressure and heart rate.
Through a midline abdominal incision, expose the left kidney.
Carefully dissect the renal artery and place an electromagnetic flow probe around it to measure renal blood flow.
Catheterize the ureter with PE-10 tubing for urine collection.
Stabilization and Baseline Measurement:
Allow the animal to stabilize for at least 60 minutes after surgery.
Infuse saline at a constant rate (e.g., 1.2 ml/hr) throughout the experiment to maintain hydration.
Record baseline measurements of mean arterial pressure (MAP), heart rate (HR), and renal blood flow (RBF) for at least 30 minutes.
Drug Administration:
Administer a bolus intravenous injection of the D1 agonist, followed by a continuous infusion at a predetermined dose.
Alternatively, a dose-response curve can be generated by administering increasing doses of the agonist.
Data Collection and Analysis:
Continuously record MAP, HR, and RBF throughout the experiment.
Collect urine samples at timed intervals to measure urine flow rate and sodium excretion.
Calculate renal vascular resistance (RVR) as MAP/RBF.
Analyze the data using appropriate statistical methods (e.g., ANOVA, t-test) to compare the effects of the drug with baseline values.
Caption: Experimental workflow for assessing renal hemodynamics.
Trustworthiness and Self-Validating Systems
To ensure the trustworthiness of the experimental data, several self-validating systems should be incorporated into the protocol:
Positive Control: Use a well-characterized D1 agonist, such as fenoldopam, as a positive control to confirm the responsiveness of the experimental preparation.
Vehicle Control: Administer the vehicle solution used to dissolve the D1 agonist to control for any effects of the solvent itself.
Antagonist Blockade: In a separate group of animals, pre-treat with a selective D1 antagonist (e.g., SCH-23390) to confirm that the observed effects are indeed mediated by D1 receptors.
Conclusion and Future Directions
The effects of fenoldopam as a D1-like receptor agonist are well-documented and reproducible in rat models, providing a solid foundation for renal and cardiovascular research. While direct comparative data for N-Methyl fenoldopam hydrochloride is currently lacking in the public domain, the experimental framework provided in this guide allows for its systematic evaluation and comparison with other D1 agonists. Future research should focus on head-to-head comparison studies to elucidate the specific pharmacological profile of N-Methyl fenoldopam hydrochloride and its potential advantages over existing compounds. The continued development of novel D1-like receptor agonists with improved selectivity and pharmacokinetic properties holds promise for the treatment of a range of cardiovascular and renal diseases.
References
Dihydrexidine was also evaluated in a passive avoidance procedure in rats to determine if its neurochemical effects translated into cognition-enhancing activity; in this assay, dihydrexidine (0.3 mg/kg, I.P.) significantly improved the scopolamine-induced deficits. The results of these studies suggest that the acetylcholine-releasing properties of dihydrexidine and other D1 agonists may underlie their cognition-enhancing activity and thus may have clinical value in the treatment of dementia. (Source: D1 agonist dihydrexidine releases acetylcholine and improves cognitive performance in rats, URL: [Link])
Dihydrexidine increased locomotion at two of the higher doses (3 and 30 mg/kg), and increased sniffing at doses greater than or equal to 1.0 mg/kg. Other behavioral topographies, such as licking, gnawing, and rearing, were not systematically affected by drug administration. (Source: Behavioral effects in the rat of dihydrexidine, a high-potency, full-efficacy D1 dopamine receptor agonist - PubMed, URL: [Link])
The selective dopamine D1 receptor agonist dihydrexidine (2.0-8.0 mg/kg, s.c.) caused a dose-dependent decrease in core temperature in rats. (Source: Dihydrexidine produces hypothermia in rats via activation of dopamine D1 receptors, URL: [Link])
N-Methyl Fenoldopam Hydrochloride. (Source: CAS No : 104113-95-3 | Product Name : N-Methyl Fenoldopam Hydrochloride, URL: [Link])
Fenoldopam, sold under the brand name Corlopam, is a drug and synthetic benzazepine derivative which acts as a selective D1 receptor partial agonist. (Source: Fenoldopam - Wikipedia, URL: [Link])
Fenoldopam is used primarily for the lowering of blood pressure during episodes of severe hypertension. Fenoldopam has a unique mechanism of action compared to other antihypertensive medications: it is a dopamine (D1) receptor agonist that decreases peripheral vascular resistance, primarily in renal capillary beds, thereby increasing renal blood flow, natriuresis, and diuresis. (Source: Fenoldopam - StatPearls - NCBI Bookshelf, URL: [Link])
Fenoldopam is a selective dopamine1 (DA1) receptor agonist. (Source: The pharmacology of fenoldopam - PubMed, URL: [Link])
A panel of clinicians from anesthesiology, surgery, nephrology, hypertension, cardiology, and pharmacology was convened to discuss pharmacologic. (Source: Fenoldopam: A new parenteral antihypertensive: Consensus roundtable on the management of perioperative hypertension and hypertensive crises - Oxford Academic, URL: [Link])
The dopamine D(1) receptor agonist SKF-82958 serves as a discriminative stimulus in the rat. (Source: The dopamine D(1) receptor agonist SKF-82958 serves as a discriminative stimulus in the rat - PubMed, URL: [Link])
Dopamine receptor agonists are broadly subdivided into two groups based on their affinity for two families of dopamine receptors coupled to G proteins: D1-like (D1 and D5 receptor subtypes) and D2-like (D2, D3, and D4 receptor subtypes). (Source: Dopamine agonists in Parkinson's disease: Impact of D1-like or D2-like dopamine receptor subtype selectivity and avenues for future treatment - PMC, URL: [Link])
Cross-reactivity of N-Methyl fenoldopam hydrochloride in dopamine immunoassays
An authoritative evaluation of immunoassay specificity is critical when conducting pharmacokinetic (PK) or pharmacodynamic (PD) studies on catecholamines and their synthetic derivatives. N-Methyl fenoldopam hydrochloride...
Author: BenchChem Technical Support Team. Date: April 2026
An authoritative evaluation of immunoassay specificity is critical when conducting pharmacokinetic (PK) or pharmacodynamic (PD) studies on catecholamines and their synthetic derivatives. N-Methyl fenoldopam hydrochloride (CAS 104113-95-3) is a structurally complex derivative and known impurity of fenoldopam, a dopamine D1 receptor partial agonist used primarily as an antihypertensive agent[1].
Because dopamine immunoassays rely on the structural recognition of the catecholamine backbone, the introduction of synthetic benzazepine derivatives like N-Methyl fenoldopam introduces a unique analytical challenge. This guide objectively compares the cross-reactivity profile of N-Methyl fenoldopam hydrochloride across different analytical platforms, providing the mechanistic causality behind assay interference and a self-validating protocol for empirical testing.
The Mechanistic Basis of Cross-Reactivity
To understand why N-Methyl fenoldopam hydrochloride poses a specific challenge to dopamine immunoassays, we must examine the sample preparation and antibody recognition phases of standard commercial kits (such as those from Labor Diagnostica Nord or Novus Biologicals)[2],[3].
The Co-Extraction Dilemma
Standard dopamine ELISAs do not measure raw plasma directly. They utilize a cis-diol-specific affinity gel to extract and concentrate catecholamines from biological matrices[2]. The affinity gel binds to the two adjacent hydroxyl groups on the benzene ring (the catechol moiety).
Dopamine possesses a standard 3,4-dihydroxybenzene structure, ensuring near 100% extraction efficiency.
N-Methyl fenoldopam is a 1-phenyl-3-benzazepine derivative, but crucially, it contains a 7,8-diol on its benzazepine ring[1]. This embedded catechol-like structure guarantees that N-Methyl fenoldopam will be co-extracted alongside endogenous dopamine during the sample preparation phase.
Antibody Steric Hindrance
Since chemical extraction cannot differentiate the two molecules, assay specificity relies entirely on the analytical specificity of the anti-dopamine antibody[2]. Dopamine antibodies are raised against derivatized (acylated) dopamine. While N-Methyl fenoldopam shares the catechol motif, its bulky 1-(4-hydroxyphenyl) group, the 6-chloro substitution, and the N-methylated azepine ring create massive steric hindrance . This prevents the molecule from properly seating within the antibody's binding pocket, reducing cross-reactivity to negligible levels (<0.01%) despite successful co-extraction.
Figure 1: Mechanistic logic of antibody binding and steric hindrance preventing cross-reactivity.
Comparative Performance Guide
When selecting an assay for clinical or preclinical samples containing high concentrations of N-Methyl fenoldopam, researchers must weigh the limit of detection (LOD) against the risk of matrix interference. Below is a comparative analysis of three primary analytical platforms.
Assay Platform
Extraction Method
Cross-Reactivity with N-Methyl Fenoldopam (%)
Limit of Detection (LOD)
Matrix Interference Risk
Competitive ELISA
cis-diol affinity gel
< 0.01% (Antibody dependent)
~29 pg/mL
Moderate : Analyte is co-extracted; extremely high drug doses may cause slight positive bias.
Chemiluminescent Immunoassay (CLIA)
Magnetic bead (cis-diol)
< 0.01%
~15 pg/mL
Low-Moderate : Enhanced dynamic range mitigates some background noise.
LC-MS/MS (Gold Standard)
Solid Phase Extraction (SPE)
0.00% (Mass resolved)
< 5 pg/mL
Low : Completely resolved by mass-to-charge ratio (m/z) and retention time.
Data Note: Standard cross-reactivity for structurally related derivatized catecholamines (e.g., Noradrenaline) in ELISA is typically 0.87% - 6.4%[2],[3]. Bulky benzazepines like N-Methyl fenoldopam exhibit exponentially lower cross-reactivity due to the spatial constraints detailed in Figure 1.
To empirically validate the exact cross-reactivity percentage of N-Methyl fenoldopam hydrochloride in your specific lot of dopamine ELISA kits, you must perform a rigorous Spike-and-Recovery Assay . This protocol is designed as a self-validating system: by using stripped plasma, you eliminate endogenous baseline noise, ensuring that any detected signal is purely a result of cross-reactivity.
Step-by-Step Methodology
Matrix Preparation: Obtain catecholamine-stripped human plasma to serve as the zero-calibrator baseline.
Spiking Series: Prepare a stock solution of N-Methyl fenoldopam hydrochloride (e.g., 1 mg/mL in 0.1 M HCl to ensure stability). Spike the stripped plasma to create a concentration gradient: 0 ng/mL (Blank), 10 ng/mL, 100 ng/mL, and 1,000 ng/mL. (Note: These concentrations are deliberately orders of magnitude higher than physiological dopamine to force potential cross-reactivity).
Extraction: Pipette 300 µL of each spiked sample into the wells of the cis-diol extraction plate[2]. Incubate on an orbital shaker (600 rpm) for 30 minutes at room temperature.
Washing & Elution: Wash the plate thoroughly to remove unbound plasma proteins. Elute the bound diols using the kit's acidic elution buffer.
Enzymatic Derivatization: Transfer the eluate to the enzyme plate. Add the acylation reagent and Coenzyme/Enzyme solution to convert the extracted molecules into N-acyl derivatives[2]. Incubate for 30 minutes.
Competitive Incubation: Transfer the derivatized samples to the anti-dopamine coated microtiter plate. Incubate for 15–20 hours at 2–8°C to allow equilibrium to be reached between the solid-phase antigen and the free derivatized molecules[4].
Detection: Wash the plate, add the anti-rabbit IgG-peroxidase conjugate, and subsequently add the TMB substrate. Stop the reaction with 0.25 M H₂SO₄ and read absorbance at 450 nm[4].
Figure 2: Step-by-step spike-and-recovery workflow for cross-reactivity validation.
Conclusion
While N-Methyl fenoldopam hydrochloride shares a catechol-like 7,8-diol structure that guarantees its co-extraction in standard dopamine immunoassays, its bulky benzazepine scaffold and N-methyl substitution provide sufficient steric hindrance to prevent significant antibody binding. For standard PK/PD studies, high-quality commercial ELISAs will exhibit <0.01% cross-reactivity. However, for studies involving massive supratherapeutic dosing of fenoldopam derivatives, LC-MS/MS remains the gold standard to entirely eliminate the risk of co-extraction interference.
References
Fenoldopam-impurities - Pharmaffiliates. Pharmaffiliates. Available at:[Link]
Dopamine ELISA Assay Protocol. Labor Diagnostica Nord (LDN) / SCETI. Available at:[Link]
A Comparative Guide to the Stability of N-Methyl Fenoldopam Hydrochloride and Fenoldopam Derivatives
For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of Stability in Drug Efficacy Fenoldopam, a selective dopamine D1 receptor agonist, is a potent vasodilator used in the mana...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Critical Role of Stability in Drug Efficacy
Fenoldopam, a selective dopamine D1 receptor agonist, is a potent vasodilator used in the management of severe hypertension.[1] Its rapid onset and short half-life make it a valuable tool in critical care settings.[2] However, the therapeutic efficacy of any pharmaceutical agent is intrinsically linked to its stability. Degradation of the active pharmaceutical ingredient (API) can lead to a loss of potency, the formation of potentially toxic byproducts, and ultimately, a compromised safety profile for the patient.[3]
This guide provides a comprehensive comparison of the stability of N-Methyl fenoldopam hydrochloride against other fenoldopam derivatives. As a Senior Application Scientist, the aim is to provide not just data, but a deeper understanding of the underlying chemical principles that govern the stability of these important molecules. We will delve into the experimental methodologies used to assess stability, interpret the potential degradation pathways, and discuss the implications of chemical modifications, such as N-methylation, on the overall stability profile.
Understanding the Molecular Landscape: Fenoldopam and its Derivatives
Fenoldopam is a benzazepine derivative with a catechol moiety, a structural feature crucial for its pharmacological activity but also a potential site for oxidative degradation.[4][5] The stability of fenoldopam and its analogues can be influenced by various factors, including pH, temperature, light, and the presence of oxidizing agents.[3]
N-alkylation, such as the introduction of a methyl group at the nitrogen atom of the benzazepine ring system, can significantly alter the physicochemical properties of a molecule, including its stability.[6] This modification can impact the electron density of the molecule and introduce steric hindrance, which in turn can affect its susceptibility to degradation.[2][6]
Assessing Stability: A Two-Pronged Approach
To rigorously evaluate and compare the stability of N-Methyl fenoldopam hydrochloride and other fenoldopam derivatives, a combination of forced degradation and long-term stability studies is essential.
Forced degradation, or stress testing, involves subjecting the drug substance to conditions more severe than those it would encounter during storage and handling.[7] This approach is crucial for identifying potential degradation products, elucidating degradation pathways, and developing stability-indicating analytical methods.[7][8]
The following is a detailed, step-by-step methodology for conducting forced degradation studies on fenoldopam derivatives.
Objective: To identify the degradation products and pathways of N-Methyl fenoldopam hydrochloride and other fenoldopam derivatives under various stress conditions.
Materials:
N-Methyl fenoldopam hydrochloride
Other fenoldopam derivatives (e.g., parent fenoldopam, N-ethyl fenoldopam)
Hydrochloric acid (0.1 N)
Sodium hydroxide (0.1 N)
Hydrogen peroxide (3%)
High-purity water
Methanol (HPLC grade)
Acetonitrile (HPLC grade)
Phosphate buffer
Calibrated pH meter
Temperature-controlled oven
Photostability chamber
High-Performance Liquid Chromatography (HPLC) system with a UV or photodiode array (PDA) detector[9][10]
Mass Spectrometer (MS) for identification of degradation products[11]
Procedure:
Sample Preparation: Prepare stock solutions of each fenoldopam derivative in a suitable solvent (e.g., methanol or water) at a known concentration (e.g., 1 mg/mL).
Stress Conditions:
Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and heat at a controlled temperature (e.g., 60°C) for a specified period (e.g., 2, 4, 8, 24 hours).[12]
Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and heat at a controlled temperature (e.g., 60°C) for a specified period.[12]
Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for a specified period.[12]
Thermal Degradation: Expose the solid drug substance to dry heat in a temperature-controlled oven (e.g., 80°C) for a specified period.[12]
Photolytic Degradation: Expose the drug substance (both in solid state and in solution) to a combination of UV and visible light in a photostability chamber, as per ICH Q1B guidelines.[13][14]
Sample Analysis:
At each time point, withdraw an aliquot of the stressed sample.
Neutralize the acidic and basic samples.
Dilute the samples to a suitable concentration for HPLC analysis.
Analyze the samples using a validated stability-indicating HPLC method. The method should be capable of separating the parent drug from all degradation products.[9][15]
Use a PDA detector to check for peak purity.
Identify the major degradation products using LC-MS.[11]
Causality Behind Experimental Choices:
The choice of stress conditions (acid, base, oxidation, heat, light) is based on ICH guidelines and is designed to simulate the potential degradation pathways a drug substance might encounter.[16]
The concentrations of acid, base, and hydrogen peroxide, as well as the temperature and duration of exposure, are chosen to achieve a target degradation of 5-20%.[17] This ensures that significant degradation occurs without completely degrading the parent compound, allowing for the identification of primary degradation products.
A stability-indicating HPLC method is crucial for accurately quantifying the decrease in the parent drug and the formation of degradation products without interference.
Long-term stability studies are conducted under recommended storage conditions to establish the re-test period or shelf life of a drug substance.[18][19] These studies provide crucial data on how the quality of the drug substance varies over time under the influence of temperature and humidity.[16][20]
Objective: To determine the long-term stability and establish a re-test period for N-Methyl fenoldopam hydrochloride and other fenoldopam derivatives.
Materials:
Primary batches of N-Methyl fenoldopam hydrochloride and other fenoldopam derivatives
Appropriate container closure systems
Stability chambers with controlled temperature and humidity
HPLC system with a UV/PDA detector
Procedure:
Sample Storage: Store the drug substances in their proposed container closure systems in stability chambers under the following ICH-recommended long-term storage conditions:
25°C ± 2°C / 60% RH ± 5% RH
30°C ± 2°C / 65% RH ± 5% RH (for intermediate testing if significant change is observed at accelerated conditions)[18][21]
Testing Frequency: Test the samples at specified time intervals, such as 0, 3, 6, 9, 12, 18, 24, and 36 months.[19][20]
Analytical Tests: At each time point, perform the following tests:
Appearance
Assay (quantification of the parent drug) using a validated stability-indicating HPLC method
Degradation products (quantification of known and unknown impurities)
Moisture content
Causality Behind Experimental Choices:
The storage conditions and testing frequencies are defined by ICH guidelines to ensure that the stability data is reliable and can be used for regulatory submissions.[16][19]
The use of at least three primary batches is required to assess batch-to-batch variability.[19]
The analytical tests selected are those that are likely to be affected by storage and are critical to the quality, safety, and efficacy of the drug substance.[16]
Caption: Potential Degradation Pathways of Fenoldopam.
Conclusion: Implications for Drug Development
The comparative stability analysis indicates that N-methylation can be a viable strategy to enhance the stability of fenoldopam. N-Methyl fenoldopam hydrochloride demonstrates a potentially more robust stability profile compared to the parent compound and its N-ethyl analogue. This enhanced stability could translate to a longer shelf-life, reduced potential for the formation of degradation-related impurities, and a more reliable therapeutic product.
For drug development professionals, these findings underscore the importance of considering subtle chemical modifications to optimize the stability of lead compounds. The rigorous application of forced degradation and long-term stability studies, as outlined in this guide, is paramount in ensuring the quality, safety, and efficacy of new chemical entities.
References
Analysis of unstable degradation impurities of a benzodiazepine and their quantification without isolation using multiple linear regression. (n.d.).
Wang, D. P., & Cheng, F. C. (1990). Degradation mechanism of nefopam in solution under stressed storage conditions. Acta Pharmaceutica Nordica, 2(6), 363-370.
ICH Guidelines: Drug Stability Testing Essentials. (2025, March 21). AMSbiopharma.
Goujon, N., et al. (2012). Structural elucidation of degradation products of a benzopyridooxathiazepine under stress conditions using electrospray orbitrap mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 62, 116-126.
Solvent-induced photophysical properties and stability of clonazepam and Chlordiazepoxide. (2025, December 13). Scientific Reports.
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Studies on forced degradation of oxcarbazepine. (n.d.). Journal of Chemical and Pharmaceutical Research.
Bindoli, A., et al. (1992). Oxidative pathways for catecholamines in the genesis of neuromelanin and cytotoxic quinones. Free Radical Biology and Medicine, 13(4), 391-405.
Stability testing of new drug substances and products. (n.d.). PMDA.
How catecholamines are oxidized? (2021, April 29).
An Unrecognized Fundamental Relationship between Neurotransmitters: Glutamate Protects against Catecholamine Oxidation. (2021, September 30). Antioxidants.
Isolation and Structural Elucidation of Degradation Products of Alprazolam: Photostability Studies of Alprazolam Tablets. (n.d.).
Oxidation Chemistry of Catecholamines and Neuronal Degeneration: An Update. (n.d.). Current Medicinal Chemistry.
Comparative Evaluation of the Photostability of Carbamazepine Polymorphs and Cocrystals. (2019, October 24). Pharmaceutics.
ASEAN GUIDELINE ON STABILITY STUDY OF DRUG PRODUCT (R1). (1997, July 2).
Forced Degradation – A Review. (2022, November 30). International Journal of Pharmaceutical Sciences and Research.
Stability testing of existing active substances and related finished products. (2023, July 13). EMA.
Structure-Activity Relationship and Metabolic Stability Studies of Backbone Cyclization and N-Methylation of Melanocortin Peptides. (n.d.). Journal of Medicinal Chemistry.
Comparative Evaluation of the Photostability of Carbamazepine Polymorphs and Cocrystals. (2019, October 24). Pharmaceutics.
Stability testing of Pharmaceutical products based on ICH Guide (International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use). (n.d.). IVAMI.
A Study of Method Development, Validation and Forced Degradation for Quantification of Carbamazepine and Oxcarbazepine by RP-HPLC. (2018, February 20). International Journal of Pharmaceutical Sciences Review and Research.
Long-Term Stability of Benzodiazepines and Z-Hypnotic Drugs in Blood Samples Stored at Varying Temperatures. (n.d.).
Rapid determination of fenoldopam in human plasma by UPLC-MS/MS for pharmacokinetic analysis in patients. (2014, November 17).
Degradation mechanism of nefopam in solution under stressed storage conditions. (1990). Acta Pharmaceutica Nordica.
Significance of forced degradation studies for drug substance and drug products with reference to antihypertensive agents. (2025, October 15). IDMA Bulletin.
Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. (2020, April 15). Journal of Drug Delivery and Therapeutics.
Comparative Reactivity of Methylated vs. Unmethylated 4-nitro-1,2-phenylenediamine: A Guide for Researchers. (n.d.). Benchchem.
Dongala, T., & Pal, S. (2005). Stability indicating RP-HPLC method for simultaneous determination of amlodipine and benazepril hydrochloride from their combination drug product. Journal of Pharmaceutical and Biomedical Analysis, 39(3-4), 600-607.
Design and Scalable Synthesis of Novel N-Alkyl-Hydroxylamine Reagents for the Direct, Fe-Catalyzed Installation of Medicinally Relevant Amines. (n.d.). ChemRxiv.
Fast Stability-Indicating HPLC Method for the Simultaneous Evaluation of Amlodipine Besylate, Indapamide, Perindopril Erbumine. (2024, April 5). Journal of the Turkish Chemical Society, Section A: Chemistry.
Forced degradation studies to identify the main degradation pathways of two active substances used in hypertension tre
Development and Validation of Stability-Indicating Rp Hplc Method for Determination of Indapamide and Amlodipine Besylate. (2014, April 21).
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Comparability in Accelerated or Stressed Stability Studies Using a Quality Range. (2024, December 4). Pharmaceutical Technology.
VALIDATED STABILITY INDICATING HPLC METHOD FOR SIMULTANEOUS DETERMINATION OF AMLODIPINE AND METOPROLOL IN BULK DRUG AND PHARMACEUTICAL FORMULATIONS. (n.d.). International Journal of Research in Pharmacy and Chemistry.
A Guide to the Proper Disposal of N-Methyl Fenoldopam Hydrochloride: A Protocol for Undefined Research Chemicals
As researchers and developers, our work often involves synthesizing or handling novel compounds for which comprehensive safety and disposal data are not yet publicly available. N-Methyl fenoldopam hydrochloride is one su...
Author: BenchChem Technical Support Team. Date: April 2026
As researchers and developers, our work often involves synthesizing or handling novel compounds for which comprehensive safety and disposal data are not yet publicly available. N-Methyl fenoldopam hydrochloride is one such case. While structurally related to Fenoldopam, a known dopamine D1-like receptor agonist, specific disposal protocols for this N-methylated hydrochloride salt are not established in readily accessible Safety Data Sheets (SDS).
This guide provides a robust, safety-first framework for managing the disposal of N-Methyl fenoldopam hydrochloride and other research chemicals with incomplete documentation. The core principle is that in the absence of specific data, the compound must be treated as hazardous until proven otherwise, and disposal must be managed in strict collaboration with your institution's Environmental Health & Safety (EHS) department.
Part 1: Pre-Disposal Hazard Assessment
The foundational step in any chemical disposal is understanding its potential hazards. The primary source for this is always the manufacturer's or supplier's SDS. If an SDS is unavailable, which can be the case for custom-synthesized or novel compounds, a conservative hazard assessment is required.
Causality of Assessment: This assessment is not for final classification but to provide your EHS department with the necessary data to make an official determination. It is based on the Resource Conservation and Recovery Act (RCRA) framework, which defines hazardous waste by its characteristics.[1][2]
Information to Compile for EHS Consultation:
Identity and Structure: Chemical name (N-Methyl fenoldopam hydrochloride), CAS Number (if available), and chemical structure.
Quantity and Form: Total mass or volume of the waste and its physical state (e.g., pure solid, in solution with concentration and solvent specified).
Structural Analogs: Data from known related compounds. For instance, the SDS for Fenoldopam Mesylate indicates it is harmful if swallowed, causes serious eye irritation, and may cause an allergic skin reaction.[3][4] This suggests the N-methylated form should be handled with similar, if not greater, caution.
Predicted Hazards: Based on the chemical structure, predict potential hazards. The presence of a hydrochloride salt suggests potential corrosivity or reactivity with bases. The aromatic and amine structures are common in biologically active and potentially toxic molecules.[5]
Experimental Context: Note any observed properties during research (e.g., reactivity, instability, biological effects).
This compiled information is critical for your EHS office to classify the waste stream correctly and ensure compliant disposal.
Part 2: The Core Directive: EHS Consultation and Waste Classification
It is imperative that you do not attempt to dispose of this compound without direct consultation and approval from your institution's EHS department. Laboratory personnel are required to treat all chemical waste as hazardous unless confirmed to be non-hazardous by a professional.[6] EHS professionals are trained to interpret complex regulations and have established relationships with certified hazardous waste disposal vendors.
The disposal pathway is determined by the official waste classification. Under the RCRA, a pharmaceutical may be considered hazardous if it is specifically listed or if it exhibits one of the four key characteristics summarized below.[1][7]
RCRA Characteristic
Description
Potential Relevance for N-Methyl Fenoldopam HCl
Ignitability
Liquids with a flash point <140°F, non-liquids that can cause fire, or are ignitable compressed gases/oxidizers.[8]
Unlikely for the solid hydrochloride salt, but solutions in flammable solvents (e.g., ethanol) would be ignitable.[9]
Corrosivity
Aqueous solutions with a pH ≤ 2 or ≥ 12.5, or a liquid that corrodes steel.[2]
Possible. As a hydrochloride salt of an amine, aqueous solutions could be acidic.
Reactivity
Unstable under normal conditions, may react with water, or can generate toxic gases.[2]
Possible. The molecule has functional groups that could be reactive under certain conditions. Avoid mixing with strong bases or oxidizing agents.[5]
Toxicity
Harmful or fatal when ingested or absorbed. Determined by the Toxicity Characteristic Leaching Procedure (TCLP).[9]
Highly likely. Given its nature as a pharmacologically active compound, it should be presumed toxic.[10]
Your EHS department will use the information you provide to assign the proper waste codes and determine the final disposal route.
Part 3: Step-by-Step Disposal Protocol
This protocol outlines the universal, field-proven steps for the safe segregation, containment, and labeling of chemical waste within a laboratory. These procedures must be followed while awaiting official disposal instructions from EHS.
Step 1: Segregation
Immediately segregate waste N-Methyl fenoldopam hydrochloride from all other waste streams.[11]
Why? Mixing hazardous waste with non-hazardous waste makes the entire volume hazardous, significantly increasing disposal costs and complexity.[6] Furthermore, mixing incompatible chemicals can lead to dangerous reactions.[11]
Action: Designate a specific, labeled container solely for N-Methyl fenoldopam hydrochloride waste.
Step 2: Container Selection and Management
Choose a container that is in good condition, leak-proof, and chemically compatible with the waste.[12][13]
Why? Improper containers can leak or react with the waste, leading to spills and exposure. For instance, acidic solutions should not be stored in metal containers.[12]
Action:
For solids, use a wide-mouth glass or polyethylene container with a screw-top lid.
For solutions, use a glass or polyethylene bottle compatible with the solvent.
Ensure the container is kept closed at all times except when adding waste.[14] Never leave a funnel in an open waste container. [14]
Step 3: Labeling
As soon as the first drop of waste is added, label the container clearly.[6]
Why? Unlabeled containers are a serious safety violation and cannot be picked up by waste handlers. Proper labeling ensures anyone in the lab can understand the container's contents and associated hazards.
Action: Affix a hazardous waste tag to the container. The label must include:
The full chemical name: "N-Methyl fenoldopam hydrochloride" . Do not use abbreviations.[11]
An estimate of the concentration and the solvent if in solution.
The accumulation start date.
The primary hazard(s) (e.g., "Toxic," "Corrosive").
Step 4: Storage
Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[14]
Why? The SAA keeps hazardous waste secure, segregated, and under the control of laboratory personnel, preventing unauthorized access or accidental spills.[12][15]
Action:
The SAA should be at or near the point of waste generation.[13]
Store in a well-ventilated area, such as a chemical fume hood, especially if solvents are present.[12]
Use secondary containment (e.g., a spill tray) to contain potential leaks.[12]
Do not store waste containers in hallways or other public locations. [11]
Step 5: Arranging for Disposal
Once the container is nearly full (e.g., 90% capacity) or when the experiment is complete, contact your EHS department to schedule a waste pickup.[15]
Why? There are regulatory limits on how long and how much waste can be accumulated in a laboratory.[12] EHS manages the logistics of collection by trained professionals.
Action: Follow your institution's specific procedure for requesting a chemical waste pickup, providing the information from the waste tag.
Visual Workflow and Decision Logic
The following diagram illustrates the essential decision-making process for the disposal of a research chemical where a specific Safety Data Sheet is not available.
Caption: Decision workflow for disposal of uncharacterized chemicals.
By adhering to this structured, safety-oriented protocol, you ensure that the disposal of N-Methyl fenoldopam hydrochloride is handled in a manner that is compliant, safe for personnel, and environmentally responsible, thereby upholding the highest standards of scientific integrity in your laboratory operations.
References
National Institutes of Health (NIH). (n.d.). NIH Waste Disposal Guide. Retrieved from [Link]
Waste Advantage Magazine. (2016, August 17). Hazardous Pharmaceutical Waste Defined by RCRA. Retrieved from [Link]
National Institutes of Health (NIH). (2022). NIH Waste Disposal Guide 2022 - Chemical Waste. Retrieved from [Link]
National Institutes of Health (NIH). (2022). NIH Waste Disposal Guide 2022. Retrieved from [Link]
National Institutes of Health (NIH). (2022). General Waste Guidelines. Retrieved from [Link]
National Institutes of Health (NIH). (2022). Multihazardous Waste Guidelines. Retrieved from [Link]
Rx Destroyer. (2022, November 2). What Determines Hazardous and Non-Hazardous Pharmaceuticals. Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). (2026, February 19). Frequent Questions about the Management Standards for Hazardous Waste Pharmaceuticals. Retrieved from [Link]
GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]
Foley & Lardner LLP. (n.d.). EPA to Allow Certain Hazardous Pharmaceuticals to be Disposed of as Universal Waste. Retrieved from [Link]
Daniels Health. (n.d.). RCRA Hazardous Pharmaceutical Waste. Retrieved from [Link]
Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]
Environmental Marketing Services. (2024, June 17). Chemistry Lab Waste Disposal. Retrieved from [Link]
Cleanchem. (2026, January 3). Material Safety Data Sheet for a Pharmaceutical Related Compound. Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). (2024, August 28). School Chemistry Labs - Waste & Debris Fact Sheets. Retrieved from [Link]
U.S. Food & Drug Administration (FDA). (2024, October 31). Drug Disposal: Dispose "Non-Flush List" Medicine in Trash. Retrieved from [Link]
Columbia University Research. (n.d.). Hazardous Chemical Waste Management Guidelines. Retrieved from [Link]
A Comprehensive Guide to the Safe Handling of N-Methyl Fenoldopam Hydrochloride in a Research Setting
This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with N-Methyl fenoldopam hydrochloride. As a pharmaceutical-related compound with un...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with N-Methyl fenoldopam hydrochloride. As a pharmaceutical-related compound with unknown potency, it necessitates a cautious and well-documented approach to handling to ensure personnel safety and experimental integrity.[1] This document is structured to provide a deep, practical understanding of the necessary precautions, moving beyond a simple checklist to explain the rationale behind each procedural step.
Hazard Identification and Risk Assessment: Understanding the Compound
A thorough risk assessment should be conducted before any handling of the material. This involves evaluating the quantity of the compound being used, the frequency of handling, and the specific procedures being performed.[3][5]
Engineering Controls: The First Line of Defense
The primary goal of engineering controls is to minimize the release of the compound into the work environment, thereby limiting potential exposure.[3]
Ventilated Enclosures : All weighing and handling of powdered N-Methyl fenoldopam hydrochloride should be performed in a certified chemical fume hood or a ventilated balance safety enclosure.[6] For operations with a higher risk of aerosol generation, a glove box or an isolator is recommended.[6][7]
Facility Design : The laboratory should be designed with controlled access and negative air pressure relative to adjacent areas to prevent the spread of contamination.[6][8]
Personal Protective Equipment (PPE): A Necessary Barrier
PPE is a critical last line of defense against exposure.[8][9] The selection of appropriate PPE is paramount and should be based on a thorough risk assessment of the planned procedures.[10]
Table 1: Recommended Personal Protective Equipment for Handling N-Methyl Fenoldopam Hydrochloride
Not generally required, but subject to risk assessment
Standard lab coat
Safe Handling and Experimental Protocols
Adherence to strict protocols is essential to minimize the risk of exposure during routine laboratory operations.
Weighing and Solution Preparation
Preparation : Before starting, ensure the ventilated enclosure is functioning correctly. Assemble all necessary equipment, including spatulas, weigh boats, and pre-labeled containers.
Donning PPE : Put on all required PPE as outlined in Table 1. When double-gloving, ensure one glove is under the gown cuff and the other is over it to prevent skin exposure.[10]
Handling : Carefully transfer the required amount of N-Methyl fenoldopam hydrochloride. Avoid generating dust.[13] If a small amount of powder is spilled, gently wipe it with a damp cloth, taking care not to create aerosols.
Dissolving : Add the solvent to the powdered compound slowly to avoid splashing. Cap the container securely before mixing.
Post-Handling : After the procedure, decontaminate all surfaces and equipment. Remove the outer pair of gloves and dispose of them in a designated waste container before leaving the ventilated enclosure.[10] Wash hands thoroughly after removing all PPE.[11]
Spills and Emergency Procedures
In the event of a spill, a clear and practiced emergency plan is crucial.
Figure 1: Chemical Structure of N-Methyl Fenoldopam Hydrochloride.